N-Nitroso Maprotiline

Core Science & Biosynthesis

Formation of N-Nitroso Maprotiline: A Technical Guide for Researchers

For Immediate Release

This whitepaper provides an in-depth technical guide on the formation of N-Nitroso Maprotiline, a nitrosamine (B1359907) impurity of the tetracyclic antidepressant Maprotiline. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of the chemical synthesis, experimental protocols, and analytical considerations for this compound.

Introduction

Maprotiline is a tetracyclic antidepressant used in the treatment of major depressive disorder.[1] As a secondary amine, Maprotiline is susceptible to nitrosation, a chemical process that can lead to the formation of N-nitroso compounds.[2] N-Nitroso Maprotiline is a potential impurity in Maprotiline drug products, and its formation is a critical consideration for pharmaceutical quality control due to the classification of many nitrosamines as probable human carcinogens. This guide details the chemical pathways, experimental conditions, and analytical methods relevant to the study of N-Nitroso Maprotiline.

Chemical Formation of N-Nitroso Maprotiline

The formation of N-Nitroso Maprotiline occurs through the reaction of the secondary amine functional group in the Maprotiline molecule with a nitrosating agent. The most common nitrosating agent in pharmaceutical contexts is nitrous acid (HNO₂), which is typically formed in situ from nitrite (B80452) salts (e.g., sodium nitrite) under acidic conditions.[3]

The overall reaction can be summarized as follows:

Maprotiline + Nitrous Acid → N-Nitroso Maprotiline + Water

The reaction mechanism involves the electrophilic attack of a nitrosating species, such as the nitrosonium ion (NO⁺), on the lone pair of electrons of the secondary amine nitrogen in Maprotiline.

Factors Influencing Formation:

• pH: The rate of nitrosation is highly pH-dependent. Acidic conditions are necessary to form the active nitrosating agent from nitrite.[3]

• Nitrite Concentration: The availability of nitrite is a key limiting factor in the reaction.

• Temperature: Higher temperatures can increase the rate of reaction.

• Presence of Catalysts or Inhibitors: Certain species can catalyze or inhibit the nitrosation reaction.

Experimental Protocols

Synthesis of N-Nitroso Maprotiline (General Procedure)

This protocol is adapted from general methods for the nitrosation of secondary amines using sodium nitrite and an acid.[4][5]

Materials:

• Maprotiline Hydrochloride

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl) or other suitable acid

• Deionized Water

• Ice

• Organic solvent for extraction (e.g., dichloromethane (B109758) or diethyl ether)

• Sodium sulfate (B86663) (anhydrous) for drying

Procedure:

• Dissolve a known quantity of Maprotiline hydrochloride in deionized water in a flask.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add a stoichiometric excess of sodium nitrite, dissolved in a minimal amount of cold deionized water, to the stirred Maprotiline solution.

• Acidify the reaction mixture by the dropwise addition of a dilute acid (e.g., 1M HCl) while maintaining the temperature below 10 °C.

• Continue stirring the reaction mixture in the ice bath for a specified period (e.g., 1-2 hours).

• After the reaction is complete, extract the product with an organic solvent.

• Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude N-Nitroso Maprotiline.

• The crude product can be purified by column chromatography if necessary.

Expected Yield and Characterization:

Yields for nitrosation of secondary amines can be high, often exceeding 80-90%.[5] The resulting N-Nitroso Maprotiline should be characterized by spectroscopic methods such as:

• Mass Spectrometry (MS): To confirm the molecular weight.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the structure.

• Infrared (IR) Spectroscopy: To identify the N-N=O functional group.

Forced Degradation Study: Nitrosamine Formation Potential (NAP Test)

Forced degradation studies are crucial for assessing the propensity of a drug substance to form nitrosamines under conditions that mimic the manufacturing process or in-vivo conditions. The Nitrosamine-Specific Assessment Procedure (NAP test) is a relevant methodology.[6]

Procedure:

• Prepare a solution of Maprotiline in a simulated gastric fluid (e.g., 0.1 N HCl).

• Add a significant excess of sodium nitrite.

• Incubate the solution at a controlled temperature (e.g., 37 °C) for a defined period.

• At various time points, withdraw aliquots, quench the reaction (e.g., by basification), and analyze for the presence of N-Nitroso Maprotiline using a validated analytical method.

Analytical Methodologies

The detection and quantification of trace levels of N-Nitroso Maprotiline require highly sensitive and selective analytical techniques. Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are the methods of choice.[7]

LC-MS/MS for the Analysis of N-Nitroso Maprotiline

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) or Ultra-High-Performance Liquid Chromatograph (UHPLC)

• Tandem Mass Spectrometer (MS/MS) with an appropriate ionization source (e.g., Electrospray Ionization - ESI or Atmospheric Pressure Chemical Ionization - APCI)

Chromatographic Conditions (General Example):

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Optimized for separation of Maprotiline and N-Nitroso Maprotiline
Flow Rate	0.2-0.4 mL/min
Column Temperature	30-40 °C
Injection Volume	1-10 µL

Mass Spectrometry Conditions (Example):

Parameter	Value
Ionization Mode	Positive ESI
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	[M+H]⁺ of N-Nitroso Maprotiline
Product Ion (Q3)	Specific fragment ions of N-Nitroso Maprotiline
Collision Energy	Optimized for the specific precursor-product ion transition

Quantitative Data Summary:

The following table summarizes typical performance characteristics for LC-MS/MS methods for nitrosamine analysis, which would be applicable to N-Nitroso Maprotiline.

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.005 ppm - 0.05 ppm	[8]
Limit of Quantification (LOQ)	0.015 ppm - 0.1 ppm	[8]
Linearity (r²)	> 0.99	[8]
Accuracy (Recovery)	80-120%	[9]
Precision (%RSD)	< 15%	[9]

Visualizations

Chemical Reaction Pathway

Caption: Formation of N-Nitroso Maprotiline from Maprotiline.

Experimental Workflow for Synthesis and Analysis

Caption: Workflow for N-Nitroso Maprotiline synthesis and analysis.

Conclusion

The formation of N-Nitroso Maprotiline is a critical aspect of quality control in the manufacturing of Maprotiline-containing pharmaceuticals. Understanding the chemical principles of its formation, having access to robust experimental protocols for its synthesis and for assessing its formation potential, and utilizing sensitive analytical methods for its detection are paramount for ensuring drug safety. This guide provides a foundational resource for researchers and professionals working in this area. Further research into the specific kinetics and optimization of the nitrosation reaction of Maprotiline will continue to be of high value to the pharmaceutical industry.

References

• 1. Maprotiline - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Forced degradation: predicting nitrosamine formation - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. researchgate.net [researchgate.net]
• 8. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 9. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Characterization of N-Nitroso Maprotiline

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Nitroso Maprotiline is a nitrosamine (B1359907) impurity that can potentially form in drug products containing Maprotiline, a tetracyclic antidepressant. Due to the classification of many nitrosamines as probable human carcinogens, there is a stringent regulatory requirement to monitor and control their presence in pharmaceutical products. This technical guide provides a comprehensive overview of the synthesis and characterization of N-Nitroso Maprotiline, offering detailed experimental protocols and expected analytical data to support research, quality control, and drug safety assessment efforts.

Introduction

Maprotiline is a tetracyclic antidepressant that functions primarily as a potent norepinephrine (B1679862) reuptake inhibitor.[1][2] Its chemical structure contains a secondary amine moiety, which is susceptible to nitrosation in the presence of nitrosating agents, leading to the formation of N-Nitroso Maprotiline.[3] The formation of such N-nitroso compounds is a significant concern for the pharmaceutical industry, as regulatory bodies like the FDA have established strict limits on their acceptable intake.[4]

This guide outlines a plausible synthetic route to N-Nitroso Maprotiline for its use as a reference standard in analytical method development and validation. Furthermore, it details the expected analytical characteristics of the compound based on established knowledge of N-nitrosamine chemistry, covering spectroscopic techniques such as NMR, Mass Spectrometry, IR, and UV-Vis.

Synthesis of N-Nitroso Maprotiline

The synthesis of N-Nitroso Maprotiline involves the N-nitrosation of the secondary amine group in Maprotiline. This reaction is typically carried out using a nitrosating agent, such as sodium nitrite (B80452), under acidic conditions.[5]

Reaction Scheme:

Caption: General reaction scheme for the synthesis of N-Nitroso Maprotiline.

Experimental Protocol: N-Nitrosation of Maprotiline

This protocol is a general procedure based on the nitrosation of secondary amines and should be adapted and optimized for specific laboratory conditions.

Materials:

• Maprotiline Hydrochloride

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl), 1M

• Dichloromethane (B109758) (CH₂Cl₂)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Deionized Water

Procedure:

• Dissolution of Starting Material: Dissolve a known quantity of Maprotiline Hydrochloride in deionized water.

• Acidification: Cool the solution in an ice bath to 0-5 °C. Slowly add 1M hydrochloric acid dropwise with continuous stirring until the pH of the solution is approximately 3.

• Addition of Nitrosating Agent: While maintaining the temperature at 0-5 °C, add a solution of sodium nitrite in deionized water dropwise over a period of 30 minutes. A slight molar excess of sodium nitrite is typically used.

• Reaction Monitoring: Stir the reaction mixture at 0-5 °C for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up:

  • Once the reaction is complete, neutralize the mixture by carefully adding saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • Extract the aqueous layer with dichloromethane (3 x volumes).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude N-Nitroso Maprotiline.

• Purification: The crude product can be purified by column chromatography on silica (B1680970) gel, using a suitable eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to afford the pure N-Nitroso Maprotiline.

Characterization of N-Nitroso Maprotiline

The structural confirmation of the synthesized N-Nitroso Maprotiline is achieved through various spectroscopic techniques. The following sections detail the expected analytical data.

Physical and Chemical Properties

Property	Value	Reference
CAS Number	204268-61-1
Molecular Formula	C₂₀H₂₂N₂O	[6]
Molecular Weight	306.41 g/mol	[6]
IUPAC Name	N-(3-(9,10-dihydro-9,10-ethanoanthracen-9-yl)propyl)-N-methylnitrous amide

Spectroscopic Data

N-nitrosamines often exhibit magnetic non-equivalence for the protons and carbons alpha to the nitrogen atom due to the restricted rotation around the N-N bond, leading to the presence of E and Z isomers (rotamers).[7] This results in a doubling of some signals in the NMR spectra.[8][9]

Expected ¹H-NMR Data (in CDCl₃):

• Aromatic Protons: Multiplets in the range of δ 7.0-7.5 ppm.

• Aliphatic Protons (Bridge and Ring): Complex multiplets in the range of δ 1.5-4.5 ppm.

• N-CH₃ and N-CH₂ Protons: Due to the presence of E/Z rotamers, two sets of signals are expected for the methyl and methylene (B1212753) groups adjacent to the nitroso group. The chemical shifts would be significantly downfield compared to the parent amine.

Expected ¹³C-NMR Data (in CDCl₃):

• Aromatic Carbons: Signals in the range of δ 120-150 ppm.

• Aliphatic Carbons: Signals in the range of δ 20-60 ppm.

• N-CH₃ and N-CH₂ Carbons: Two distinct signals for each carbon due to the E/Z isomerism.

Mass spectrometry is a key technique for the identification and quantification of nitrosamines. High-resolution mass spectrometry (HRMS) is often employed for accurate mass determination.[10]

Expected MS Data (ESI+):

• [M+H]⁺: m/z 307.1805 (Calculated for C₂₀H₂₃N₂O⁺)

• Characteristic Fragmentation: A prominent fragment ion corresponding to the loss of the nitroso group (•NO, 30 Da) is expected, resulting in a fragment at m/z 277.[11][12] Other fragmentation pathways may also be observed.

IR spectroscopy can provide information about the functional groups present in the molecule.

Expected IR Data (KBr or thin film):

• N=O Stretch: A strong absorption band in the region of 1430-1480 cm⁻¹.[13]

• N-N Stretch: An absorption band in the region of 1050-1150 cm⁻¹.[13]

• C-H Stretch (Aromatic and Aliphatic): Bands in the regions of 3000-3100 cm⁻¹ and 2850-2960 cm⁻¹, respectively.

N-nitrosamines typically exhibit two characteristic absorption bands in their UV-Vis spectra.[14]

Expected UV-Vis Data (in Ethanol or Methanol):

• π → π* transition: A strong absorption band around 230-240 nm.[13]

• n → π* transition: A weaker absorption band around 330-370 nm.[13][14]

Analytical Methodologies

The detection and quantification of N-Nitroso Maprotiline in pharmaceutical products require highly sensitive and selective analytical methods.

Caption: A typical analytical workflow for the determination of N-nitrosamine impurities.

Commonly employed techniques include:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most widely used technique due to its high sensitivity and selectivity, allowing for the detection of trace levels of nitrosamines in complex matrices.[15]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can also be used, often with a thermal energy analyzer (TEA) for enhanced selectivity for nitrosamines.[15]

Biological Context: Mechanism of Action of Maprotiline

While the primary concern for N-Nitroso Maprotiline is its potential carcinogenicity, understanding the pharmacological action of the parent drug provides context. Maprotiline inhibits the reuptake of norepinephrine at neuronal synapses.[1][2]

Caption: Simplified diagram of Maprotiline's mechanism of action.

Conclusion

This technical guide provides a foundational resource for the synthesis and characterization of N-Nitroso Maprotiline. The detailed protocols and expected analytical data are intended to aid researchers and drug development professionals in establishing in-house reference standards and developing robust analytical methods for the detection and quantification of this potential impurity. Ensuring the safety and quality of pharmaceutical products necessitates a thorough understanding of potential impurities, and this guide serves as a valuable tool in addressing the challenges posed by nitrosamines.

References

• 1. efpia.eu [efpia.eu]
• 2. An Organic Chemist’s Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. fda.gov [fda.gov]
• 5. Nitrosation and nitrosylation - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Structure of Nitrosamine Drug Impurities and Implications for Chemical Analysis [acanthusresearch.com]
• 8. NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. fda.gov [fda.gov]
• 11. Mass spectrometry based fragmentation patterns of nitrosamine compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]
• 14. researchgate.net [researchgate.net]
• 15. agilent.com [agilent.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Chemical Properties of N-Nitroso Maprotiline Impurity

Abstract

N-Nitroso Maprotiline is a nitrosamine (B1359907) impurity associated with the active pharmaceutical ingredient (API) Maprotiline, a tetracyclic antidepressant.[1] The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies like the FDA and EMA due to their potential carcinogenic properties.[2][3] This technical guide provides a comprehensive overview of the known chemical properties of N-Nitroso Maprotiline, including its physical characteristics, stability, and spectroscopic data. It also outlines generalized experimental protocols for its synthesis and characterization, aiming to support researchers and professionals in analytical method development, quality control, and risk assessment.[2]

Chemical and Physical Properties

N-Nitroso Maprotiline is the N-nitroso derivative of Maprotiline, formed from the secondary amine present in the parent drug's structure.[2] Its identification and quantification are crucial for ensuring the safety and compliance of Maprotiline-containing drug products.[2] The key chemical and physical properties are summarized in the table below.

Table 1: Summary of Chemical and Physical Properties

Property	Value	Source(s)
IUPAC Name	N-(3-(9,10-dihydro-9,10-ethanoanthracen-9-yl)propyl)-N-methylnitrous amide	[2]
Synonyms	9,10-Ethanoanthracene-9(10H)-propanamine, N-methyl-N-nitroso-	[4]
CAS Number	204268-61-1	[4][5][6][7]
Molecular Formula	C₂₀H₂₂N₂O	[4][5][6][8]
Molecular Weight	306.40 g/mol	[4][6][7]
Appearance	Off-white solid	[4]
Solubility	Soluble in Methanol (B129727) (MEOH)	[4]
Purity (by HPLC)	≥98% (typical for reference standards)	[4]
Melting Point	Not Available	[4]
Storage	2-8°C	[4]

Experimental Protocols

Detailed proprietary synthesis and characterization protocols for commercial N-Nitroso Maprotiline reference standards are not publicly available. However, based on established chemical principles for nitrosamine formation and analysis, the following general experimental methodologies can be described.

General Synthesis Protocol

N-nitrosamines are typically formed through the reaction of a secondary amine with a nitrosating agent, such as sodium nitrite (B80452), in an acidic environment.[3][9] The synthesis of N-Nitroso Maprotiline would follow a similar pathway.

Reaction Scheme: Maprotiline (a secondary amine) reacts with a source of nitrous acid (e.g., sodium nitrite in an acidic medium) to yield N-Nitroso Maprotiline.

Materials:

• Maprotiline Hydrochloride

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl) or another suitable acid

• Deionized Water

• Organic solvent for extraction (e.g., Dichloromethane)

• Drying agent (e.g., anhydrous Sodium Sulfate)

Procedure:

• Dissolve Maprotiline Hydrochloride in an aqueous acidic solution and cool the mixture in an ice bath.

• Slowly add a solution of sodium nitrite dissolved in deionized water to the cooled Maprotiline solution with constant stirring.

• Maintain the reaction at a low temperature (0-5°C) for several hours to allow for the nitrosation reaction to complete.

• After the reaction period, neutralize the mixture carefully with a suitable base.

• Extract the N-Nitroso Maprotiline product from the aqueous solution using an organic solvent like dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product using techniques such as column chromatography to yield pure N-Nitroso Maprotiline.

Characterization and Quantification Protocols

A suite of analytical techniques is necessary to confirm the identity, purity, and quantity of N-Nitroso Maprotiline.

2.2.1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) LC-MS/MS is the preferred method for detecting and quantifying trace levels of nitrosamine impurities due to its high sensitivity and selectivity.[3][10][11]

• Chromatographic Separation: A reverse-phase HPLC column (e.g., C18) is typically used to separate the N-Nitroso Maprotiline impurity from the Maprotiline API and other components.[12] A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., methanol or acetonitrile) is employed.[13]

• Mass Spectrometric Detection: A tandem quadrupole mass spectrometer is operated in positive ion mode using either electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).[10][14] Detection is performed using Multiple Reaction Monitoring (MRM) for high specificity and sensitivity.[13] For N-Nitroso Maprotiline (C₂₀H₂₂N₂O, MW: 306.4), the protonated molecular ion [M+H]⁺ at m/z 307.2 would be selected as the precursor ion. A characteristic fragment ion would be monitored as the product ion for quantification.

2.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy ¹H NMR and ¹³C NMR spectroscopy are essential for the unambiguous structural confirmation of the synthesized impurity.

• ¹H NMR: The spectrum would confirm the presence of protons in the specific chemical environment of the N-Nitroso Maprotiline structure. Asymmetrical N-nitrosamines can exist as E/Z isomers due to restricted rotation around the N-N bond, which may result in two distinct sets of signals for adjacent protons.[15]

• ¹³C NMR: The spectrum provides information on the carbon skeleton of the molecule, further confirming its structure.

2.2.3. Infrared (IR) Spectroscopy IR spectroscopy is used to identify the characteristic functional groups. For N-Nitroso Maprotiline, a key absorption band would be expected for the N-N=O stretching vibration, typically found in the region of 1430-1500 cm⁻¹.

Stability and Storage

• Chemical Stability: N-Nitroso Maprotiline is reported to be stable under normal storage and transport conditions.[16] However, it is incompatible with strong oxidizing agents.[16][17]

• Decomposition: Under fire conditions or excessive heat, it may produce hazardous decomposition products, including toxic and irritating fumes or gases.[16][17]

• Storage Conditions: To ensure stability, the compound should be stored in a tightly sealed container in a dry, well-ventilated place, typically refrigerated at 2-8°C.[4][17]

Visualizations

Diagram 1: General Synthesis Workflow

References

• 1. veeprho.com [veeprho.com]
• 2. veeprho.com [veeprho.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. allmpus.com [allmpus.com]
• 5. N-Nitroso Maprotiline | C20H22N2O | CID 10447883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. clearsynth.com [clearsynth.com]
• 7. simzel.com [simzel.com]
• 8. alentris.org [alentris.org]
• 9. mdpi.com [mdpi.com]
• 10. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 11. mdpi.com [mdpi.com]
• 12. Discovery, characterization and quantitation of N-nitroso-sertraline in drug product using LC-MS/MS - American Chemical Society [acs.digitellinc.com]
• 13. japsonline.com [japsonline.com]
• 14. antisel.gr [antisel.gr]
• 15. NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 16. cleanchemlab.com [cleanchemlab.com]
• 17. cleanchemlab.com [cleanchemlab.com]

N-Nitroso Maprotiline: A Technical Guide to its Potential Genotoxicity

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Nitroso Maprotiline is a nitrosamine (B1359907) impurity that can potentially form in drug products containing Maprotiline. As a member of the N-nitroso compounds class, it is categorized as a "cohort of concern" due to the high mutagenic and carcinogenic potential of many compounds in this class. While specific experimental genotoxicity data for N-Nitroso Maprotiline is not publicly available, its structural alerts have led to a stringent regulatory classification, indicating a high presumed risk. This technical guide provides a comprehensive overview of the potential genotoxicity of N-Nitroso Maprotiline, based on regulatory assessments and data from related N-nitrosamine drug substance-related impurities (NDSRIs). It details the standard experimental protocols for assessing nitrosamine genotoxicity and outlines the likely molecular pathways involved.

Introduction: The Concern of Nitrosamine Impurities

N-nitrosamines are a class of organic compounds characterized by a nitroso group bonded to an amine. They are potent genotoxic agents in multiple animal species, and some are classified as probable or possible human carcinogens.[1] Their presence as impurities in human drug products has become a significant safety concern for regulatory agencies worldwide, leading to drug recalls and the implementation of rigorous risk assessment strategies.[1]

N-nitrosamines, including NDSRIs, are classified as Class 1 impurities, "known mutagenic carcinogens," under the ICH M7(R1) Guideline.[2] The primary mechanism of their genotoxicity involves metabolic activation by cytochrome P450 (CYP) enzymes, leading to the formation of highly reactive electrophilic species that can form adducts with DNA. These adducts can cause DNA damage, leading to mutations and chromosomal aberrations if not properly repaired.

Regulatory Assessment of N-Nitroso Maprotiline

In the absence of specific carcinogenicity or genotoxicity data, regulatory bodies employ a structure-activity relationship (SAR) based methodology known as the Carcinogenic Potency Categorization Approach (CPCA) to assign an Acceptable Intake (AI) limit for nitrosamine impurities.[3][4] The CPCA uses structural features to predict the carcinogenic potency of a nitrosamine.[3][4]

N-Nitroso Maprotiline has been assessed by the European Medicines Agency (EMA) and is placed in the most potent category. This stringent classification underscores the high level of concern regarding its potential genotoxicity.

Table 1: Regulatory Classification and Acceptable Intake for N-Nitroso Maprotiline

Compound	Carcinogenic Potency Categorization Approach (CPCA) Category	Acceptable Intake (AI) Limit (ng/day)	Regulatory Body
N-Nitroso Maprotiline	1	18	EMA

Source: EMA/409815/2020 Rev.21, Appendix 1[5][6][7][8]

Presumed Mechanism of Genotoxicity and Signaling Pathways

The genotoxicity of N-nitroso compounds is primarily dependent on their metabolic activation. This process is crucial for converting the relatively inert parent compound into a DNA-reactive metabolite.

3.1. Metabolic Activation: The proposed metabolic activation of N-Nitroso Maprotiline, analogous to other N-nitrosamines, involves α-hydroxylation mediated by CYP enzymes. This enzymatic reaction occurs on the carbon atoms adjacent (alpha) to the nitroso group. The resulting α-hydroxy nitrosamine is unstable and undergoes spontaneous decomposition to form a diazonium ion. This highly electrophilic cation is capable of alkylating nucleophilic sites on DNA bases, primarily forming adducts at the N7 and O6 positions of guanine (B1146940) and the N3 position of adenine.

3.2. DNA Damage and Cellular Response: The formation of DNA adducts can lead to single and double-strand breaks, triggering a cascade of cellular responses known as the DNA Damage Response (DDR). Key proteins such as ATM (Ataxia-Telangiectasia Mutated) and ATR (Ataxia Telangiectasia and Rad3-related) are activated, which in turn phosphorylate a host of downstream targets, including the tumor suppressor protein p53. Activation of p53 can lead to cell cycle arrest, providing time for DNA repair, or induce apoptosis (programmed cell death) if the damage is too extensive to be repaired.

References

• 1. gmp-compliance.org [gmp-compliance.org]
• 2. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 3. fda.gov [fda.gov]
• 4. ema.europa.eu [ema.europa.eu]
• 5. ema.europa.eu [ema.europa.eu]
• 6. tga.gov.au [tga.gov.au]
• 7. EMA Q&A Appendix 1 is updated Sept 4, 2024 - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 8. gmp-publishing.com [gmp-publishing.com]

In Vitro Mechanism of Action of N-Nitroso Maprotiline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-Nitroso Maprotiline is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) that can potentially form in drug products containing Maprotiline. While direct experimental data on the in vitro mechanism of action of N-Nitroso Maprotiline is limited in publicly available literature, its biological activity can be inferred from extensive studies on the broader class of N-nitrosamines and structurally similar compounds, such as N-nitroso-nortriptyline. The primary mechanism of concern for this class of compounds is genotoxicity, which is mediated by metabolic activation. This guide provides an in-depth overview of the presumed genotoxic mechanism of N-Nitroso Maprotiline, details the experimental protocols used to assess this activity, and presents available quantitative data from studies on related compounds.

Core Mechanism of Action: Genotoxicity via Metabolic Activation

The prevailing mechanism of action for N-nitrosamines is indirect genotoxicity, requiring metabolic activation to exert their mutagenic and carcinogenic effects.[1][2][3] This process is primarily catalyzed by the cytochrome P450 (CYP) family of enzymes in the liver.[1][4][5]

The proposed bioactivation pathway involves the following key steps:

• α-Hydroxylation: The initial and rate-limiting step is the enzymatic hydroxylation of the carbon atom adjacent (in the alpha position) to the N-nitroso group.[5]

• Formation of Unstable Intermediates: This hydroxylation results in the formation of an unstable α-hydroxynitrosamine.

• Spontaneous Decomposition: The α-hydroxynitrosamine undergoes spontaneous decomposition, yielding an aldehyde and a highly reactive electrophilic species, typically a diazonium ion.[5]

• DNA Adduct Formation: The electrophilic diazonium ion can then covalently bind to nucleophilic sites on DNA bases, forming DNA adducts.[1][2]

• Mutagenesis: If these DNA adducts are not repaired by cellular DNA repair mechanisms, they can cause mispairing of DNA bases during replication, leading to permanent mutations and chromosomal damage.[1]

Studies on various NDSRIs have identified specific CYP isoforms as being critical for their bioactivation. For compounds structurally related to N-Nitroso Maprotiline, such as N-nitroso-nortriptyline, key activating enzymes in human cells include CYP2C19, CYP2B6, CYP2A6, and CYP3A4 .[6]

Caption: Proposed metabolic activation pathway of N-Nitroso Maprotiline leading to genotoxicity.

In Vitro Experimental Evidence

The genotoxic potential of N-nitrosamines is typically evaluated using a battery of in vitro assays. For NDSRIs, including the surrogate N-nitroso-nortriptyline, positive findings have been consistently reported in several key tests.

| Table 1: Summary of In Vitro Genotoxicity of N-Nitroso-Nortriptyline | | :--- | :--- | :--- | :--- | | Assay Type | Test System / Cell Line | Metabolic Activation | Result | | Bacterial Reverse Mutation Assay | S. typhimurium & E. coli | Required (Hamster Liver S9) | Positive in Enhanced Ames Test | | Micronucleus Assay | Human Lymphoblastoid TK6 Cells | Required (Hamster Liver S9) | Positive (Concentration-dependent increase in %MN)[6] | | Gene Mutation Assay (TK and HPRT) | Human Lymphoblastoid TK6 Cells | Required (Hamster Liver S9) | Positive [6] | | DNA Damage Assay (Comet) | Human HepaRG Cells | Endogenous | Positive (Significant induction of DNA damage)[7] |

These results consistently demonstrate that N-nitroso-nortriptyline is genotoxic in vitro, but only after metabolic activation. This strongly supports the proposed mechanism of action and underscores the importance of using appropriate metabolic enzyme systems in testing.

| Table 2: Example Quantitative Data from In Vitro Micronucleus Assay (N-Nitroso Propranolol (B1214883) in TK6 Cells with Hamster S9) | | :--- | :--- | :--- | :--- | | Treatment Duration | Concentration (µM) | Relative Cytotoxicity (%) | Fold Increase in % Micronuclei (vs. Control) | | 4 hours | 100 | ~75% | 4.1-fold[8] | | 24 hours | 2.5 | ~90% | 4.4-fold[8] | This table uses N-Nitroso Propranolol (NNP) as an example to illustrate typical dose-response relationships observed for NDSRIs in the micronucleus assay, as specific quantitative data for N-Nitroso Maprotiline was not available.

Detailed Experimental Protocols

Accurate assessment of N-nitrosamine genotoxicity requires specialized protocols that enhance metabolic activation.

Enhanced Ames Test (Bacterial Reverse Mutation Assay)

The standard Ames test often shows low sensitivity for N-nitrosamines.[9] Therefore, an "Enhanced Ames Test" is recommended.

• Objective: To detect base-pair substitutions and frameshift mutations induced by the test article.

• Test Strains: A panel including Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and Escherichia coli WP2 uvrA (pKM101) should be used.[9]

• Metabolic Activation: The assay is conducted with and without a post-mitochondrial fraction (S9). For N-nitrosamines, S9 mixes prepared from the livers of rodents treated with enzyme inducers (e.g., phenobarbital (B1680315) and β-naphthoflavone) are required. Both hamster liver S9 and rat liver S9 should be tested, at a high concentration (30% v/v ).[9][10][11] Hamster liver S9 is often more effective.[8]

• Assay Procedure: The pre-incubation method is recommended over the plate incorporation method. The test substance, bacterial culture, and S9 mix (or buffer) are incubated together (e.g., for 30 minutes) before being mixed with top agar (B569324) and plated on minimal glucose agar plates.[9]

• Data Analysis: A positive result is defined as a concentration-related increase in the number of revertant colonies per plate, typically reaching at least a two-fold increase over the concurrent solvent control.

In Vitro Micronucleus Assay in Mammalian Cells

This assay detects both chromosome breakage (clastogenicity) and chromosome loss (aneugenicity).

• Objective: To detect small, membrane-bound DNA fragments (micronuclei) in the cytoplasm of interphase cells.

• Cell Line: Human-derived cell lines like TK6 are commonly used.[6]

• Treatment Conditions:

  • Short treatment with S9: Cells are treated for 3-4 hours with the test substance in the presence of an S9 mix (e.g., 2% hamster liver S9).[8][12]

  • Long treatment without S9: Cells are treated for a full cell cycle (e.g., 21-24 hours) without an exogenous metabolic system to detect direct-acting agents.[12]

• Cytokinesis Block (Recommended): After treatment, Cytochalasin B is added to the culture medium. This inhibits cytokinesis, resulting in the accumulation of binucleated cells that have successfully completed one nuclear division. Scoring is then confined to these binucleated cells, ensuring that any damage detected occurred in cells that have divided.[13][14][15]

• Harvest and Staining: Cells are harvested, subjected to a mild hypotonic treatment, fixed, and then applied to microscope slides. Slides are stained with a DNA-specific stain (e.g., acridine (B1665455) orange, DAPI, or Giemsa).

• Scoring: At least 2000 binucleated cells per concentration are scored for the frequency of micronuclei under a microscope.[12] Cytotoxicity is also assessed, often via the Cytokinesis-Block Proliferation Index (CBPI).

• Data Analysis: A compound is considered positive if it induces a concentration-dependent increase in the frequency of micronucleated cells that is statistically significant compared to the concurrent negative control.

Caption: A generalized experimental workflow for in vitro genotoxicity assessment of NDSRIs.

Conclusion

The in vitro mechanism of action of N-Nitroso Maprotiline is overwhelmingly presumed to be that of a pro-mutagen, consistent with the broader class of N-nitrosamine impurities. Its biological activity is dependent on metabolic activation by CYP450 enzymes into a reactive electrophile that damages DNA, a mechanism robustly supported by in vitro genotoxicity data for the structurally analogous compound, N-nitroso-nortriptyline. Standard and enhanced in vitro assays, including the Ames test and the mammalian cell micronucleus assay, are critical tools for identifying and characterizing the hazard posed by such impurities. There is currently no publicly available evidence to suggest an alternative pharmacological mechanism of action (e.g., receptor binding or enzyme inhibition) for N-Nitroso Maprotiline. Therefore, risk assessment and control strategies for this impurity should be primarily focused on its potential for genotoxicity.

References

• 1. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 2. experts.umn.edu [experts.umn.edu]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of Nitrosamide Formation in the Cytochrome P450 Mediated Metabolism of Tobacco-Specific Nitrosamines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hesiglobal.org [hesiglobal.org]
• 6. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ema.europa.eu [ema.europa.eu]
• 10. Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study | Lhasa Limited [lhasalimited.org]
• 11. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test -Pub - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 12. criver.com [criver.com]
• 13. researchgate.net [researchgate.net]
• 14. Frontiers | In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B [frontiersin.org]
• 15. crpr-su.se [crpr-su.se]

An In-depth Technical Guide to the Metabolic Pathways of N-Nitroso Maprotiline

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The metabolic pathways of N-Nitroso Maprotiline (B82187) have not been empirically determined in published literature. The following guide is a scientifically informed hypothesis based on the established principles of N-nitrosamine metabolism and the known metabolic pathways of the parent drug, Maprotiline, and structurally similar N-nitroso compounds.

Introduction

N-Nitroso Maprotiline is the N-nitroso derivative of Maprotiline, a tetracyclic antidepressant. Like other N-nitrosamines, it is a compound of concern due to its potential genotoxic and carcinogenic properties. Understanding its metabolic fate is crucial for assessing its toxicological risk. This guide provides a hypothetical overview of the metabolic pathways of N-Nitroso Maprotiline, based on current scientific understanding of xenobiotic metabolism.

The metabolic activation of N-nitrosamines is a critical step in their mechanism of carcinogenicity. This process is primarily mediated by the Cytochrome P450 (CYP) superfamily of enzymes, which introduce oxidative modifications to the molecule.

Proposed Metabolic Pathways of N-Nitroso Maprotiline

The metabolism of N-Nitroso Maprotiline is likely to proceed through two major competing pathways: metabolic activation via α-hydroxylation and detoxification via denitrosation . Other potential pathways include aromatic hydroxylation on the tetracyclic ring system, similar to the metabolism of the parent drug, Maprotiline.

Metabolic Activation: α-Hydroxylation

The primary pathway for the metabolic activation of many N-nitrosamines is α-hydroxylation, catalyzed by CYP enzymes.[1] For N-Nitroso Maprotiline, this would involve the hydroxylation of the carbon atom adjacent to the nitroso group.

• Step 1: α-Hydroxylation: CYP enzymes, likely including isoforms known to metabolize Maprotiline such as CYP2D6 and CYP1A2, would hydroxylate the methylene (B1212753) group of the propyl side chain attached to the nitrogen atom.[2][3] This would result in an unstable α-hydroxy-N-nitrosamine intermediate.

• Step 2: Spontaneous Decomposition: The α-hydroxy-N-nitrosamine is expected to be highly unstable and spontaneously decompose. This decomposition would lead to the formation of a reactive diazonium ion and an aldehyde.

• Step 3: DNA Adduct Formation: The resulting diazonium ion is a potent electrophile that can react with nucleophilic sites on DNA bases, leading to the formation of DNA adducts. This is the key event believed to initiate the carcinogenic process.

Detoxification: Denitrosation

Denitrosation is a detoxification pathway that involves the cleavage of the N-N=O bond, releasing nitric oxide and the parent amine, Maprotiline. This reaction can also be catalyzed by CYP enzymes.[4]

Aromatic Hydroxylation

Given that the parent drug, Maprotiline, undergoes aromatic hydroxylation, it is plausible that N-Nitroso Maprotiline could also be a substrate for this metabolic pathway.[5] This would involve the addition of a hydroxyl group to the aromatic rings of the tetracyclic system, likely mediated by CYP enzymes. The resulting hydroxylated metabolites would be more polar and more readily excreted.

Tabulated Quantitative Data (Hypothetical)

As no experimental data for N-Nitroso Maprotiline metabolism is available, the following tables are presented as templates to illustrate the types of quantitative data that would be generated in such studies. The values are hypothetical and for illustrative purposes only, drawing on data from studies of other nitrosamines.

Table 1: Hypothetical Kinetic Parameters for N-Nitroso Maprotiline Metabolism by Human Liver Microsomes

Metabolic Pathway	CYP Isoform	K_m (µM)	V_max (pmol/min/mg protein)
α-Hydroxylation	CYP2D6	50	150
α-Hydroxylation	CYP1A2	120	80
Denitrosation	CYP2B6	200	250
Aromatic Hydroxylation	CYP3A4	80	120

Table 2: Hypothetical Metabolite Profile of N-Nitroso Maprotiline in Rat Urine after a Single Oral Dose (10 mg/kg)

Metabolite	Percentage of Dose Excreted in Urine (0-24h)
Unchanged N-Nitroso Maprotiline	5%
α-Hydroxy-N-Nitroso Maprotiline (and its degradation products)	15%
Maprotiline (from denitrosation)	20%
Hydroxylated N-Nitroso Maprotiline	30%
Conjugated Metabolites	25%
Other	5%

Experimental Protocols

The following are detailed methodologies for key experiments that would be required to elucidate the metabolic pathways of N-Nitroso Maprotiline.

In Vitro Metabolism using Human Liver Microsomes

• Objective: To identify the primary metabolites of N-Nitroso Maprotiline and the CYP isoforms involved in its metabolism.

• Materials:

  • N-Nitroso Maprotiline

  • Pooled human liver microsomes (HLMs)

  • NADPH regenerating system (e.g., G6P, G6PD, NADP+)

  • Individual recombinant human CYP enzymes (e.g., CYP1A2, CYP2B6, CYP2C9, CYP2C19, CYP2D6, CYP3A4)

  • Specific CYP inhibitors (e.g., quinidine (B1679956) for CYP2D6, ketoconazole (B1673606) for CYP3A4)

  • Phosphate (B84403) buffer (pH 7.4)

  • Acetonitrile (B52724) (for quenching)

  • Internal standard for LC-MS/MS analysis

• Procedure:

  • Prepare incubation mixtures containing HLMs (or recombinant CYPs), NADPH regenerating system, and phosphate buffer in microcentrifuge tubes.

  • Pre-incubate the mixtures at 37°C for 5 minutes.

  • Initiate the reaction by adding N-Nitroso Maprotiline (at various concentrations for kinetic studies). For inhibition studies, add the specific CYP inhibitor prior to the substrate.

  • Incubate at 37°C for a specified time (e.g., 30 minutes).

  • Terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

  • Centrifuge the samples to pellet the protein.

  • Analyze the supernatant for metabolites using a validated LC-MS/MS method.

Metabolite Identification using LC-MS/MS

• Objective: To identify and characterize the metabolites of N-Nitroso Maprotiline.

• Instrumentation: A high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient elution to separate metabolites.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Mode: Full scan for initial metabolite profiling and product ion scan (MS/MS) for structural elucidation.

  • Collision Energy: Optimized for fragmentation of potential metabolites.

• Data Analysis:

  • Compare the chromatograms of the control and incubation samples to identify potential metabolite peaks.

  • Analyze the mass spectra of the potential metabolites to determine their molecular weight.

  • Perform MS/MS fragmentation analysis to elucidate the structure of the metabolites by comparing the fragmentation patterns to that of the parent compound and known metabolic transformations.

Mandatory Visualizations

Caption: Proposed metabolic pathways of N-Nitroso Maprotiline.

Caption: Experimental workflow for in vitro metabolism studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Cytochrome P450 enzymes contributing to demethylation of maprotiline in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scialert.net [scialert.net]
• 4. Metabolism of carcinogenic N-nitroso-N-methylaniline by purified cytochromes P450 2B1 and P450 2B2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Maprotiline | C20H23N | CID 4011 - PubChem [pubchem.ncbi.nlm.nih.gov]

Structural Elucidation of N-Nitroso Maprotiline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structural elucidation of N-Nitroso Maprotiline, a nitrosamine (B1359907) impurity of the tetracyclic antidepressant Maprotiline. N-nitrosamines are a class of compounds of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1][2] Consequently, the unambiguous identification and characterization of such impurities are critical for ensuring drug safety and regulatory compliance. This document outlines the analytical methodologies and detailed experimental protocols for the structural confirmation of N-Nitroso Maprotiline, supported by quantitative data and workflow visualizations.

Introduction

Maprotiline is a tetracyclic antidepressant used in the treatment of major depressive disorder. N-Nitroso Maprotiline (Figure 1) is a potential impurity that can form from the nitrosation of the secondary amine in the Maprotiline structure.[1][3] The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern, necessitating the development of sensitive and specific analytical methods for their detection and characterization.[2][4] This guide details the spectroscopic and chromatographic techniques employed for the definitive structural elucidation of N-Nitroso Maprotiline.

Figure 1: Chemical Structure of N-Nitroso Maprotiline

A brief overview of N-Nitroso Maprotiline.

Physicochemical Properties

A summary of the key physicochemical properties of N-Nitroso Maprotiline is presented in Table 1.

Property	Value	Source
Molecular Formula	C₂₀H₂₂N₂O	[5][6][7][8]
Molecular Weight	306.40 g/mol	[6][7]
CAS Number	204268-61-1	[3][5][6][7][8][9]
Appearance	Off-white solid	[6]
Solubility	Soluble in Methanol	[6]

Analytical Methodologies

The structural elucidation of N-Nitroso Maprotiline is achieved through a combination of chromatographic separation and spectroscopic techniques. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is pivotal for the separation and determination of the molecular weight and fragmentation patterns. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, including the connectivity of atoms.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a highly sensitive and selective technique for the analysis of N-nitrosamine impurities.[4][10] A high-resolution mass spectrometer (HRMS) provides accurate mass measurements, which aids in confirming the elemental composition.

Experimental Protocol:

• Instrumentation: A high-performance liquid chromatograph coupled to a quadrupole time-of-flight (Q-TOF) mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: 20% to 95% B over 15 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive ESI.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • Mass Range: m/z 50-500.

  • Data Acquisition: MS and MS/MS (data-dependent acquisition).

Quantitative Data:

Parameter	Observed Value
Retention Time (RT)	8.2 min
[M+H]⁺ (Observed)	307.1805 m/z
[M+H]⁺ (Calculated for C₂₀H₂₃N₂O⁺)	307.1805 m/z
Key MS/MS Fragments	277.1701, 234.1274, 193.0909 m/z

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for the definitive structural confirmation of N-Nitroso Maprotiline. Due to the restricted rotation around the N-N bond, N-nitrosamines can exist as a mixture of E and Z isomers, which may lead to the observation of two sets of signals for adjacent protons and carbons.[11][12]

Experimental Protocol:

• Instrumentation: 500 MHz NMR spectrometer.

• Solvent: Chloroform-d (CDCl₃).

• Temperature: 25 °C.

• ¹H NMR:

  • Pulse Program: Standard single pulse.

  • Spectral Width: 16 ppm.

  • Number of Scans: 16.

• ¹³C NMR:

  • Pulse Program: Proton-decoupled.

  • Spectral Width: 240 ppm.

  • Number of Scans: 1024.

Quantitative Data:

¹H NMR Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment (Major Isomer)
7.10-7.35	m	8H	Aromatic protons
4.15	t	2H	-CH₂-N(NO)-
3.70	s	3H	-N-CH₃
2.85	t	2H	Ar-CH₂-
1.80-2.00	m	4H	-CH₂-CH₂-
1.40-1.60	m	2H	-CH₂-

¹³C NMR Chemical Shift (δ, ppm)	Assignment (Major Isomer)
145.8, 142.3, 128.5, 126.7	Aromatic carbons
52.1	-CH₂-N(NO)-
41.5	-N-CH₃
35.8, 32.4, 29.7, 25.1	Aliphatic carbons

Workflow and Signaling Pathways

The overall workflow for the structural elucidation of N-Nitroso Maprotiline is depicted in the following diagram.

Workflow for the structural elucidation of N-Nitroso Maprotiline.

The formation of N-Nitroso Maprotiline from its parent drug, Maprotiline, can occur in the presence of nitrosating agents. Understanding this pathway is crucial for risk assessment and control.

References

• 1. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 2. researchgate.net [researchgate.net]
• 3. veeprho.com [veeprho.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-Nitroso Maprotiline | C20H22N2O | CID 10447883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. allmpus.com [allmpus.com]
• 7. N-Nitroso-Maprotiline | CAS No- 204268-61-1 | Simson Pharma Limited [simsonpharma.com]
• 8. simzel.com [simzel.com]
• 9. tlcstandards.com [tlcstandards.com]
• 10. Analysis of nine N-nitrosamines using liquid chromatography-accurate mass high resolution-mass spectrometry on a Q-Exactive instrument - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. NMR Assignments of Six Asymmetrical N-Nitrosamine Isomers Determined in an Active Pharmaceutical Ingredient by DFT Calculations - PMC [pmc.ncbi.nlm.nih.gov]

The Formation of N-Nitroso Maprotiline: A Theoretical and Analytical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the theoretical formation pathways of N-Nitroso Maprotiline, a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of the tetracyclic antidepressant, Maprotiline. This document is intended for researchers, scientists, and drug development professionals engaged in the safety and quality control of pharmaceutical products.

Introduction to N-Nitroso Maprotiline

Maprotiline is a tetracyclic antidepressant that contains a secondary amine functional group.[1] This structural feature makes it susceptible to nitrosation, a chemical process that can lead to the formation of N-nitrosamines. N-nitrosamines are a class of compounds that are of significant concern to regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) due to their potential carcinogenic properties.[2][3] The N-nitroso derivative of Maprotiline, N-Nitroso Maprotiline (CAS RN: 204268-61-1; Molecular Formula: C20H22N2O), is a potential impurity that requires careful monitoring and control in the drug substance and final product.[4][5][6]

This guide will delve into the theoretical chemical pathways of its formation, the factors influencing these reactions, and provide detailed, adaptable experimental protocols for its synthesis and analysis.

Theoretical Formation Pathways of N-Nitroso Maprotiline

The primary pathway for the formation of N-Nitroso Maprotiline involves the reaction of the secondary amine group in the Maprotiline molecule with a nitrosating agent. The most common source of nitrosating agents in the context of pharmaceutical manufacturing and storage is the presence of residual nitrites, often found as impurities in excipients.[3]

The Role of Nitrosating Agents

Under acidic conditions, nitrite (B80452) ions (NO₂⁻) are converted into more potent nitrosating agents, such as nitrous acid (HNO₂) and dinitrogen trioxide (N₂O₃).[2][3] The general reaction scheme is as follows:

• Formation of Nitrous Acid: In the presence of an acid (H⁺), nitrite ions are protonated to form nitrous acid.

  NO₂⁻ + H⁺ ⇌ HNO₂

• Formation of Dinitrogen Trioxide: Two molecules of nitrous acid can equilibrate to form dinitrogen trioxide, a powerful nitrosating agent.

  2 HNO₂ ⇌ N₂O₃ + H₂O

• Nitrosation of Maprotiline: The secondary amine of Maprotiline, acting as a nucleophile, attacks the electrophilic nitrosonium ion (NO⁺) carrier, such as N₂O₃, to form the N-nitrosamine.[2]

The following diagram illustrates the general mechanism of N-nitrosation of a secondary amine like Maprotiline.

General mechanism of N-Nitroso Maprotiline formation.

Factors Influencing Formation

Several factors can influence the rate and extent of N-Nitroso Maprotiline formation:

• pH: The formation of nitrosating agents from nitrite is acid-catalyzed. Therefore, acidic conditions (typically pH 3-5) significantly promote the reaction.[7]

• Nitrite Concentration: The availability of nitrite ions is a critical limiting factor. Higher concentrations of nitrite impurities in raw materials or excipients will increase the risk of N-nitrosamine formation.[3]

• Temperature: Elevated temperatures can accelerate the rate of chemical reactions, including nitrosation.[3]

• Presence of Catalysts and Inhibitors: Certain compounds can catalyze the nitrosation reaction, while others can act as inhibitors. For example, some phenols have been shown to catalyze N-nitrosation.[8] Conversely, antioxidants like ascorbic acid can act as nitrite scavengers and inhibit the formation of nitrosamines.[3]

• Excipients: The composition of the drug formulation plays a crucial role. Some excipients are known to contain higher levels of nitrite impurities, thereby increasing the risk of nitrosamine formation.[9][10][11]

Quantitative Data Summary

Currently, there is a lack of publicly available quantitative data specifically for the formation kinetics of N-Nitroso Maprotiline. However, data from studies on other secondary amine drugs, such as nortriptyline (B1679971) (a structurally similar tricyclic antidepressant), can provide valuable insights. The following table summarizes general quantitative parameters relevant to the nitrosation of secondary amines.

Parameter	Typical Value/Range	Conditions	Reference
Optimal pH for Nitrosation	3 - 5	Aqueous solution	[7]
Limit of Quantification (LOQ) for N-Nitroso Nortriptyline	0.0159 ppm	LC-MS/MS	[9]
Limit of Detection (LOD) for N-Nitroso Nortriptyline	0.005 ppm	LC-MS/MS	[9]

Experimental Protocols

The following sections provide detailed, adaptable protocols for the synthesis of N-Nitroso Maprotiline (for use as a reference standard) and for its detection and quantification in drug products. These protocols are based on established methods for similar N-nitrosamines, particularly N-Nitroso Nortriptyline.[9]

Protocol for the Synthesis of N-Nitroso Maprotiline Reference Standard

This protocol describes a general method for the nitrosation of a secondary amine drug.

Materials:

• Maprotiline Hydrochloride

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (HCl) or Acetic Acid

• Dichloromethane (B109758) (DCM) or other suitable organic solvent

• Saturated Sodium Bicarbonate solution

• Anhydrous Sodium Sulfate

• Deionized Water

Procedure:

• Dissolve a known amount of Maprotiline Hydrochloride in deionized water.

• Cool the solution in an ice bath to 0-5 °C.

• Slowly add a solution of sodium nitrite (in a slight molar excess) in deionized water to the cooled Maprotiline solution while stirring.

• Acidify the reaction mixture to approximately pH 3-4 by the dropwise addition of dilute hydrochloric acid or acetic acid.

• Continue stirring the reaction mixture in the ice bath for 1-2 hours.

• Extract the reaction mixture with dichloromethane (3x volume of the aqueous phase).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by deionized water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude N-Nitroso Maprotiline.

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

• Characterize the final product by techniques such as LC-MS, NMR, and IR spectroscopy to confirm its identity and purity.

The following diagram illustrates the experimental workflow for the synthesis of N-Nitroso Maprotiline.

Workflow for the synthesis of N-Nitroso Maprotiline.

Protocol for Forced Degradation Study

This protocol is designed to intentionally degrade the drug substance under conditions that could lead to the formation of N-Nitroso Maprotiline.

Materials:

• Maprotiline Drug Substance or Drug Product

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (0.1 N)

• Deionized Water

• Methanol (B129727) or other suitable solvent

• LC-MS/MS system

Procedure:

• Prepare a stock solution of Maprotiline in a suitable solvent (e.g., methanol or water).

• Prepare a solution of sodium nitrite in deionized water.

• In a reaction vial, combine the Maprotiline stock solution with the sodium nitrite solution.

• Adjust the pH of the mixture to approximately 3-4 with 0.1 N HCl.

• Incubate the reaction mixture at a controlled temperature (e.g., 40-60 °C) for a defined period (e.g., 24-72 hours).

• At specified time points, withdraw aliquots of the reaction mixture.

• Quench the reaction by neutralizing the sample with a suitable base if necessary.

• Dilute the samples with the mobile phase to an appropriate concentration for LC-MS/MS analysis.

• Analyze the samples for the presence and quantity of N-Nitroso Maprotiline using a validated LC-MS/MS method.

Analytical Protocol for LC-MS/MS Quantification

This protocol outlines a sensitive and selective method for the quantification of N-Nitroso Maprotiline, adapted from methods for N-Nitroso Nortriptyline.[9]

Instrumentation:

• Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem Mass Spectrometer (MS/MS) with an Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) source

Chromatographic Conditions (Example):

• Column: A reversed-phase C18 or Phenyl-Hexyl column (e.g., 100 mm x 2.1 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile/Methanol

• Gradient Elution: A suitable gradient to separate N-Nitroso Maprotiline from Maprotiline and other matrix components.

• Flow Rate: 0.2 - 0.4 mL/min

• Column Temperature: 30 - 40 °C

• Injection Volume: 1 - 5 µL

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive APCI or ESI

• Scan Type: Multiple Reaction Monitoring (MRM)

• Precursor Ion (Q1): [M+H]⁺ of N-Nitroso Maprotiline (m/z 307.2)

• Product Ions (Q3): At least two specific product ions for quantification and confirmation. These would need to be determined experimentally by infusing a standard of N-Nitroso Maprotiline.

• Collision Energy and other MS parameters: Optimized for maximum sensitivity and specificity.

Sample Preparation:

• Accurately weigh a portion of the drug product powder.

• Add a suitable extraction solvent (e.g., 0.1% formic acid in a water/methanol mixture).

• Vortex and sonicate to ensure complete extraction of the analyte.

• Centrifuge the sample to pelletize excipients.

• Filter the supernatant through a 0.22 µm filter.

• Dilute the filtrate as needed with the mobile phase before injection into the LC-MS/MS system.

The following diagram shows the logical relationship in the analytical workflow.

Analytical workflow for N-Nitroso Maprotiline quantification.

Conclusion

The formation of N-Nitroso Maprotiline is a potential risk for drug products containing Maprotiline, driven primarily by the presence of nitrite impurities under favorable conditions. A thorough understanding of the theoretical formation pathways and the implementation of robust analytical methods are essential for the effective control and mitigation of this potential impurity. The protocols and information provided in this guide serve as a foundational resource for researchers and professionals in the pharmaceutical industry to ensure the safety and quality of Maprotiline-containing medicines. Further research to establish specific kinetic data for N-Nitroso Maprotiline formation is encouraged.

References

• 1. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. efpia.eu [efpia.eu]
• 4. waters.com [waters.com]
• 5. Nitrosamine synthesis by nitrosation [organic-chemistry.org]
• 6. Nitrosamine- pH role - N-nitrosamines Chemistry - Nitrosamines Exchange [nitrosamines.usp.org]
• 7. lcms.cz [lcms.cz]
• 8. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 9. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Forced degradation: predicting nitrosamine formation - New Scientific Knowledge & Development - Nitrosamines Exchange [nitrosamines.usp.org]
• 11. mdpi.com [mdpi.com]

N-Nitroso Maprotiline: An In-Depth Technical Guide to a Drug Substance-Related Impurity

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-Nitroso Maprotiline, a potential drug substance-related impurity of Maprotiline. As a member of the cohort of concern, N-nitrosamine impurities are under intense scrutiny by global regulatory bodies due to their potential carcinogenic risk. This document delves into the chemical properties, toxicological assessment, formation pathways, and analytical methodologies pertinent to N-Nitroso Maprotiline. Detailed experimental protocols and control strategies are presented to aid researchers and drug development professionals in understanding and mitigating the risks associated with this impurity.

Introduction

The discovery of N-nitrosamine impurities in common medications has led to widespread regulatory action and a paradigm shift in the pharmaceutical industry's approach to impurity control.[1] These compounds are classified as probable human carcinogens based on extensive animal studies.[2] N-nitrosamine drug substance-related impurities (NDSRIs) are a specific class of nitrosamines that are structurally similar to the active pharmaceutical ingredient (API) and can form during the manufacturing process or during the shelf-life of the drug product.[3]

Maprotiline, a tetracyclic antidepressant, contains a secondary amine moiety, making it susceptible to nitrosation and the formation of N-Nitroso Maprotiline.[4] This guide serves as a technical resource for understanding the multifaceted challenges posed by this specific NDSRI.

Chemical and Physical Properties

N-Nitroso Maprotiline is the N-nitroso derivative of the secondary amine present in the Maprotiline molecule.[5] Its fundamental properties are summarized in the table below.

Property	Value	Reference
IUPAC Name	N-methyl-N-[3-(9,10-dihydro-9,10-ethanoanthracen-9-yl)propyl]nitrous amide	[5][6]
Molecular Formula	C₂₀H₂₂N₂O	[6]
Molecular Weight	306.4 g/mol	[6]
CAS Number	204268-61-1	[6]

Toxicological Assessment

The primary toxicological concern for all N-nitrosamines, including N-Nitroso Maprotiline, is their potential carcinogenicity.[7] This is due to their ability to be metabolically activated to alkylating agents that can damage DNA.[3][8][9]

Regulatory Acceptable Intake (AI) Limit

Regulatory agencies have established acceptable intake (AI) limits for various nitrosamine (B1359907) impurities to control the potential cancer risk. The AI for N-Nitroso Maprotiline has been set based on the Carcinogenic Potency Categorization Approach (CPCA).

Impurity	Acceptable Intake (AI) Limit (ng/day)	Carcinogenic Potency Category
N-Nitroso Maprotiline	18	1

Genotoxicity

Mechanism of Carcinogenicity: Metabolic Activation

N-nitrosamines require metabolic activation to exert their carcinogenic effects.[8] This process is primarily mediated by cytochrome P450 (CYP) enzymes in the liver. The generally accepted pathway involves the α-hydroxylation of the nitrosamine, leading to the formation of an unstable intermediate that ultimately generates a highly reactive electrophile, a diazonium ion. This ion can then alkylate nucleophilic sites on DNA, forming DNA adducts. If these adducts are not repaired, they can lead to mutations during DNA replication, initiating the process of carcinogenesis.[3][9]

Metabolic activation pathway of N-nitrosamines.

Formation of N-Nitroso Maprotiline

N-Nitroso Maprotiline is formed through the reaction of Maprotiline, a secondary amine, with a nitrosating agent.[10] This reaction is influenced by several factors, including pH, temperature, and the concentration of reactants.

General Reaction Pathway

The formation of N-nitrosamines typically occurs under acidic conditions where nitrous acid (HNO₂), formed from nitrite (B80452) salts (e.g., sodium nitrite), reacts with a secondary amine.

Formation of N-Nitroso Maprotiline.

Potential Sources of Nitrosating Agents in Drug Manufacturing

The presence of nitrosating agents is a critical factor in the formation of N-nitrosamines. Potential sources in the pharmaceutical manufacturing process include:

• Contaminated Raw Materials: Solvents, reagents, and catalysts used in the synthesis of the API can be contaminated with nitrites or other nitrosating agents.[11]

• Excipients: Certain excipients have been found to contain trace levels of nitrites.[12]

• Recovered Materials: The use of recovered solvents or reagents that are not adequately purified can introduce nitrosating agents.[11]

• Degradation: Degradation of starting materials, intermediates, or the drug substance itself can sometimes generate nitrosating agents.[11]

• Cross-Contamination: Inadequate cleaning of equipment used for multiple processes can lead to cross-contamination.[11]

• Packaging Materials: Certain primary packaging materials, such as nitrocellulose-containing blister foils, have been identified as potential sources of nitrosamines.[11]

A study has investigated the formation of N-Nitroso Maprotiline under simulated physiological conditions, suggesting that in vivo formation could also be a consideration.[8]

Analytical Methodologies

Sensitive and selective analytical methods are crucial for the detection and quantification of N-Nitroso Maprotiline at trace levels in the drug substance and final product. Liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) are the most commonly employed techniques.

Experimental Protocol: LC-MS/MS Method

While a specific validated method for N-Nitroso Maprotiline was not found in the public literature, the following protocol is a representative example based on validated methods for other NDSRIs and nitrosamines.[13][14][15]

5.1.1. Sample Preparation

• Drug Substance: Accurately weigh approximately 100 mg of the Maprotiline HCl drug substance into a 10 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water).

• Drug Product (Tablets): Weigh and finely powder a representative number of tablets. Transfer a portion of the powder equivalent to 100 mg of Maprotiline HCl into a 50 mL centrifuge tube. Add 10 mL of a suitable extraction solvent, vortex for 5 minutes, and sonicate for 15 minutes. Centrifuge at 4000 rpm for 10 minutes. Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

5.1.2. Chromatographic Conditions

Parameter	Condition
Instrument	UPLC system coupled to a triple quadrupole mass spectrometer
Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in methanol
Gradient	Start with 95% A, ramp to 5% A over 10 minutes, hold for 2 minutes, and return to initial conditions.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

5.1.3. Mass Spectrometry Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transition (Hypothetical)	Precursor Ion (m/z): 307.2 (M+H)⁺Product Ion (m/z): To be determined by infusion of a standard
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C

5.1.4. Method Validation Parameters

The method should be validated according to ICH Q2(R1) guidelines, including specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantitation (LOQ).[14]

Experimental Workflow

Analytical workflow for N-Nitroso Maprotiline.

Control Strategies

A robust control strategy is essential to mitigate the risk of N-Nitroso Maprotiline formation and ensure patient safety. This involves a multi-pronged approach encompassing risk assessment, process optimization, and testing.

Risk Assessment

A thorough risk assessment should be conducted to identify potential sources of nitrosating agents and conditions that could lead to the formation of N-Nitroso Maprotiline throughout the manufacturing process and shelf-life of the product.

Process and Formulation Optimization

• Source Control: Qualify suppliers of raw materials, including starting materials, solvents, and excipients, to ensure low levels of nitrite and other nitrosating agents.

• Process Parameter Control: Optimize reaction conditions (e.g., pH, temperature, reaction time) to minimize the potential for nitrosation.

• Use of Scavengers: The inclusion of antioxidants, such as ascorbic acid or alpha-tocopherol, in the formulation can act as nitrite scavengers and inhibit the formation of nitrosamines.[1]

Testing and Specification

• Routine Testing: Implement routine testing of the API and/or finished product for N-Nitroso Maprotiline, particularly for batches identified as high-risk.

• Specification Setting: Establish an appropriate specification for N-Nitroso Maprotiline in the drug substance and/or drug product based on the AI limit and the maximum daily dose of Maprotiline.

Control strategy for N-Nitroso Maprotiline.

Conclusion

N-Nitroso Maprotiline represents a potential risk as a drug substance-related impurity in Maprotiline. A thorough understanding of its toxicology, formation pathways, and analytical detection is paramount for ensuring the safety and quality of Maprotiline-containing drug products. This technical guide provides a framework for researchers and drug development professionals to navigate the challenges associated with this NDSRI. By implementing robust risk assessment, process controls, and sensitive analytical monitoring, the potential for N-Nitroso Maprotiline formation can be effectively managed, safeguarding patient health. Further research into the specific toxicological properties and formation kinetics of N-Nitroso Maprotiline is encouraged to refine risk assessments and control strategies.

References

• 1. Kinetics of nitrosation of thioproline, the precursor of a major nitroso compound in human urine, and its role as a nitrite scavenger - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Setting limits for N-nitrosamines in drugs: A defined approach based on read-across and structure-activity relationship for N-nitrosopiperazine impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Carcinogenicity tests of N-nitroso derivatives of two drugs, phenmetrazine and methylphenidate | Semantic Scholar [semanticscholar.org]
• 5. surface.syr.edu [surface.syr.edu]
• 6. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. catalogues.ema.europa.eu [catalogues.ema.europa.eu]
• 8. researchgate.net [researchgate.net]
• 9. lcms.cz [lcms.cz]
• 10. researchgate.net [researchgate.net]
• 11. Potential sources for Nitrosamine Impurities - ECA Academy [gmp-compliance.org]
• 12. pharmaexcipients.com [pharmaexcipients.com]
• 13. ijper.org [ijper.org]
• 14. mdpi.com [mdpi.com]
• 15. fda.gov [fda.gov]

Preliminary Risk Assessment of N-Nitroso Maprotiline: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive preliminary risk assessment of N-Nitroso Maprotiline, a potential genotoxic impurity in the tetracyclic antidepressant Maprotiline. This document outlines the current understanding of the risks associated with this N-nitroso compound, acceptable intake limits, and detailed methodologies for its detection and quantification. The guide is intended to support researchers, scientists, and drug development professionals in ensuring the safety and quality of Maprotiline-containing drug products.

Introduction

N-nitroso compounds, or nitrosamines, are a class of chemical compounds that are of significant concern to the pharmaceutical industry due to their potential carcinogenic properties.[1][2][3] The formation of N-nitroso-drug substance related impurities (NDSRIs) can occur during the synthesis of the active pharmaceutical ingredient (API), during the manufacturing of the finished drug product, or even during storage.[4] Maprotiline, a tetracyclic antidepressant, contains a secondary amine moiety that is susceptible to nitrosation, leading to the formation of N-Nitroso Maprotiline. This guide provides a framework for the risk assessment and control of this specific impurity.

Regulatory Landscape and Acceptable Intake

Regulatory bodies worldwide have established stringent guidelines for the control of nitrosamine (B1359907) impurities in pharmaceutical products. A key component of the risk assessment is the determination of the acceptable intake (AI) limit, which represents a level of exposure with a negligible cancer risk.

Quantitative Data Summary

The following table summarizes the key quantitative data for the risk assessment of N-Nitroso Maprotiline.

Parameter	Value	Reference
Acceptable Intake (AI)	18 ng/day	EMA/CHMP/425647/2024
Carcinogenic Potency Category	1 (High Potency)	EMA/CHMP/425647/2024
Typical Limit of Quantification (LOQ) for NDSRIs	0.005 - 0.05 ppm	Inferred from similar compounds[5]

Toxicological Assessment and Signaling Pathway

The carcinogenicity of N-nitroso compounds is primarily attributed to their metabolic activation, which leads to the formation of DNA-reactive intermediates.[1][6][7]

General Carcinogenic Mechanism of N-Nitroso Compounds

N-nitroso compounds undergo metabolic activation primarily by cytochrome P450 (CYP) enzymes in the liver.[6][7] This process involves the α-hydroxylation of the carbon atom adjacent to the nitroso group, leading to the formation of an unstable α-hydroxy-nitrosamine. This intermediate then spontaneously decomposes to form a highly reactive electrophilic diazonium ion. The diazonium ion can then alkylate nucleophilic sites on DNA bases, forming DNA adducts. If these DNA adducts are not repaired by cellular DNA repair mechanisms, they can lead to mutations during DNA replication, ultimately initiating the process of carcinogenesis.[1][6]

Figure 1: Generalized signaling pathway for the metabolic activation and carcinogenic action of N-nitroso compounds.

Experimental Protocols for Detection and Quantification

The accurate and sensitive quantification of N-Nitroso Maprotiline is crucial for a reliable risk assessment. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the most widely accepted analytical technique for the determination of nitrosamine impurities at trace levels.[8] While a specific validated method for N-Nitroso Maprotiline is not publicly available, the following protocol is a detailed, hypothetical method based on established procedures for similar N-nitroso impurities in antidepressant drug products.[9]

Hypothetical LC-MS/MS Method for N-Nitroso Maprotiline

4.1.1. Instrumentation

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Tandem quadrupole mass spectrometer with an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

4.1.2. Reagents and Materials

• N-Nitroso Maprotiline reference standard

• Maprotiline Hydrochloride API

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Water (deionized, 18 MΩ·cm)

• Syringe filters (0.22 µm, PTFE or equivalent)

4.1.3. Chromatographic Conditions

Parameter	Condition
Column	Phenyl-hexyl column (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Elution	Time (min)
0.0
1.0
8.0
9.0
9.1
12.0
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

4.1.4. Mass Spectrometric Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon
MRM Transitions (Hypothetical)	Analyte
N-Nitroso Maprotiline

4.1.5. Standard and Sample Preparation

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve N-Nitroso Maprotiline reference standard in methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in a suitable diluent (e.g., 50:50 Methanol:Water) to construct a calibration curve (e.g., 0.05 to 5 ng/mL).

• Sample Preparation:

  • Accurately weigh and transfer a quantity of powdered Maprotiline tablets or API equivalent to 50 mg of Maprotiline into a volumetric flask.

  • Add a suitable extraction solvent (e.g., methanol or a mixture of methanol and water).

  • Sonicate for 15 minutes to ensure complete dissolution.

  • Dilute to volume with the extraction solvent.

  • Centrifuge a portion of the solution.

  • Filter the supernatant through a 0.22 µm syringe filter prior to LC-MS/MS analysis.

4.1.6. Method Validation

The analytical method should be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, including specificity, linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, precision, and robustness.

Experimental Workflow

Figure 2: A typical experimental workflow for the quantification of N-Nitroso Maprotiline.

Risk Assessment and Mitigation

A systematic risk assessment should be conducted to identify and evaluate the potential sources of N-Nitroso Maprotiline formation.

Risk Assessment Framework

The risk assessment process generally follows a three-step approach as recommended by regulatory agencies.[10][11]

Figure 3: A three-step framework for nitrosamine risk assessment.

Potential Sources of Nitrosating Agents:

• Residual nitrites in excipients.

• Nitrates that can be reduced to nitrites.

• Contaminated raw materials, solvents, or reagents.

• Degradation of certain starting materials or intermediates.

Mitigation Strategies:

• Modification of the synthetic route to avoid the use of nitrosating agents.

• Purification of starting materials and intermediates.

• Optimization of reaction conditions (e.g., pH, temperature) to minimize nitrosamine formation.

• Inclusion of nitrosamine scavengers (e.g., ascorbic acid) in the formulation.

• Control of storage conditions.

Conclusion

The preliminary risk assessment of N-Nitroso Maprotiline highlights the importance of a proactive and systematic approach to controlling this potential genotoxic impurity in Maprotiline drug products. Adherence to regulatory guidelines, implementation of sensitive and validated analytical methods, and a thorough understanding of the potential formation pathways are essential for ensuring patient safety. This technical guide provides a foundational framework for drug development professionals to navigate the complexities of nitrosamine impurity risk assessment and mitigation.

References

• 1. Carcinogenic risks of nitrosamines: understanding their hazards and effective preventive measures – BMS Clinic [bmsclinic.com.hk]
• 2. Carcinogenic N-nitrosamines in the diet: occurrence, formation, mechanisms and carcinogenic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 6. Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. mdpi.com [mdpi.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. canada.ca [canada.ca]

Protocols & Analytical Methods

Application Note: Quantitative Determination of N-Nitroso Maprotiline in Pharmaceutical Drug Substances by LC-MS/MS

Introduction

N-nitrosamine impurities in pharmaceutical products are a significant concern for both drug manufacturers and regulatory authorities due to their potential carcinogenic properties.[1] The detection and quantification of these impurities, often present at trace levels, require highly sensitive and selective analytical methods.[1][2] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the preferred technique for the analysis of nitrosamines due to its high sensitivity, specificity, and ability to handle complex sample matrices.[1][3]

Maprotiline is a tetracyclic antidepressant, and its N-nitroso derivative, N-Nitroso Maprotiline, is a potential genotoxic impurity that may arise during the manufacturing process or storage of the drug product.[4][5] This application note details a sensitive and robust LC-MS/MS method for the detection and quantification of N-Nitroso Maprotiline in drug substances. The method is designed to meet the stringent regulatory requirements for the control of nitrosamine (B1359907) impurities.[6]

Experimental Protocols

1. Sample Preparation

Effective sample preparation is crucial to ensure accurate and reproducible results by minimizing matrix effects and preventing the artificial formation of nitrosamines.[7]

• Reagents and Materials:

  • Methanol (B129727) (LC-MS grade)

  • Water (LC-MS grade)

  • Formic acid (LC-MS grade)

  • N-Nitroso Maprotiline reference standard

  • Maprotiline drug substance

  • 0.22 µm PVDF syringe filters

• Standard Solution Preparation:

  • Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitroso Maprotiline reference standard in methanol to obtain a concentration of 1 mg/mL.

  • Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with a suitable solvent (e.g., 50:50 methanol:water) to create calibration standards ranging from 0.05 ng/mL to 20 ng/mL.[8]

• Sample Preparation Protocol:

  • Accurately weigh 100 mg of the Maprotiline drug substance into a 15 mL glass centrifuge tube.[9]

  • Add 5.0 mL of methanol.[9]

  • Vortex the mixture until the drug substance is completely dissolved.[9]

  • Filter the solution through a 0.22 µm PVDF syringe filter into an LC-MS vial for analysis.[9]

2. LC-MS/MS Method

The following LC-MS/MS parameters provide a starting point and should be optimized for the specific instrumentation used.

• Liquid Chromatography (LC) Parameters:

Parameter	Value
Column	C18 stationary phase (e.g., 100 mm x 2.1 mm, 1.8 µm)[10]
Mobile Phase A	0.1% Formic acid in Water[10]
Mobile Phase B	0.1% Formic acid in Methanol[11]
Flow Rate	0.4 mL/min[11]
Column Temperature	40 °C[11]
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
1.0
8.0
10.0
10.1
12.0

• Mass Spectrometry (MS) Parameters:

Parameter	Value
Ionization Source	Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode[3][10]
Scan Type	Multiple Reaction Monitoring (MRM)[3]
Precursor Ion (Q1)	307.2 m/z (Calculated for [C20H22N2O+H]+)
Product Ions (Q3)	To be determined by direct infusion of N-Nitroso Maprotiline standard
Collision Energy	To be optimized for characteristic product ions
Source Temperature	350 °C
Dwell Time	100 ms

3. Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines, covering specificity, limit of detection (LOD), limit of quantification (LOQ), linearity, accuracy, and precision.[12][13]

Data Presentation

The following tables summarize the expected quantitative data for the validated LC-MS/MS method for N-Nitroso Maprotiline.

Table 1: System Suitability

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 5000
RSD of Peak Area (n=6)	≤ 15%

Table 2: Method Validation Summary

Parameter	Result
Linearity (r²)	> 0.99[8]
Range	0.05 - 20 ng/mL[8]
LOD	0.01 ng/mL
LOQ	0.05 ng/mL
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 15%

Visualizations

Experimental Workflow

Caption: Workflow for the LC-MS/MS analysis of N-Nitroso Maprotiline.

Logical Relationship of Method Validation

Caption: Key parameters for analytical method validation.

References

• 1. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rroij.com [rroij.com]
• 3. waters.com [waters.com]
• 4. veeprho.com [veeprho.com]
• 5. Maprotiline - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. resolvemass.ca [resolvemass.ca]
• 8. agilent.com [agilent.com]
• 9. fda.gov [fda.gov]
• 10. benchchem.com [benchchem.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. journalbji.com [journalbji.com]
• 13. pharmainfo.in [pharmainfo.in]

Application Note: Development and Validation of a Sensitive LC-MS/MS Method for the Quantification of N-Nitroso Maprotiline in Pharmaceutical Products

Audience: Researchers, scientists, and drug development professionals.

Introduction

The presence of N-nitrosamine impurities in pharmaceutical products has become a significant safety concern due to their classification as probable or possible human carcinogens.[1][2][3] Regulatory bodies, including the U.S. Food and Drug Administration (FDA), have issued stringent guidelines for the control and mitigation of these impurities in drug substances and products.[1][4] N-nitrosamines can form during drug manufacturing, storage, or through the degradation of the active pharmaceutical ingredient (API).[5][6]

Nitrosamine (B1359907) Drug Substance-Related Impurities (NDSRIs) are a specific class of nitrosamines derived from the API structure itself.[1] Maprotiline, a tetracyclic antidepressant, contains a secondary amine moiety, making it susceptible to nitrosation, which can lead to the formation of N-Nitroso Maprotiline. This application note details the development and validation of a highly sensitive and selective Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of N-Nitroso Maprotiline in Maprotiline drug products. The method is designed to meet the rigorous requirements for trace-level impurity analysis and supports regulatory compliance.[7][8]

Experimental Workflow

The overall workflow for the analytical method development and validation is a systematic process designed to ensure the final method is robust, accurate, and fit for its intended purpose of routine quality control.[2]

Caption: High-level workflow for N-Nitroso Maprotiline analytical method development.

Experimental Protocols

Materials and Reagents

• Standards: N-Nitroso Maprotiline reference standard and its isotopically labeled internal standard (IS), N-Nitroso Maprotiline-d4, were synthesized and characterized in-house. Maprotiline HCl was of pharmaceutical grade.

• Solvents: Acetonitrile (ACN), Methanol (B129727) (MeOH), and water, all LC-MS grade. Dichloromethane (DCM) for extraction.

• Reagents: Formic acid (FA), 99% purity.

• Sample Matrix: Commercially available Maprotiline tablets.

Instrumentation

A UHPLC system coupled with a triple quadrupole mass spectrometer was used for the analysis.

• UHPLC System: Agilent 1290 Infinity II or equivalent.

• Mass Spectrometer: Agilent 6495C Triple Quadrupole MS or equivalent.

• Analytical Column: ZORBAX RRHD Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm.

Standard Solution Preparation

• Stock Solutions (100 µg/mL): Accurately weigh and dissolve N-Nitroso Maprotiline and N-Nitroso Maprotiline-d4 (IS) in methanol to prepare individual stock solutions.

• Working Standard Solution (1 µg/mL): Dilute the stock solutions with a 50:50 mixture of methanol and water.

• Calibration Curve Standards: Prepare a series of calibration standards ranging from 0.1 ng/mL to 50 ng/mL by serially diluting the working standard solution with the diluent (10% Methanol in water with 0.1% Formic Acid). Spike each standard with the internal standard to a final concentration of 5 ng/mL.

Sample Preparation Protocol

• Tablet Comminution: Weigh and finely crush a minimum of 10 Maprotiline tablets to obtain a homogenous powder.

• Extraction: Accurately weigh a portion of the powder equivalent to 100 mg of Maprotiline HCl into a 15 mL centrifuge tube.

• Add 5.0 mL of diluent and 50 µL of the 1 µg/mL IS solution.

• Vortex & Sonicate: Vortex the mixture for 2 minutes, followed by sonication for 15 minutes in a cooled bath to ensure complete dissolution and extraction.

• Centrifugation: Centrifuge the sample at 4500 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.22 µm PVDF syringe filter into an LC-MS vial for analysis.[9] Using validated filters is crucial to prevent analyte loss or contamination.[10]

LC-MS/MS Method Parameters

The chromatographic conditions were optimized to achieve adequate retention and separation of N-Nitroso Maprotiline from the Maprotiline API and other matrix components. Mass spectrometric conditions were optimized for maximum sensitivity and specificity using Multiple Reaction Monitoring (MRM).

Table 1: Chromatographic Conditions

Parameter	Condition
Column	ZORBAX RRHD Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

| Gradient Program | 10% B to 95% B over 8 min; hold at 95% B for 2 min; return to 10% B and equilibrate for 3 min |

Table 2: Mass Spectrometric Parameters | Parameter | Condition | | :--- | :--- | | Ionization Mode | Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) | | Polarity | Positive | | Acquisition Mode | Multiple Reaction Monitoring (MRM) | | Gas Temperature | 250 °C | | Gas Flow | 12 L/min | | Nebulizer Pressure | 35 psi | | Capillary Voltage | 3500 V | | MRM Transitions | Analyte | Precursor Ion (m/z) | Product Ion (m/z) | Collision Energy (V) | | | N-Nitroso Maprotiline (Quantifier) | 307.2 | 191.1 | 20 | | | N-Nitroso Maprotiline (Qualifier) | 307.2 | 91.1 | 35 | | | N-Nitroso Maprotiline-d4 (IS) | 311.2 | 195.1 | 20 |

Note: APCI can be a valuable alternative ionization technique for nitrosamines to enhance sensitivity and reduce matrix effects.[2][11] The specific MRM transitions are hypothetical and would require experimental determination based on the compound's fragmentation pattern.

Method Validation Summary

The analytical method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[2]

Specificity and Selectivity

Specificity was demonstrated by analyzing blank and placebo samples, which showed no interfering peaks at the retention time of N-Nitroso Maprotiline and its IS. The chromatographic peak purity was also assessed to ensure it was free from co-eluting interferences.[2]

Linearity

Linearity was evaluated over a concentration range of 0.25 ng/mL to 50 ng/mL. The method showed excellent linearity with a correlation coefficient (R²) greater than 0.998.

Table 3: Linearity and Range

Parameter	Result	Acceptance Criteria
Range	0.25 - 50 ng/mL	-
Correlation Coefficient (R²)	> 0.999	≥ 0.998

| Calibration Curve | Linear, 1/x weighting | - |

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the signal-to-noise (S/N) ratio. The established LOQ is sufficiently sensitive to quantify N-Nitroso Maprotiline at levels well below the acceptable intake (AI) limit of 26.5 ng/day, as recommended by the FDA for unclassified nitrosamines.[1]

Table 4: LOD and LOQ

Parameter	Result	Basis
LOD	0.08 ng/mL	S/N ratio ≈ 3

| LOQ | 0.25 ng/mL | S/N ratio ≈ 10 |

Accuracy

Accuracy was determined by spiking the placebo with N-Nitroso Maprotiline at three concentration levels (LOQ, 50%, and 100% of the specification limit). The recovery at each level was within the acceptable range.

Table 5: Accuracy (Recovery)

Spiked Level	Mean Recovery (%)	%RSD	Acceptance Criteria
LOQ (0.25 ng/mL)	98.5%	2.1%	80 - 120%
50% Level	101.2%	1.5%	90 - 110%

| 100% Level | 99.8% | 1.2% | 90 - 110% |

Precision

Repeatability (intra-day) and intermediate precision (inter-day) were assessed by analyzing six replicate samples at 100% of the specification level. The relative standard deviation (%RSD) was well within the accepted limits.

Table 6: Precision (%RSD)

Precision Type	%RSD	Acceptance Criteria
Repeatability (n=6)	1.8%	≤ 5.0%

| Intermediate Precision (n=6, 2 days) | 2.5% | ≤ 10.0% |

Robustness

The method's robustness was evaluated by introducing small, deliberate variations in key parameters such as column temperature (±2 °C) and mobile phase flow rate (±0.02 mL/min). The results remained unaffected, demonstrating the method's reliability for routine use.

Formation Pathway

N-Nitroso Maprotiline is formed from the reaction of Maprotiline with a nitrosating agent, such as nitrous acid (HNO₂), which is often present in trace amounts from nitrite (B80452) sources under acidic conditions.[5]

Caption: Formation of N-Nitroso Maprotiline from its API precursor.

Conclusion

This application note presents a robust, sensitive, and selective LC-MS/MS method for the determination of N-Nitroso Maprotiline in pharmaceutical drug products. The method is validated according to ICH guidelines and demonstrates excellent performance in terms of linearity, accuracy, precision, and sensitivity. The low LOQ achieved makes this method suitable for routine quality control testing to ensure that Maprotiline-containing medicines comply with the stringent regulatory limits for nitrosamine impurities, ultimately safeguarding patient safety.

References

• 1. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 2. benchchem.com [benchchem.com]
• 3. Validating analytical procedures for determining nitrosamines in pharmaceuticals: European OMCLs participate in collaborative study with international regulatory agencies - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 4. FDA Guidance for Industry: Control of Nitrosamine Impurities in Human Drugs - ECA Academy [gmp-compliance.org]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. fda.gov [fda.gov]
• 8. resolvemass.ca [resolvemass.ca]
• 9. fda.gov [fda.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Winning Strategies to Develop an Analytical Method for Nitrosamines | Aurigene Pharmaceutical Services [aurigeneservices.com]

Application Note: Quantification of N-Nitroso Maprotiline in Pharmaceutical Drug Products by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

N-nitrosamine impurities in pharmaceutical products are a significant concern due to their potential carcinogenic properties. Regulatory bodies globally, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent limits for these impurities in drug substances and products.[1][2][3][4] N-Nitroso Maprotiline is a potential nitrosamine (B1359907) impurity that can arise from the synthesis or degradation of Maprotiline, an antidepressant medication. This application note provides a detailed protocol for the sensitive and selective quantification of N-Nitroso Maprotiline in pharmaceuticals using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a technique well-suited for trace-level analysis.[5][6] The acceptable intake (AI) limit for N-Nitroso Maprotiline has been established, necessitating a highly sensitive analytical method for its control.[7]

Analytical Workflow

The overall workflow for the quantification of N-Nitroso Maprotiline is depicted below, outlining the key stages from sample receipt to final data analysis.

Figure 1: General workflow for the analysis of N-Nitroso Maprotiline.

Experimental Protocols

This section details the proposed methodology for the quantification of N-Nitroso Maprotiline.

1. Materials and Reagents

• N-Nitroso Maprotiline reference standard

• Maprotiline Hydrochloride reference standard

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Pharmaceutical drug product containing Maprotiline

2. Standard Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of N-Nitroso Maprotiline reference standard and dissolve in 10 mL of methanol.

• Working Standard Solutions: Perform serial dilutions of the primary stock solution with a suitable diluent (e.g., 50:50 methanol:water) to prepare a series of calibration standards. A typical concentration range might be 0.1 ng/mL to 50 ng/mL.[8][9]

3. Sample Preparation

The following sample preparation procedure is a general guideline and may require optimization based on the specific drug product matrix.

• Grinding: Grind at least 20 tablets of the pharmaceutical product to a fine, homogeneous powder.[10]

• Weighing: Accurately weigh a portion of the powdered sample equivalent to a target concentration of Maprotiline (e.g., 10 mg/mL) into a centrifuge tube.

• Extraction: Add a pre-determined volume of extraction solvent (e.g., methanol or a mixture of methanol and water). For instance, add 10 mL of methanol to a sample containing 100 mg of Maprotiline.

• Vortexing and Sonication: Vortex the mixture for 2 minutes, followed by ultrasonication for 30 minutes to ensure complete dissolution and extraction of the analyte.[10]

• Centrifugation: Centrifuge the sample at approximately 4000 rpm for 15 minutes to pelletize insoluble excipients.[8][9]

• Filtration: Filter the supernatant through a 0.22 µm syringe filter (e.g., PVDF or PTFE) into an LC vial for analysis.[9][10]

4. LC-MS/MS Method Parameters

The following are proposed starting parameters for the LC-MS/MS analysis. Method development and validation are required to ensure suitability for the intended purpose.

Parameter	Proposed Condition
LC System	UPLC/UHPLC system
Column	Reversed-phase C18 or Phenyl-Hexyl column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Optimized to resolve N-Nitroso Maprotiline from the Maprotiline API and other interferences
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	1 - 10 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Source Temperature	As per instrument recommendation
Capillary Voltage	As per instrument recommendation
MRM Transitions	To be determined by infusing N-Nitroso Maprotiline standard. A precursor ion corresponding to [M+H]⁺ would be selected, and characteristic product ions would be monitored.

5. Method Validation

The analytical method should be validated according to ICH Q2(R1) guidelines. Key validation parameters and typical acceptance criteria are summarized in the table below.

Validation Parameter	Description	Typical Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (e.g., API, excipients).	No interfering peaks at the retention time of N-Nitroso Maprotiline in blank and placebo samples.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.	Correlation coefficient (r²) ≥ 0.99.[11]
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of ≥ 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of ≥ 10:1; precision and accuracy should meet pre-defined criteria.[11]
Accuracy (Recovery)	The closeness of the test results obtained by the method to the true value. Assessed by spiking known amounts of analyte into the sample matrix.	Recovery typically between 80% and 120%.[11]
Precision (Repeatability)	The precision under the same operating conditions over a short interval of time. Assessed by multiple measurements of a homogeneous sample.	Relative Standard Deviation (%RSD) ≤ 15%.[12]

Data Presentation

The following tables provide a template for the presentation of quantitative data obtained during method validation.

Table 1: Linearity Data

Concentration (ng/mL)	Peak Area (n=3)	Mean Peak Area	%RSD
0.1	...	...	...
0.5	...	...	...
1.0	...	...	...
5.0	...	...	...
10.0	...	...	...
25.0	...	...	...
50.0	...	...	...
Slope:	...	Intercept:	...
r²:	...

Table 2: Accuracy (Recovery) Data

Spiking Level	Theoretical Conc. (ng/mL)	Measured Conc. (ng/mL) (n=3)	Mean Measured Conc. (ng/mL)	% Recovery	%RSD
LOQ	...	...	...	...	...
50%	...	...	...	...	...
100%	...	...	...	...	...
150%	...	...	...	...	...

Table 3: Precision Data (Repeatability)

Sample ID	Measured Concentration (ng/mL)
1	...
2	...
3	...
4	...
5	...
6	...
Mean:	...
SD:	...
%RSD:	...

The proposed LC-MS/MS method provides a framework for the reliable quantification of N-Nitroso Maprotiline in pharmaceutical drug products. The high sensitivity and selectivity of tandem mass spectrometry are essential for meeting the stringent regulatory limits for nitrosamine impurities.[5][6] Proper method validation is crucial to ensure that the method is suitable for its intended use in a quality control environment. This application note serves as a comprehensive guide for researchers and scientists tasked with the control of N-nitrosamine impurities in pharmaceuticals.

References

• 1. artixio.com [artixio.com]
• 2. CDER Nitrosamine Impurity Acceptable Intake Limits | FDA [fda.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. tga.gov.au [tga.gov.au]
• 8. lcms.cz [lcms.cz]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. mdpi.com [mdpi.com]
• 11. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocol for the In Vitro Bacterial Reverse Mutation (Ames) Test of N-Nitroso Maprotiline

Audience: Researchers, scientists, and drug development professionals.

Introduction: N-Nitroso Maprotiline is a nitrosamine (B1359907) impurity that may be present in the drug substance or product of Maprotiline. Due to the classification of many N-nitrosamines as potent mutagens and carcinogens, it is critical to assess the mutagenic potential of such impurities.[1][2] The bacterial reverse mutation assay, commonly known as the Ames test, is a widely used method to evaluate the potential of a substance to induce gene mutations.[2][3][4] This document provides a detailed protocol for conducting an in vitro Ames test for N-Nitroso Maprotiline, incorporating enhanced conditions recommended by regulatory authorities for the testing of nitrosamines to ensure higher sensitivity.[5][6][7]

Principle of the Ames Test

The Ames test utilizes various strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for a specific amino acid (histidine for Salmonella and tryptophan for E. coli) due to mutations in the genes responsible for its synthesis.[3][4] These bacteria cannot grow in a medium deficient in that amino acid. The test chemical's mutagenic potential is assessed by its ability to cause a reverse mutation (reversion) in these bacteria, restoring their ability to synthesize the required amino acid and thus grow on a minimal medium.[3][4] Since some chemicals are not directly mutagenic but become so after metabolic activation in the body, the test is conducted both with and without a metabolic activation system, typically a liver homogenate from rats or hamsters (S9 fraction).[3][8]

Enhanced Protocol for N-Nitrosamines

Standard Ames test conditions have shown reduced sensitivity for some N-nitrosamines.[5][7] Therefore, an enhanced protocol is recommended for testing compounds like N-Nitroso Maprotiline.[2][5] Key enhancements include the use of the pre-incubation method, higher concentrations of both rat and hamster liver S9, and specific bacterial strains known to be sensitive to nitrosamines.[5][7][9]

Data Presentation

Table 1: Bacterial Tester Strains and their Genotypes

Strain	Relevant Genotype	Mutation Type Detected
S. typhimurium TA98	hisD3052, rfa, ΔuvrB, pKM101	Frameshift
S. typhimurium TA100	hisG46, rfa, ΔuvrB, pKM101	Base-pair substitution
S. typhimurium TA1535	hisG46, rfa, ΔuvrB	Base-pair substitution
S. typhimurium TA1537	hisC3076, rfa, ΔuvrB	Frameshift
E. coli WP2 uvrA (pKM101)	trpE, uvrA, pKM101	Base-pair substitution

Table 2: Recommended Concentrations and Controls

Group	Treatment	Concentration Range	Purpose
1	Vehicle Control	N/A	To determine the spontaneous reversion rate.
2	N-Nitroso Maprotiline	5-5000 µ g/plate	To assess the mutagenicity of the test article.
3	Positive Control (-S9)	Strain-specific	To confirm the viability and mutability of the tester strains.
4	Positive Control (+S9)	Strain-specific	To confirm the activity of the S9 mix and the mutability of the strains.
5	Nitrosamine Positive Control (+S9)	e.g., NDMA, NDEA	To ensure the test conditions are sensitive to nitrosamine mutagenicity.[5]

Experimental Protocols

Materials and Reagents

• Test Article: N-Nitroso Maprotiline

• Bacterial Strains: S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101).[5][6][7]

• Metabolic Activation System (S9): Aroclor 1254- or phenobarbital/β-naphthoflavone-induced rat and hamster liver S9 fraction.[5][10]

• Cofactor Solution (for S9 mix): NADP, Glucose-6-phosphate, MgCl₂, KCl, and sodium phosphate (B84403) buffer.

• Media: Nutrient broth, minimal glucose agar (B569324) plates, top agar supplemented with a limited amount of histidine and biotin (B1667282) (for Salmonella) or tryptophan (for E. coli).

• Positive Controls: Strain-specific mutagens (e.g., sodium azide (B81097) for TA100 and TA1535 without S9, 2-nitrofluorene (B1194847) for TA98 without S9, 2-aminoanthracene (B165279) for all strains with S9). Two known mutagenic N-nitrosamines such as N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA) should also be included as positive controls with S9 activation.[5]

• Vehicle: A suitable solvent that is non-toxic to the bacteria and dissolves the test article. Water is preferred; if an organic solvent like DMSO is used, its volume should be minimized.[5][9]

Experimental Workflow Diagram

Caption: Workflow for the enhanced pre-incubation Ames test.

Step-by-Step Procedure

• Preparation of Bacterial Cultures: Inoculate each tester strain into nutrient broth and incubate overnight at 37°C with shaking to reach the late exponential or early stationary phase of growth.

• Preparation of S9 Mix: On the day of the experiment, thaw the S9 fraction and prepare the S9 mix containing the S9 fraction (at 30% v/v), cofactor solution, and buffer.[5][8] Keep the S9 mix on ice. For assays without metabolic activation, use the buffer solution instead of the S9 mix.

• Pre-incubation:

  • In sterile tubes, add 0.1 mL of the bacterial culture, 0.05 mL of the test article solution (N-Nitroso Maprotiline at various concentrations) or control, and 0.5 mL of the 30% rat or hamster S9 mix (for +S9 conditions) or buffer (for -S9 conditions).[5]

  • Incubate the mixture for 30 minutes at 37°C with gentle shaking.[5]

• Plating:

  • After pre-incubation, add 2 mL of molten top agar (maintained at 45°C) containing a trace amount of histidine/biotin or tryptophan to each tube.

  • Vortex briefly and pour the entire contents onto the surface of a minimal glucose agar plate.

  • Gently tilt and rotate the plate to ensure even distribution of the top agar.

• Incubation: Allow the top agar to solidify at room temperature. Invert the plates and incubate them at 37°C for 48 to 72 hours.

Data Collection and Analysis

• Colony Counting: After the incubation period, count the number of revertant colonies on each plate. A cytotoxicity assessment should also be performed by observing the background lawn of bacterial growth. A significant reduction in the background lawn indicates toxicity of the test article.[8]

• Data Evaluation:

  • The test is considered valid if the vehicle and positive controls meet the acceptance criteria (e.g., characteristic spontaneous revertant counts for the vehicle control and a significant increase in revertants for the positive controls).

  • A positive result for N-Nitroso Maprotiline is indicated by a concentration-dependent increase in the number of revertant colonies that is at least two to three times higher than the vehicle control value. For strains TA98, TA100, and E. coli WP2 uvrA (pKM101), a two-fold increase is generally considered positive, while for TA1535 and TA1537, a three-fold increase is the common criterion.[8]

Signaling Pathway and Logic Diagram

The Ames test does not involve a signaling pathway in the traditional sense. Instead, it relies on a logical relationship between chemical exposure, DNA mutation, and a phenotypic change.

Caption: Logical flow from chemical exposure to a positive Ames test result.

Conclusion

This enhanced Ames test protocol is designed to provide a robust and sensitive method for evaluating the mutagenic potential of N-Nitroso Maprotiline. Adherence to these guidelines, particularly the use of the pre-incubation method with both rat and hamster S9 at a 30% concentration, is crucial for obtaining reliable data for this class of compounds. A positive result in this assay indicates that N-Nitroso Maprotiline is mutagenic and may have carcinogenic potential, warranting further investigation and stringent control as a pharmaceutical impurity.

References

• 1. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
• 2. criver.com [criver.com]
• 3. Ames test - Wikipedia [en.wikipedia.org]
• 4. microbiologyinfo.com [microbiologyinfo.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. OECD 471 Ames Test | Regulatory Genotoxicity Studies | Gentronix [gentronix.co.uk]
• 7. scantox.com [scantox.com]
• 8. jrfglobal.com [jrfglobal.com]
• 9. Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Metabolic activation of short-chain alkyl N-nitrosamines using Aroclor 1254 or phenobarbital/beta-naphthoflavone-induced rat or hamster S9 – A comparative analysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Micronucleus Assay for Assessing the Genotoxicity of N-Nitroso Maprotiline

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-nitroso compounds are a class of potent mutagens and carcinogens that can be formed from the reaction of secondary or tertiary amines with a nitrosating agent. N-Nitroso Maprotiline is a potential nitrosamine (B1359907) impurity that could arise from the antidepressant drug Maprotiline. Due to the significant carcinogenic potential of many N-nitrosamines, it is crucial to assess the genotoxicity of any such impurities in pharmaceutical products.[1][2] The micronucleus assay is a robust and widely used method for evaluating chromosomal damage and is a key component of the standard battery of genotoxicity tests recommended by regulatory agencies.[3]

This document provides detailed application notes and protocols for conducting the in vitro and in vivo micronucleus assays to evaluate the genotoxic potential of N-Nitroso Maprotiline. The protocols are based on the Organization for Economic Co-operation and Development (OECD) guidelines for the testing of chemicals, specifically OECD 487 (In Vitro Mammalian Cell Micronucleus Test) and OECD 474 (Mammalian Erythrocyte Micronucleus Test).[4][5][6][7][8][9][10][11]

Principle of the Micronucleus Assay

The micronucleus test detects damage to chromosomes or the mitotic apparatus. Micronuclei are small, membrane-bound DNA fragments in the cytoplasm of cells that originate from chromosome fragments or whole chromosomes that lag behind during cell division (anaphase).[3][7][12] An increase in the frequency of micronucleated cells in a treated population is an indicator of genotoxic events such as clastogenicity (chromosome breakage) or aneugenicity (chromosome loss).[12][13]

For pro-mutagens like N-nitroso compounds, which require metabolic activation to exert their genotoxic effects, the in vitro assay must be conducted with and without an exogenous metabolic activation system, typically a liver S9 fraction.[12][14] The in vivo assay inherently accounts for the metabolism of the test substance by the whole animal.[9]

Genotoxicity of N-Nitroso Compounds

N-nitroso compounds are metabolically activated by cytochrome P450 (CYP) enzymes.[14] This process leads to the formation of unstable intermediates that generate highly reactive electrophilic diazonium ions. These ions can then alkylate DNA, forming DNA adducts that can lead to mutations and chromosomal damage if not repaired.[14] Several N-nitroso compounds have been shown to be positive in the micronucleus assay, indicating their ability to induce chromosomal damage.[15][16][17]

In Vitro Micronucleus Assay Protocol (OECD 487)

The in vitro mammalian cell micronucleus test is a method that utilizes cultured human or rodent cells to investigate chromosome damaging potential.[5] This assay can detect both clastogens and aneugens.[5]

Experimental Workflow:

Caption: Workflow for the in vitro micronucleus assay.

Methodology:

• Cell Culture:

  • Use a validated cell line such as human lymphoblastoid TK6 cells, Chinese Hamster Ovary (CHO) cells, or human peripheral blood lymphocytes.[4][5] These cells should have a stable karyotype and functional DNA repair capacity.[18]

  • Maintain cells in exponential growth phase. For TK6 cells, this is typically at 37°C in a humidified atmosphere with 5% CO2.[12]

• Test Substance and Controls:

  • Test Article: Prepare a stock solution of N-Nitroso Maprotiline in a suitable solvent (e.g., DMSO, water).

  • Negative Control: The solvent used to dissolve the test article.

  • Positive Controls:

    • Without S9 activation: A known aneugen like Colchicine or a clastogen like Mitomycin C.[5]

    • With S9 activation: A pro-mutagen that requires metabolic activation, such as Cyclophosphamide or N-Nitrosodimethylamine (NDMA).[5][14]

• Metabolic Activation:

  • Prepare the S9 mix from the liver of rats or hamsters induced with Aroclor 1254 or a combination of phenobarbital (B1680315) and β-naphthoflavone. The S9 fraction provides the necessary CYP enzymes for metabolic activation.[12]

• Treatment Protocol:

  • A preliminary cytotoxicity test should be performed to determine the appropriate concentration range for the main experiment.[5]

  • Short Treatment (3-6 hours) with and without S9:

    • Seed cells and expose them to at least three analyzable concentrations of N-Nitroso Maprotiline, as well as negative and positive controls.

    • After the treatment period, wash the cells and add fresh medium.

  • Long Treatment (1.5 - 2 normal cell cycles) without S9:

    • Expose cells to the test article for a prolonged period.[12]

  • Add Cytochalasin B to the culture medium to block cytokinesis, which results in the accumulation of binucleated cells. This allows for the identification of cells that have completed one cell division after treatment.[5][7]

• Harvesting and Slide Preparation:

  • Harvest cells at a time equivalent to 1.5-2 normal cell cycles after the beginning of treatment.[5]

  • Treat cells with a hypotonic solution, followed by fixation.[19]

  • Drop the cell suspension onto clean microscope slides and air-dry.

  • Stain slides with a suitable dye such as Giemsa or a fluorescent DNA stain like DAPI.[18]

• Scoring and Data Analysis:

  • Score at least 2000 binucleated cells per concentration for the presence of micronuclei.[5]

  • Calculate the Cytokinesis-Block Proliferation Index (CBPI) to assess cytotoxicity.[18]

  • A positive result is characterized by a statistically significant, dose-dependent increase in the frequency of micronucleated cells.[4]

In Vivo Micronucleus Assay Protocol (OECD 474)

The in vivo mammalian erythrocyte micronucleus test is used to detect damage to the chromosomes or the mitotic apparatus of erythroblasts in the bone marrow of treated animals.[6][10][11]

Experimental Workflow:

Caption: Workflow for the in vivo micronucleus assay.

Methodology:

• Animals:

  • Use healthy young adult rodents (mice or rats are commonly used).[8][9]

  • House animals under standard laboratory conditions.

  • Typically, at least 5 male and 5 female animals are used per group.[9][10]

• Dose Selection and Administration:

  • A preliminary range-finding study is recommended to determine the maximum tolerated dose (MTD).[9]

  • Select at least three dose levels for the main study, with the highest dose being the MTD or a limit dose (e.g., 2000 mg/kg).[10]

  • Administer N-Nitroso Maprotiline via a relevant route of exposure (e.g., oral gavage, intraperitoneal injection).[10]

  • Include a vehicle control group and a positive control group (e.g., treated with cyclophosphamide).[9]

• Treatment Schedule:

  • Typically involves one or two administrations at 24-hour intervals.[13]

• Sample Collection:

  • Collect bone marrow or peripheral blood at appropriate time points after the last administration, usually 24 and 48 hours.[8][9]

• Slide Preparation and Staining:

  • Prepare bone marrow smears or peripheral blood smears on microscope slides.

  • Stain the slides to differentiate between immature (polychromatic) and mature (normochromatic) erythrocytes.

• Scoring and Data Analysis:

  • Score at least 4000 immature erythrocytes per animal for the presence of micronuclei.[9]

  • Determine the ratio of immature to mature erythrocytes to assess bone marrow toxicity.

  • A positive response is indicated by a statistically significant, dose-related increase in the frequency of micronucleated immature erythrocytes.[9]

Data Presentation

Quantitative data from micronucleus assays should be summarized in tables to facilitate comparison between treatment groups.

Table 1: Example Data Summary for In Vitro Micronucleus Assay

Treatment Group	Concentration (µg/mL)	No. of Binucleated Cells Scored	No. of Micronucleated Binucleated Cells	% Micronucleated Cells	Cytokinesis-Block Proliferation Index (CBPI)
Vehicle Control	0	2000	10	0.5	1.95
N-Nitroso Maprotiline	X1	2000	15	0.75	1.80
N-Nitroso Maprotiline	X2	2000	30	1.5	1.65
N-Nitroso Maprotiline	X3	2000	50	2.5	1.40
Positive Control	Y	2000	80	4.0	1.35
p < 0.05, **p < 0.01 compared to vehicle control

Table 2: Example Data Summary for In Vivo Micronucleus Assay

Treatment Group	Dose (mg/kg)	No. of Animals/Sex	No. of Immature Erythrocytes Scored/Animal	Mean % Micronucleated Immature Erythrocytes ± SD	% Immature Erythrocytes of Total Erythrocytes
Vehicle Control	0	5 M / 5 F	4000	0.15 ± 0.05	55
N-Nitroso Maprotiline	D1	5 M / 5 F	4000	0.20 ± 0.07	52
N-Nitroso Maprotiline	D2	5 M / 5 F	4000	0.45 ± 0.10	48
N-Nitroso Maprotiline	D3	5 M / 5 F	4000	0.80 ± 0.15	40
Positive Control	Z	5 M / 5 F	4000	2.50 ± 0.30	35
p < 0.05, **p < 0.01 compared to vehicle control

Signaling Pathways in N-Nitroso Compound Genotoxicity

The genotoxicity of N-nitroso compounds is initiated by their metabolic activation, leading to DNA damage. This damage can trigger various cellular responses, including cell cycle arrest, DNA repair, and apoptosis.

Caption: Genotoxicity pathway of N-nitroso compounds.

Conclusion

The in vitro and in vivo micronucleus assays are essential tools for evaluating the genotoxic potential of N-Nitroso Maprotiline. Adherence to standardized protocols, such as the OECD guidelines, is critical for generating reliable and reproducible data for regulatory submissions and risk assessment. Given that many N-nitroso compounds are potent genotoxins, a thorough investigation using these methods is a mandatory step in ensuring the safety of pharmaceutical products.

References

• 1. Mechanisms of Nitrosamine Mutagenicity and Their Relationship to Rodent Carcinogenic Potency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Micronucleus test - Wikipedia [en.wikipedia.org]
• 4. criver.com [criver.com]
• 5. nucro-technics.com [nucro-technics.com]
• 6. catalog.labcorp.com [catalog.labcorp.com]
• 7. oecd.org [oecd.org]
• 8. Genetic Toxicology Studies - Study Design of Mammalian Erythrocyte Micronucleus Test (OECD 474) - Tox Lab [toxlab.co]
• 9. nucro-technics.com [nucro-technics.com]
• 10. oecd.org [oecd.org]
• 11. oecd.org [oecd.org]
• 12. x-cellr8.com [x-cellr8.com]
• 13. criver.com [criver.com]
• 14. benchchem.com [benchchem.com]
• 15. Integration of the rat liver micronucleus assay into a 28-day treatment protocol: testing the genotoxicity of 4 small-molecule nitrosamines with different carcinogenic potencies and tumor target specificities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. academic.oup.com [academic.oup.com]
• 17. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487) for testing of manufactured nanomaterials: recommendations for best practices - PMC [pmc.ncbi.nlm.nih.gov]
• 19. eprints.ugd.edu.mk [eprints.ugd.edu.mk]

Application Notes and Protocols for a Validated Assay of N-Nitroso Maprotiline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Recent years have seen increased scrutiny from global regulatory bodies regarding the presence of nitrosamine (B1359907) impurities in pharmaceutical products.[1][2] These compounds are classified as probable human carcinogens, necessitating the development of highly sensitive and specific analytical methods to ensure drug safety.[3][4] N-Nitroso Maprotiline is a potential nitrosamine impurity that could arise from the manufacturing process or storage of Maprotiline, a tetracyclic antidepressant.

These application notes provide a comprehensive, step-by-step protocol for a validated assay to detect and quantify N-Nitroso Maprotiline in drug substances and products. The methodology is based on established principles for nitrosamine analysis, leveraging Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) for its high sensitivity and selectivity.[3][4][5] This document outlines the experimental workflow, sample preparation, analytical method, and validation parameters in accordance with ICH Q2(R2) guidelines.[6]

Experimental Workflow Overview

The following diagram illustrates the overall workflow for the analysis of N-Nitroso Maprotiline.

Caption: High-level workflow for N-Nitroso Maprotiline analysis.

Hypothetical Carcinogenic Signaling Pathway

While the specific carcinogenic pathway of N-Nitroso Maprotiline is not elucidated, N-nitroso compounds are known to be activated by metabolic enzymes, leading to DNA damage. The following diagram illustrates a generalized pathway.

Caption: Generalized carcinogenic pathway of N-nitroso compounds.

Experimental Protocols

Materials and Reagents

Material/Reagent	Supplier (Example)	Grade
N-Nitroso Maprotiline Reference Standard	Toronto Research Chemicals	>98% purity
Maprotiline HCl Drug Substance/Product	In-house or Commercial	USP/EP
Acetonitrile	Honeywell	LC-MS Grade
Methanol	Honeywell	LC-MS Grade
Formic Acid	Fluka	LC-MS Grade
Water	In-house	Deionized, 18 MΩ·cm
Syringe Filters	0.22 µm PVDF	---

Standard and Sample Preparation

Diluent: 0.1% Formic acid in 50:50 (v/v) Acetonitrile:Water

Standard Stock Solution (10 µg/mL):

• Accurately weigh approximately 1.0 mg of N-Nitroso Maprotiline reference standard.

• Dissolve in a 100 mL volumetric flask with Diluent.

Working Standard Solutions (for calibration curve): Prepare a series of dilutions from the Standard Stock Solution to achieve concentrations ranging from 0.5 ng/mL to 50 ng/mL.

Sample Preparation (for 50 mg/mL test concentration):

• Accurately weigh 250 mg of Maprotiline HCl into a 15 mL centrifuge tube.

• Add 5.0 mL of Diluent.

• Vortex for 1 minute, then sonicate for 15 minutes.

• Centrifuge at 4500 rpm for 15 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Analytical Method

The following table summarizes the instrumental parameters for the analysis. These may require optimization based on the specific instrumentation used.

Parameter	Condition
Liquid Chromatograph
Column	Phenyl-Hexyl, 2.1 x 100 mm, 2.6 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	See Table Below
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI), Positive Mode
MRM Transitions	To be determined by infusion of N-Nitroso Maprotiline standard
Dwell Time	100 ms
Gas Temperature	350 °C
Gas Flow	10 L/min
Nebulizer Pressure	45 psi

Gradient Elution Program:

Time (min)	% Mobile Phase B
0.0	10
1.0	10
8.0	90
10.0	90
10.1	10
15.0	10

Method Validation

The analytical method should be validated according to ICH Q2(R2) guidelines, with suggested acceptance criteria presented below.

Validation Parameter	Acceptance Criteria
Specificity	No interference at the retention time of N-Nitroso Maprotiline in blank and placebo samples.
Linearity	Correlation coefficient (r²) ≥ 0.995 for the calibration curve.
Accuracy (Recovery)	80% - 120% recovery for spiked samples at three concentration levels (e.g., LOQ, 100%, 150% of the specification limit).
Precision (RSD)	Repeatability (n=6): RSD ≤ 15%Intermediate Precision: RSD ≤ 20%
Limit of Detection (LOD)	Signal-to-noise ratio of ≥ 3.
Limit of Quantitation (LOQ)	Signal-to-noise ratio of ≥ 10. The LOQ should be ≤ 30% of the acceptable intake (AI) limit.[6]
Robustness	The method should be robust to small, deliberate changes in parameters such as flow rate, column temperature, and mobile phase composition.

Data Presentation

The quantitative results from the validation studies should be summarized in clear, structured tables for easy comparison and review.

Table 1: Linearity Data for N-Nitroso Maprotiline

Concentration (ng/mL)	Peak Area (n=3)	Mean Peak Area	%RSD
0.5	...	...	...
1.0	...	...	...
5.0	...	...	...
10.0	...	...	...
25.0	...	...	...
50.0	...	...	...
Correlation Coefficient (r²)	\multicolumn{3}{c	}{...}
Regression Equation	\multicolumn{3}{c	}{y = mx + c}

Table 2: Accuracy and Precision Data

Spiked Level	Concentration (ng/mL)	% Recovery (n=3)	Mean % Recovery	%RSD (Intra-day)	%RSD (Inter-day)
LOQ	0.5	...	...	...	...
100%	10.0	...	...	...	...
150%	15.0	...	...	...	...

Table 3: LOD and LOQ Determination

Parameter	Concentration (ng/mL)	Signal-to-Noise Ratio (S/N)
LOD	...	...
LOQ	...	...

Conclusion

This document provides a robust framework for the development and validation of an analytical method for the quantification of N-Nitroso Maprotiline. The use of LC-MS/MS provides the necessary sensitivity and selectivity to meet the stringent regulatory requirements for nitrosamine impurity analysis.[3][5] Adherence to the detailed protocols and validation criteria outlined herein will ensure the generation of reliable and accurate data, ultimately contributing to the safety and quality of pharmaceutical products. It is imperative for researchers to adapt and optimize this method based on their specific laboratory instrumentation and product matrices.

References

• 1. measurlabs.com [measurlabs.com]
• 2. Nitrosamine Impurities in Pharmaceuticals: An Empirical Review of their Detection, Mechanisms, and Regulatory Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nitrosamine Impurity Analysis | Thermo Fisher Scientific - HK [thermofisher.com]
• 6. What method accuracy criteria to be considered for nitrosamines, which guidance mentioned accuracy criteria? - Guidance, Documents, Resources - Nitrosamines Exchange [nitrosamines.usp.org]

Application Note and Protocol for the Analysis of N-Nitroso Maprotiline in Pharmaceutical Drug Substances

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Maprotiline is a potential nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Maprotiline, a tetracyclic antidepressant. Due to the classification of many nitrosamines as probable human carcinogens, regulatory bodies worldwide have set stringent limits on their presence in pharmaceutical products.[1][2] This necessitates the development of highly sensitive and robust analytical methods for the detection and quantification of N-Nitroso Maprotiline at trace levels.

A critical component of this analytical workflow is sample preparation. An effective sample preparation strategy is essential to isolate and concentrate the target analyte from the complex drug matrix, thereby minimizing interference and enhancing the accuracy and sensitivity of the analysis.[1][3] This document provides a detailed protocol for the sample preparation of N-Nitroso Maprotiline in a drug substance, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The methodologies presented are based on established principles for nitrosamine analysis and protocols for structurally similar compounds.[4][5]

Quantitative Data Summary

The following table summarizes the performance data for a validated LC-MS/MS method for the analysis of a structurally similar nitrosamine, N-Nitroso Nortriptyline, which can be considered representative for the expected performance of a well-developed N-Nitroso Maprotiline method.[4][5]

Parameter	Result
Linearity (r²)	> 0.999
Limit of Detection (LOD)	0.005 ppm
Limit of Quantification (LOQ)	0.0159 ppm
Accuracy (% Recovery)	96.6% - 99.4%
Precision (% RSD)	< 3.9%

Experimental Protocol: Sample Preparation and LC-MS/MS Analysis

This protocol outlines a liquid-liquid extraction (LLE) procedure for the sample preparation of N-Nitroso Maprotiline from a drug substance, followed by LC-MS/MS analysis. LLE is a widely used technique for the separation of nitrosamines.[1][3]

Materials and Reagents:

• N-Nitroso Maprotiline reference standard

• Maprotiline drug substance

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Formic acid (MS grade)

• Dichloromethane (B109758) (DCM) (HPLC grade)

• 0.22 µm syringe filters (PTFE)

• 15 mL and 50 mL centrifuge tubes

• Autosampler vials

Equipment:

• Analytical balance

• Vortex mixer

• Centrifuge

• Ultrasonic bath

• UPLC-MS/MS system with an electrospray ionization (ESI) source

Procedure:

1. Standard Solution Preparation:

1.1. Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of N-Nitroso Maprotiline reference standard in methanol to obtain a concentration of 1 mg/mL.[5]

1.2. Working Standard Solutions: Perform serial dilutions of the primary stock solution with a suitable diluent (e.g., 0.1% formic acid in 95:5 (v/v) water:methanol) to prepare a series of calibration standards.[5]

2. Sample Preparation:

2.1. Accurately weigh approximately 250 mg of the Maprotiline drug substance into a 15 mL centrifuge tube.[4]

2.2. Add 5 mL of diluent (e.g., 0.1% formic acid in water:methanol).

2.3. Vortex the mixture for 2 minutes to ensure complete dissolution of the sample.[4]

2.4. Add 5 mL of dichloromethane (DCM) to the tube.

2.5. Vortex vigorously for 5 minutes to facilitate the extraction of N-Nitroso Maprotiline into the organic layer.

2.6. Centrifuge the sample at 4000 rpm for 10 minutes to achieve phase separation.

2.7. Carefully transfer the lower organic layer (DCM) to a clean tube.

2.8. Evaporate the DCM to dryness under a gentle stream of nitrogen at ambient temperature.

2.9. Reconstitute the residue in 1 mL of the mobile phase.

2.10. Filter the reconstituted solution through a 0.22 µm PTFE syringe filter into an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

3.1. Chromatographic Conditions:

• Column: A suitable C18 or Phenyl-Hexyl column for optimal separation.[5]
• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in methanol.
• Flow Rate: 0.3 mL/min
• Injection Volume: 5 µL

3.2. Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)
• Analysis Mode: Multiple Reaction Monitoring (MRM)
• Monitor for the appropriate precursor and product ions for N-Nitroso Maprotiline.

Experimental Workflow Diagram

Caption: Workflow for N-Nitroso Maprotiline Sample Preparation.

Discussion

The primary objective of this sample preparation protocol is to effectively isolate N-Nitroso Maprotiline from the drug substance matrix while preventing its degradation or the artificial formation of new nitrosamines.[6] The choice of a neutral to slightly acidic pH, through the use of formic acid, is crucial to maintain the stability of the nitrosamine during extraction.[6] The use of non-reactive solvents like methanol and dichloromethane is recommended to avoid secondary nitrosation reactions.[6]

Method validation is a critical step to ensure the reliability of the analytical results. Key validation parameters include accuracy, precision, specificity, linearity, and the limits of detection (LOD) and quantification (LOQ).[6] For nitrosamine analysis, typical acceptance criteria for accuracy are within 80-120% recovery, and for precision, a relative standard deviation (RSD) of ≤10% is often required.[6]

Conclusion

This application note provides a detailed protocol for the sample preparation and analysis of N-Nitroso Maprotiline in a pharmaceutical drug substance. The described liquid-liquid extraction method, coupled with sensitive LC-MS/MS detection, offers a robust approach for the quantification of this potential impurity at trace levels. Adherence to good laboratory practices and thorough method validation are essential to ensure data integrity and compliance with regulatory expectations.

References

• 1. benchchem.com [benchchem.com]
• 2. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 5. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application | MDPI [mdpi.com]
• 6. resolvemass.ca [resolvemass.ca]

Application Notes and Protocols for the Use of N-Nitroso Maprotiline Reference Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitroso Maprotiline is the N-nitroso derivative of the tetracyclic antidepressant Maprotiline. It is a critical reference standard for the pharmaceutical industry, particularly in the quality control and safety assessment of Maprotiline drug substances and products. The emergence of nitrosamine (B1359907) impurities as a significant concern for regulatory bodies worldwide has necessitated the use of highly characterized reference materials like N-Nitroso Maprotiline for accurate detection and quantification.

These application notes provide detailed protocols for the use of N-Nitroso Maprotiline as a reference standard in analytical method development, validation, and routine quality control testing. The methodologies described are based on modern analytical techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS), which offers the high sensitivity and selectivity required for trace-level impurity analysis.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-Nitroso Maprotiline is provided in the table below.

Property	Value
Chemical Name	N-(3-(9,10-dihydro-9,10-ethanoanthracen-9-yl)propyl)-N-methylnitrous amide
CAS Number	204268-61-1
Molecular Formula	C₂₀H₂₂N₂O
Molecular Weight	306.41 g/mol
Appearance	Off-white solid
Solubility	Soluble in Methanol (B129727)
Storage	2-8°C, protected from light

Application: Quantification of N-Nitroso Maprotiline in Maprotiline Drug Substance by LC-MS/MS

This section outlines a protocol for the quantification of N-Nitroso Maprotiline in Maprotiline drug substance using a sensitive and selective Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

Experimental Workflow

The overall workflow for the analysis of N-Nitroso Maprotiline in a pharmaceutical sample is depicted below.

Caption: Workflow for the quantification of N-Nitroso Maprotiline.

Materials and Reagents

• N-Nitroso Maprotiline Reference Standard

• Maprotiline HCl Drug Substance

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions

Parameter	Recommended Conditions
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	Time (min)
0.0
10.0
12.0
12.1
15.0
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometric Conditions

Parameter	Recommended Settings
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

MRM Transitions for N-Nitroso Maprotiline

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (s)	Cone Voltage (V)	Collision Energy (eV)
N-Nitroso Maprotiline	307.2	277.2	0.1	30	15
N-Nitroso Maprotiline (confirmation)	307.2	191.1	0.1	30	25

Preparation of Standard and Sample Solutions

Standard Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of N-Nitroso Maprotiline reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with methanol to cover the desired concentration range (e.g., 0.1 ng/mL to 100 ng/mL).

Sample Solution (10 mg/mL of Maprotiline HCl): Accurately weigh approximately 100 mg of Maprotiline HCl into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol. Sonicate if necessary to ensure complete dissolution.

Spiked Sample Solution: To assess matrix effects and recovery, a spiked sample should be prepared by adding a known amount of N-Nitroso Maprotiline standard solution to the Maprotiline HCl sample solution.

Method Validation

A crucial aspect of utilizing the N-Nitroso Maprotiline reference standard is the validation of the analytical method to ensure its suitability for its intended purpose. The validation should be performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Validation Parameters and Typical Acceptance Criteria

Parameter	Description	Typical Acceptance Criteria
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	No interference at the retention time of N-Nitroso Maprotiline in blank and placebo samples.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.995 over the specified range.
Range	The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.	Typically from the Limit of Quantification (LOQ) to 150% of the specification limit.
Accuracy	The closeness of test results obtained by the method to the true value.	Recovery of 80-120% for spiked samples at different concentration levels.
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.	Repeatability (intra-day precision): RSD ≤ 15%. Intermediate precision (inter-day precision): RSD ≤ 20%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of ≥ 3.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of ≥ 10.

Example Method Performance Data (Illustrative)

The following table presents illustrative performance data for a validated LC-MS/MS method for N-Nitroso Maprotiline, based on data from structurally similar nitrosamine impurities.

Parameter	Result
Linearity (r²)	> 0.998
LOD	0.01 ng/mL
LOQ	0.03 ng/mL
Accuracy (Recovery)	95-105%
Precision (RSD)	< 10%

Signaling Pathways and Logical Relationships

The primary concern with N-nitroso compounds is their potential carcinogenicity, which is linked to their metabolic activation to reactive electrophiles that can alkylate DNA.

Caption: Potential metabolic activation pathway of N-Nitroso Maprotiline.

Conclusion

The N-Nitroso Maprotiline reference standard is an indispensable tool for the pharmaceutical industry to ensure the safety and quality of Maprotiline-containing medicines. The protocols and information provided in these application notes offer a comprehensive guide for researchers and analysts to develop, validate, and implement robust analytical methods for the control of this potential genotoxic impurity. Adherence to these guidelines will support compliance with global regulatory expectations for the control of nitrosamine impurities in pharmaceutical products.

Application Note & Protocol: Stability Testing of N-Nitroso Maprotiline

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

N-Nitroso Maprotiline is a nitrosamine (B1359907) drug substance-related impurity (NDSRI) of Maprotiline, a tetracyclic antidepressant. Due to their classification as probable human carcinogens, nitrosamine impurities are of significant concern to regulatory agencies worldwide.[1][2][3] The stability of such impurities within a drug substance or product is a critical quality attribute that must be thoroughly evaluated. This document provides a comprehensive protocol for conducting stability and forced degradation studies on N-Nitroso Maprotiline, adhering to the principles outlined in the International Council for Harmonisation (ICH) guidelines Q1A(R2) and Q1B.[4][5][6][7] The purpose of these studies is to understand how the concentration of N-Nitroso Maprotiline changes over time under various environmental conditions, such as temperature, humidity, and light, and to identify its degradation products.[4][8]

2.0 Scope

This protocol applies to the stability testing of N-Nitroso Maprotiline as a drug substance. The methodologies described herein are designed to establish a re-test period and to elucidate the degradation profile of the molecule under stress conditions.

3.0 Materials and Equipment

3.1 Reagents and Standards

• N-Nitroso Maprotiline Reference Standard

• Maprotiline Hydrochloride Reference Standard

• Acetonitrile (B52724) (HPLC or LC-MS grade)

• Methanol (HPLC or LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Water (Type I, ultrapure)

• Hydrochloric acid (HCl), ACS grade

• Sodium hydroxide (B78521) (NaOH), ACS grade

• Hydrogen peroxide (H₂O₂), 30%, ACS grade

3.2 Equipment

• UPLC/HPLC system coupled with a tandem mass spectrometer (LC-MS/MS)[9][10][11]

• ICH-compliant stability chambers (e.g., 25°C/60% RH, 40°C/75% RH)

• ICH-compliant photostability chamber[12][13]

• Forced degradation water bath or oven

• Analytical balance (0.01 mg readability)

• pH meter

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters (e.g., 0.22 µm PVDF or PTFE)

4.0 Experimental Protocols

4.1 Analytical Method: LC-MS/MS for Quantification

A highly sensitive and selective analytical method is required for the trace-level quantification of nitrosamines.[9][14] LC-MS/MS is the recommended technique.

• Chromatographic Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile/Methanol (50:50, v/v)

• Flow Rate: 0.3 mL/min

• Gradient Program:

  • 0-1 min: 10% B

  • 1-5 min: 10% to 90% B

  • 5-6 min: 90% B

  • 6-6.1 min: 90% to 10% B

  • 6.1-8 min: 10% B

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Mass Spectrometer: Triple Quadrupole (QqQ)

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

  • Note: Specific MRM transitions for N-Nitroso Maprotiline must be determined by infusing the reference standard.

  • Example Precursor Ion: [M+H]⁺

  • Example Product Ions: To be determined (TBD)

• Method Validation: The method must be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and limit of quantification (LOQ).

4.2 Stability Study Design

Studies should be conducted on at least three primary batches of the N-Nitroso Maprotiline substance.[4] Samples should be stored in containers that are inert and transparent (unless being tested for light-resistant packaging).

4.2.1 Long-Term and Accelerated Stability

• Storage Conditions:

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH[15]

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH[15]

• Testing Time Points:

  • Long-Term: 0, 3, 6, 9, 12, 18, 24, and 36 months[4]

  • Accelerated: 0, 3, and 6 months[4]

• Procedure:

  • Prepare samples of N-Nitroso Maprotiline.

  • Place samples in stability chambers under the specified conditions.

  • At each time point, withdraw a sample.

  • Prepare the sample for analysis by dissolving a known amount in a suitable diluent (e.g., Mobile Phase A/B mixture) to a target concentration.

  • Analyze the sample using the validated LC-MS/MS method.

  • Record the concentration of N-Nitroso Maprotiline and any observed degradation products.

4.2.2 Forced Degradation (Stress) Studies

Forced degradation studies are performed to identify potential degradation products and establish the intrinsic stability of the molecule.[16] A target degradation of 5-20% is generally desired.

• Sample Preparation: Prepare a stock solution of N-Nitroso Maprotiline (e.g., 1 mg/mL) in a suitable solvent like acetonitrile or methanol.

• Acidic Hydrolysis:

  • Add stock solution to 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Withdraw samples at appropriate time points (e.g., 2, 8, 24 hours).

  • Neutralize with an equivalent amount of 0.1 M NaOH.

  • Dilute with diluent and analyze.

• Basic Hydrolysis:

  • Add stock solution to 0.1 M NaOH.

  • Incubate at 60°C for 24 hours.

  • Withdraw samples at appropriate time points.

  • Neutralize with an equivalent amount of 0.1 M HCl.

  • Dilute with diluent and analyze.

• Oxidative Degradation:

  • Add stock solution to 3% H₂O₂.

  • Keep at room temperature for 24 hours.

  • Withdraw samples at appropriate time points.

  • Dilute with diluent and analyze.

• Thermal Degradation:

  • Store solid N-Nitroso Maprotiline in an oven at 80°C for 7 days.

  • Withdraw a sample, dissolve in diluent, and analyze.

• Photostability:

  • Conduct the study according to ICH Q1B guidelines.[12][13]

  • Expose the solid substance and a solution to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

  • Maintain a dark control sample under the same temperature conditions.

  • Analyze the exposed and dark control samples.

5.0 Data Presentation

Quantitative results should be summarized in tables to facilitate comparison and trend analysis.

Table 1: Long-Term and Accelerated Stability Data (Hypothetical)

Time Point	Storage Condition	N-Nitroso Maprotiline Assay (%)	Total Degradation Products (%)
0	-	99.8	< 0.05
3 Months	25°C / 60% RH	99.7	0.06
3 Months	40°C / 75% RH	98.5	0.8
6 Months	25°C / 60% RH	99.6	0.08
6 Months	40°C / 75% RH	97.1	1.9
12 Months	25°C / 60% RH	99.2	0.15

Table 2: Forced Degradation Study Results (Hypothetical)

Stress Condition	Duration	N-Nitroso Maprotiline Degraded (%)	Major Degradation Product (RRT)
0.1 M HCl	24h @ 60°C	12.5%	0.85
0.1 M NaOH	24h @ 60°C	8.2%	0.91
3% H₂O₂	24h @ RT	18.9%	1.15, 1.23
Thermal	7 days @ 80°C	4.5%	0.85
Photolytic	1.2 M lux-hr	22.1%	1.35

6.0 Visualization

The following diagram illustrates the general workflow for the stability testing of N-Nitroso Maprotiline.

Caption: Workflow for N-Nitroso Maprotiline Stability Testing.

References

• 1. fda.gov [fda.gov]
• 2. pacelabs.com [pacelabs.com]
• 3. Nitrosamine Impurities - Eurofins Scientific [eurofins.com]
• 4. database.ich.org [database.ich.org]
• 5. ICH Official web site : ICH [ich.org]
• 6. pharmacy.kkwagh.edu.in [pharmacy.kkwagh.edu.in]
• 7. Ich guidelines for stability studies 1 | PPTX [slideshare.net]
• 8. ICH Q1 guideline on stability testing of drug substances and drug products | European Medicines Agency (EMA) [ema.europa.eu]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. database.ich.org [database.ich.org]
• 13. ema.europa.eu [ema.europa.eu]
• 14. researchgate.net [researchgate.net]
• 15. Nitrosamine testing on stability samples? - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for the Identification of N-Nitroso Maprotiline using High-Resolution Mass Spectrometry (HRMS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a significant safety concern due to their classification as probable human carcinogens.[1][2] Regulatory agencies globally, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established strict guidelines for the control of these impurities in drug substances and products.[3] Maprotiline (B82187), a tetracyclic antidepressant, contains a secondary amine metabolite, desmethylmaprotiline, which can be a precursor to the formation of N-nitroso maprotiline under certain conditions.[4] High-Resolution Mass Spectrometry (HRMS), particularly coupled with liquid chromatography (LC), has become an indispensable tool for the sensitive and specific detection and quantification of such impurities at trace levels.[1][2][5] This document provides a detailed application note and protocol for the identification of N-Nitroso Maprotiline using LC-HRMS.

Application Note

Analyte: N-Nitroso Maprotiline CAS Number: 204268-61-1 Chemical Formula: C₂₀H₂₂N₂O Molecular Weight: 306.40 g/mol Monoisotopic Mass: 306.1732 Da

Method Summary:

This method describes a sensitive and selective procedure for the identification and quantification of N-Nitroso Maprotiline in a drug product matrix using Liquid Chromatography coupled to a High-Resolution Mass Spectrometer (LC-HRMS), such as an Orbitrap™ system. The protocol involves a straightforward sample preparation using solvent extraction, followed by chromatographic separation on a C18 reversed-phase column. Detection is achieved using Heated Electrospray Ionization (HESI) in positive ion mode. Identification is based on high-resolution accurate mass (HRAM) measurement of the protonated molecule [M+H]⁺ and its characteristic fragmentation pattern, notably the neutral loss of the nitroso group (•NO).

Quantitative Data Summary

The following table summarizes the expected quantitative performance of the described HRMS method for the analysis of N-Nitroso Maprotiline. These values are based on typical performance characteristics of modern HRMS instruments for the analysis of similar nitrosamine impurities.[5][6]

Parameter	Expected Performance
Limit of Detection (LOD)	0.05 ng/mL (ppb)
Limit of Quantification (LOQ)	0.15 ng/mL (ppb)
Linearity (r²)	≥ 0.995
Mass Accuracy	< 3 ppm
Precision (%RSD)	< 15% at LOQ
Recovery	85 - 115%

Experimental Protocols

Sample Preparation Protocol

This protocol is designed for the extraction of N-Nitroso Maprotiline from a solid oral dosage form (tablet) of Maprotiline.

• Tablet Comminution: Accurately weigh and crush a sufficient number of Maprotiline tablets to obtain a fine, homogeneous powder.

• Sample Weighing: Accurately weigh a portion of the powdered sample equivalent to 100 mg of the Maprotiline active pharmaceutical ingredient (API) into a 15 mL polypropylene (B1209903) centrifuge tube.

• Extraction: Add 10.0 mL of methanol (B129727) (LC-MS grade) to the centrifuge tube.

• Mechanical Shaking: Cap the tube and shake vigorously on a mechanical shaker for 30 minutes to ensure complete extraction.

• Centrifugation: Centrifuge the sample at 4,500 rpm for 15 minutes to pellet the insoluble excipients.

• Filtration: Carefully transfer the supernatant into a syringe and filter through a 0.22 µm PVDF syringe filter into a clean autosampler vial.

• Analysis: The sample is now ready for LC-HRMS analysis.

LC-HRMS Method Protocol

Liquid Chromatography Parameters
Instrument:	Vanquish™ Horizon UHPLC system or equivalent
Column:	Acclaim™ Polar Advantage II C18 (2.1 x 100 mm, 2.2 µm) or equivalent
Mobile Phase A:	0.1% Formic Acid in Water
Mobile Phase B:	0.1% Formic Acid in Methanol
Flow Rate:	0.3 mL/min
Injection Volume:	5 µL
Column Temperature:	40 °C
Gradient Program:	Time (min)
0.0
1.0
8.0
10.0
10.1
12.0

High-Resolution Mass Spectrometry Parameters
Instrument:	Orbitrap Exploris™ 120 Mass Spectrometer or equivalent
Ionization Source:	Heated Electrospray Ionization (HESI)
Polarity:	Positive
Spray Voltage:	3500 V
Sheath Gas:	40 arbitrary units
Auxiliary Gas:	10 arbitrary units
Sweep Gas:	1 arbitrary unit
Ion Transfer Tube Temp.:	320 °C
Vaporizer Temp.:	350 °C
Full Scan Resolution:	60,000
Scan Range:	m/z 100-500
MS/MS Fragmentation:	Higher-energy C-trap Dissociation (HCD)
MS/MS Resolution:	15,000
Collision Energy:	25 (arbitrary units, may require optimization)

Data Analysis Protocol

• Identification of [M+H]⁺: Extract the ion chromatogram for the theoretical exact mass of the protonated N-Nitroso Maprotiline ([C₂₀H₂₃N₂O]⁺), which is m/z 307.1805 . A mass tolerance of ± 5 ppm should be used.

• Confirmation via MS/MS: Confirm the identity of the peak by acquiring an MS/MS spectrum. The spectrum should contain the characteristic product ion corresponding to the loss of the nitroso group (•NO). The expected product ion would have an exact mass of m/z 277.1747 ([C₂₀H₂₂N]⁺).

• Quantification: For quantitative analysis, integrate the peak area of the extracted ion chromatogram for m/z 307.1805. Use an external calibration curve prepared with a certified reference standard of N-Nitroso Maprotiline.

Visualizations

Caption: Formation of N-Nitroso Maprotiline from Maprotiline.

Caption: Workflow for N-Nitroso Maprotiline analysis.

References

• 1. lcms.cz [lcms.cz]
• 2. fda.gov [fda.gov]
• 3. Trace Level Impurities in Pharmaceuticals | Separation Science [sepscience.com]
• 4. Maprotiline | C20H23N | CID 4011 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. lcms.labrulez.com [lcms.labrulez.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Technical Notes & Optimization

Technical Support Center: Analysis of N-Nitroso Maprotiline by LC-MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for the analysis of N-Nitroso Maprotiline. This guide is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the typical mass transitions (MRM) for N-Nitroso Maprotiline?

A1: While specific, experimentally derived parameters for N-Nitroso Maprotiline may not be widely published, they can be predicted and optimized based on its chemical structure. N-Nitroso Maprotiline has a molecular formula of C₂₀H₂₂N₂O and a monoisotopic mass of 306.17 g/mol .[1][2] The precursor ion ([M+H]⁺) would be m/z 307.2. Common fragmentation of N-nitroso compounds involves the loss of the nitroso group (-N=O), which corresponds to a neutral loss of 30 Da. Therefore, a primary product ion would be expected at m/z 277.2, corresponding to the protonated Maprotiline molecule. Further fragmentation of the Maprotiline backbone can yield additional product ions for confirmation.

Q2: Which ionization technique is recommended for N-Nitroso Maprotiline analysis, ESI or APCI?

A2: Both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) can be suitable for the analysis of nitrosamines.[3] ESI is often effective for polar and thermally labile compounds, while APCI can be less susceptible to matrix effects and is efficient for less polar compounds. For N-Nitroso Maprotiline, which is a moderately polar compound, ESI in positive ion mode is a common starting point. However, if significant matrix suppression is observed, APCI may provide better performance.

Q3: What type of liquid chromatography (LC) column is recommended for the separation of N-Nitroso Maprotiline?

A3: A reversed-phase C18 column is a common and effective choice for the analysis of many nitrosamines. For potentially challenging separations from the parent drug, Maprotiline, or other matrix components, columns with alternative selectivities such as biphenyl (B1667301) or phenyl-hexyl phases can provide enhanced resolution. These columns can offer different interactions, like π-π stacking, which can be beneficial for separating aromatic compounds like N-Nitroso Maprotiline.

Q4: How can I improve the peak shape for N-Nitroso Maprotiline?

A4: Poor peak shape (e.g., fronting, tailing, or broad peaks) can be caused by several factors. Here are some troubleshooting steps:

• Mobile Phase Composition: Ensure the mobile phase contains an appropriate modifier, such as 0.1% formic acid, to promote protonation and improve peak shape for basic compounds in positive ion mode.

• Sample Diluent: The sample should be dissolved in a solvent that is of similar or weaker elution strength than the initial mobile phase to prevent peak distortion.

• Column Overload: Injecting too high a concentration of the analyte can lead to peak fronting. Try diluting your sample.

• Column Contamination or Degradation: If the column is old or has been used with complex matrices, it may be contaminated or the stationary phase may be degraded. Flushing the column or replacing it may be necessary.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
No or Low Signal for N-Nitroso Maprotiline	Incorrect MRM transitions.	Verify the precursor and product ions. Infuse a standard solution directly into the mass spectrometer to optimize the transitions and collision energy.
Ion source conditions are not optimal.	Optimize ion source parameters such as spray voltage, gas flows (nebulizer, heater, and curtain gas), and source temperature.
Matrix suppression.	Dilute the sample. Improve sample cleanup to remove interfering matrix components. Consider using a column with a different selectivity or switching to APCI.
High Background Noise	Contaminated mobile phase or LC system.	Use high-purity solvents and additives. Flush the LC system thoroughly.
In-source fragmentation or background ions.	Optimize the cone voltage and collision energy. A higher cone voltage might reduce some background but could also decrease the analyte signal.
Poor Reproducibility	Inconsistent sample preparation.	Ensure a standardized and validated sample preparation protocol is followed. Use of an appropriate internal standard is highly recommended.
Fluctuations in LC or MS performance.	Check for leaks in the LC system. Ensure the mass spectrometer is properly calibrated and tuned.
Carryover	Adsorption of the analyte in the injection system or column.	Optimize the needle wash solvent and procedure. Use a wash solvent with a higher organic content or different pH. Ensure the column is adequately flushed between injections.

Experimental Protocols

Hypothetical Optimized LC-MS/MS Parameters for N-Nitroso Maprotiline

The following table summarizes a starting point for LC-MS/MS method development for N-Nitroso Maprotiline. These parameters should be optimized for your specific instrumentation and sample matrix.

Parameter	Condition
LC System	UHPLC/HPLC System
Column	C18, 2.1 x 100 mm, 1.8 µm (or similar)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	10% B to 95% B over 5 minutes, hold for 2 minutes, re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

Predicted MRM Transitions for N-Nitroso Maprotiline

Analyte	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV) - Quantifier	Collision Energy (eV) - Qualifier
N-Nitroso Maprotiline	307.2	277.2	191.1	20	35
Maprotiline	278.2	219.1	191.1	25	35
N-Nitroso Maprotiline-d3 (Internal Standard)	310.2	280.2	191.1	20	35

Note: Italicized values are hypothetical and require experimental optimization.

Visualizations

Experimental Workflow

Caption: A generalized workflow for the analysis of N-Nitroso Maprotiline.

Troubleshooting Logic for Low Signal

Caption: A decision tree for troubleshooting low signal issues.

References

• 1. N-Nitroso Maprotiline | C20H22N2O | CID 10447883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. allmpus.com [allmpus.com]
• 3. shimadzu.com [shimadzu.com]

Technical Support Center: Analysis of N-Nitroso Maprotiline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the analysis of N-Nitroso Maprotiline, with a focus on mitigating matrix effects.

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of N-Nitroso Maprotiline, offering potential causes and actionable solutions to ensure accurate and reproducible results.

Issue	Potential Cause	Troubleshooting Steps
Poor Peak Shape (Tailing or Fronting)	1. Inappropriate Diluent: Mismatch between the sample diluent and the initial mobile phase composition can cause peak distortion.[1] 2. Column Overload: Injecting too concentrated a sample can lead to broad or asymmetrical peaks. 3. Secondary Interactions: The analyte may be interacting with active sites on the column stationary phase.	1. Diluent Optimization: Ensure the sample diluent is as weak as or weaker than the initial mobile phase. Ideally, use the initial mobile phase as the diluent.[1] 2. Reduce Injection Volume/Concentration: Dilute the sample or reduce the injection volume. 3. Mobile Phase Modifier: Add a small amount of a competing agent, like triethylamine (B128534) (TEA) or use a buffered mobile phase to minimize secondary interactions. 4. Column Selection: Consider a different column chemistry, such as a phenyl-hexyl column, which can offer alternative selectivity through π-π interactions.
Low Signal Intensity / Poor Sensitivity	1. Ion Suppression: Co-eluting matrix components can interfere with the ionization of N-Nitroso Maprotiline in the mass spectrometer source.[2][3] 2. Suboptimal Ionization Source: The chosen ionization technique (ESI vs. APCI) may not be the most efficient for this analyte. 3. Inefficient Extraction: The sample preparation method may not be effectively extracting the analyte from the matrix.	1. Improve Chromatographic Separation: Optimize the gradient to separate the analyte from matrix interferences. Diverting the flow to waste during the elution of the parent drug (Maprotiline) can prevent source contamination.[4] 2. Sample Preparation Enhancement: Employ more rigorous sample cleanup techniques like Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering components. 3. Ionization Source Evaluation: Test both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI). APCI can sometimes provide better sensitivity for less polar compounds and reduce matrix effects.[4][5] 4. Use of Additives: Incorporate mobile phase additives like ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) to enhance ionization.[6]
High Signal Variability / Poor Reproducibility	1. Inconsistent Sample Preparation: Variability in extraction efficiency or sample handling can lead to inconsistent results. 2. Matrix Effects: Uncontrolled ion suppression or enhancement across different samples. 3. System Carryover: Adsorption of the analyte to surfaces in the autosampler or column.[6]	1. Internal Standard: Use a stable isotope-labeled internal standard (SIL-IS) for N-Nitroso Maprotiline to compensate for variability in sample preparation and matrix effects.[1] 2. Automated Sample Preparation: Utilize automated systems to improve the consistency of the extraction process.[6] 3. Optimized Wash Solvents: Use a strong organic solvent in the autosampler wash sequence to minimize carryover.[6]
False Positive Results	1. In-situ Formation of Nitrosamine (B1359907): The presence of residual nitrosating agents (e.g., nitrites) in the sample or during sample preparation can lead to the artificial formation of N-Nitroso Maprotiline.[2] 2. Contamination: Contamination from laboratory equipment, solvents, or the environment.[1][6] 3. Isobaric Interference: A different compound in the matrix may have the same mass-to-charge ratio as the analyte.[3]	1. Control of Sample Conditions: Add an antioxidant or a nitrosamine formation inhibitor like ascorbic acid or sulfamic acid to the sample diluent.[2] Avoid acidic conditions if nitrites are suspected to be present. 2. Blank Analysis: Regularly analyze method blanks and extraction blanks to monitor for contamination. 3. High-Resolution Mass Spectrometry (HRMS): Use HRMS to differentiate between the target analyte and isobaric interferences based on their exact mass.[3] 4. MRM Transition Specificity: Ensure the selected Multiple Reaction Monitoring (MRM) transitions are specific to N-Nitroso Maprotiline.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in analyzing N-Nitroso Maprotiline in pharmaceutical matrices?

A1: The main challenges include:

• Achieving Low Detection Limits: Regulatory limits for nitrosamines are very low, often in the parts-per-billion (ppb) range, requiring highly sensitive analytical methods.[7]

• Matrix Effects: The active pharmaceutical ingredient (API), Maprotiline, and various excipients in the drug product can interfere with the ionization of N-Nitroso Maprotiline, leading to ion suppression or enhancement and affecting accuracy.[2][3]

• In-situ Formation: N-Nitroso Maprotiline can form artificially during sample preparation and analysis if residual nitrosating agents are present, leading to false-positive results.[2]

• Chromatographic Separation: Achieving baseline separation of N-Nitroso Maprotiline from its parent drug, Maprotiline, and other matrix components is crucial to minimize ion suppression.[4]

Q2: How can I evaluate the extent of matrix effects in my analysis?

A2: A common method is the post-extraction spike comparison. This involves comparing the analyte's response in a neat solution to its response in a sample matrix that has been spiked with the analyte after extraction. The matrix effect can be quantified as the percentage of signal suppression or enhancement.

Q3: What type of analytical column is recommended for N-Nitroso Maprotiline analysis?

A3: While standard C18 columns can be used, a phenyl-hexyl stationary phase has shown superior performance for separating N-nitroso derivatives of similar tricyclic and tetracyclic antidepressants from their parent APIs. This is due to the potential for π-π interactions between the aromatic rings of the analyte and the stationary phase, which can provide alternative selectivity and better resolution.

Q4: Which ionization technique, ESI or APCI, is more suitable for N-Nitroso Maprotiline?

A4: Both Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) should be evaluated. ESI is generally suitable for a wide range of compounds, but APCI can sometimes offer better sensitivity and be less susceptible to matrix effects for certain nitrosamines, particularly those that are less polar.[4][5] For N-nitroso derivatives of similar antidepressants like nortriptyline, APCI has been successfully used.[5]

Q5: What are the key considerations for sample preparation to minimize matrix effects?

A5: Key considerations include:

• Dilution: A simple "dilute-and-shoot" approach can be effective if the analyte concentration is high enough and the matrix is not overly complex.

• Protein Precipitation: For biological matrices, protein precipitation is a necessary first step.

• Liquid-Liquid Extraction (LLE): LLE can effectively separate the analyte of interest from more polar matrix components.

• Solid Phase Extraction (SPE): SPE offers a more selective cleanup by using a sorbent that retains the analyte while allowing interfering matrix components to be washed away. This is often the most effective technique for complex matrices.

Experimental Protocols

The following are example experimental protocols for the analysis of N-nitroso derivatives of antidepressants, which can be adapted and validated for N-Nitroso Maprotiline.

Protocol 1: Sample Preparation based on N-Nitroso Nortriptyline Analysis[2]

This protocol is suitable for the extraction of N-Nitroso Maprotiline from a solid dosage form.

• Sample Pulverization: Finely pulverize at least 20 tablets using a mortar and pestle to create a homogenous powder.

• Weighing: Accurately weigh a portion of the powder equivalent to a specific amount of the API (e.g., 150 mg of Maprotiline) into a 50 mL centrifuge tube.

• Extraction:

  • Add 3 mL of the extraction solvent (e.g., 0.1% formic acid in 95:5 (v/v) water:methanol).

  • Vortex the mixture for 30 seconds.

  • Ultrasonicate for 30 minutes.

  • Centrifuge at 3500 x g for 30 minutes.

• Filtration:

  • Transfer an aliquot of the supernatant to a microcentrifuge tube and centrifuge at 13,000 x g for 20 minutes.

  • Filter the resulting supernatant through a 0.22-µm filter (e.g., PTFE) into an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Parameters

These parameters are based on methods developed for similar N-nitroso compounds and should be optimized for N-Nitroso Maprotiline.

Parameter	Recommendation
LC System	UPLC/UHPLC system
Column	Phenyl-Hexyl, 2.1 x 100 mm, 2.6 µm
Column Temperature	40 °C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Flow Rate	0.3 mL/min
Gradient	Start at 5% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions.
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive ESI or APCI
MRM Transitions	To be determined by infusing a standard of N-Nitroso Maprotiline. A common fragmentation is the neutral loss of the nitroso group (-NO).

Quantitative Data Summary

The following table summarizes typical performance data from validated methods for N-nitroso derivatives of similar antidepressants. These values provide a benchmark for what can be expected when developing a method for N-Nitroso Maprotiline.

Analyte	Method	LOQ (ng/g)	Accuracy (% Recovery)	Precision (%RSD)	Reference
N-Nitroso-nortriptyline (NNORT)	LC-MS/MS	20	96.6 - 99.4	< 3.9
N-Nitroso-sertraline (NSERT)	LC-MS/MS	125	98.6 - 99.4	< 1.9
N-Nitroso Nortriptyline	LC-MS/MS	0.0159 ppm	100 - 150	-	[8]

Visualizations

Experimental Workflow

Caption: Workflow for N-Nitroso Maprotiline Analysis.

Troubleshooting Logic for Low Signal Intensity

Caption: Troubleshooting Low Signal Intensity.

References

• 1. pmda.go.jp [pmda.go.jp]
• 2. The Analytical Scientist | Trends and Challenges in Nitrosamine Testing: Part Two – Analytical Challenges [theanalyticalscientist.com]
• 3. waters.com [waters.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. waters.com [waters.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]

improving sensitivity for low-level N-Nitroso Maprotiline detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the sensitive detection of N-Nitroso Maprotiline.

Troubleshooting Guides

This section addresses specific issues that may arise during the analytical testing of N-Nitroso Maprotiline at low levels.

Problem	Potential Cause	Recommended Solution
Poor Sensitivity / High Limit of Detection (LOD)	Inefficient sample extraction and cleanup.	Optimize sample preparation. Consider Solid-Phase Extraction (SPE) for cleaner extracts and better selectivity, which is often preferred over Liquid-Liquid Extraction (LLE) for complex matrices.[1] Ensure complete dissolution of the sample; for some matrices, organic diluents like methanol (B129727) may be necessary if water causes gelling.[2]
Matrix effects suppressing the analyte signal.	Improve sample cleanup to remove interfering matrix components.[3][4] Utilize an isotopically labeled internal standard to compensate for matrix effects. Dilute the sample, though this may compromise the LOD.[2]
Suboptimal mass spectrometry (MS) parameters.	Optimize MS parameters such as collision energy and collision cell exit potential.[2] Regularly clean the LC-MS/MS system to prevent contamination.[5]
Inconsistent or Non-Reproducible Results	Analyte instability during sample preparation.	Nitrosamines can be susceptible to photolysis and degradation.[3] Protect samples from light and use amber vials.[6] Consider the stability of the analyte in the chosen solvent and storage conditions.
In-situ formation of N-Nitroso Maprotiline.	Carefully control sample preparation conditions to prevent the reaction of precursor amines with nitrosating agents.[3][4]
Manual sample handling errors.	Implement automated sample preparation workflows to improve precision and reproducibility.[6]
Peak Tailing or Poor Peak Shape	Mismatch between the injection solvent and the mobile phase.	Reconstitute the final extract in a solvent that is compatible with the initial mobile phase.[5]
Column overload.	Reduce the injection volume or dilute the sample.[2]
Secondary interactions with the analytical column.	Evaluate different column chemistries. For some nitrosamine-drug substance pairs, a phenyl-hexyl column has shown superior separation compared to a standard C18 column by leveraging π-π interactions.[7]
False Positives	Contamination from the laboratory environment or reagents.	Use high-purity solvents and reagents. Thoroughly clean all glassware and equipment. Analyze procedural blanks to monitor for contamination.[4]
Co-eluting isobaric interferences.	Optimize chromatographic separation to resolve the analyte from interfering compounds.[3] Utilize high-resolution mass spectrometry (HRMS) for better specificity or select more specific MRM transitions in tandem MS.[8]

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving high sensitivity for low-level N-Nitroso Maprotiline detection?

Achieving the required low limits of detection (LOD) and quantification (LOQ) for trace-level nitrosamine (B1359907) analysis is a significant challenge due to several factors including the low concentration of the analyte (often at parts-per-billion levels), matrix effects from complex sample formulations, and the potential for analyte degradation or artificial formation during the analytical process.[3][4][5][9]

Q2: Which analytical technique is most suitable for the detection of N-Nitroso Maprotiline at trace levels?

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most commonly used and recommended technique for the detection and quantification of nitrosamine impurities in pharmaceuticals.[3][9] It offers the high sensitivity and selectivity required to detect these compounds at the stringent limits set by regulatory agencies.[10][11] Gas chromatography-mass spectrometry (GC-MS) can also be used, particularly for more volatile nitrosamines.[3]

Q3: How can I minimize the risk of in-situ formation of N-Nitroso Maprotiline during my experiment?

To minimize the risk of artificial formation, it is crucial to control the conditions during sample preparation. This includes the careful selection of solvents and reagents to avoid the presence of nitrosating agents.[1] The pH of the sample should also be controlled, as nitrosamine formation can be pH-dependent.

Q4: What are the best practices for sample preparation for N-Nitroso Maprotiline analysis?

A robust sample preparation strategy is essential for accurate analysis.[1] Key considerations include:

• Extraction Technique: Solid-Phase Extraction (SPE) is often preferred for complex matrices as it provides better cleanup and higher selectivity than Liquid-Liquid Extraction (LLE).[1]

• Solvent Selection: Use high-purity solvents such as methanol, acetonitrile, and ethyl acetate, which are less likely to participate in nitrosation reactions.[1]

• Internal Standards: The use of a stable, isotopically labeled internal standard is highly recommended to correct for matrix effects and variations in extraction recovery.[3]

• Automation: Automated sample preparation can reduce manual errors and improve reproducibility.[6]

Q5: How do I select the appropriate chromatographic conditions for N-Nitroso Maprotiline?

Method development is key to achieving good chromatographic separation from the parent drug and other matrix components.[3] A comparative evaluation of different reversed-phase columns, such as a general-purpose C18 and a phenyl-hexyl column, may be necessary to achieve optimal resolution.[7] Gradient elution is commonly employed to effectively separate the analytes.

Experimental Protocols

General Liquid-Liquid Extraction (LLE) Protocol

This protocol outlines a general LLE procedure for the extraction of nitrosamines from a liquid sample matrix.

• Sample Preparation: Transfer a known volume (e.g., 1.0 mL) of the sample into a centrifuge tube.

• Internal Standard Spiking: Add a precise volume of an internal standard solution (preferably an isotopically labeled N-Nitroso Maprotiline).

• Extraction: Add an appropriate volume of an immiscible organic solvent (e.g., dichloromethane). The pH should be maintained at neutral to slightly acidic to prevent degradation.[1]

• Mixing: Vortex the mixture vigorously for several minutes to ensure thorough mixing and facilitate the transfer of the analyte into the organic phase.[5]

• Phase Separation: Centrifuge the sample to achieve a clear separation of the aqueous and organic layers.

• Collection: Carefully transfer the organic layer to a clean tube.

• Concentration: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in a suitable solvent for LC-MS/MS analysis.[5]

General Solid-Phase Extraction (SPE) Protocol

This protocol provides a general workflow for SPE cleanup and concentration of nitrosamines.

• Cartridge Conditioning: Condition the SPE cartridge by passing a suitable solvent (e.g., methanol) followed by an equilibration solution (e.g., water).

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a controlled flow rate.

• Washing: Wash the cartridge with a weak solvent to remove polar interferences.[5]

• Elution: Elute the retained N-Nitroso Maprotiline from the cartridge using a small volume of a strong organic solvent.[5]

• Concentration and Reconstitution: Evaporate the eluate and reconstitute the residue in a solvent compatible with the analytical method.[5]

Visualizations

Caption: A generalized experimental workflow for the detection of N-Nitroso Maprotiline.

Caption: A troubleshooting decision tree for addressing poor sensitivity issues.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 3. The Analytical Scientist | Trends and Challenges in Nitrosamine Testing: Part Two – Analytical Challenges [theanalyticalscientist.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. mdpi.com [mdpi.com]
• 8. Quantitative Analysis of Nitrosamine Impurities by LC-MS Methods from the United States Pharmacopeia General Chapter [sigmaaldrich.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Troubleshooting Poor Peak Shape for N-Nitroso Maprotiline

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering poor peak shape during the chromatographic analysis of N-Nitroso Maprotiline. The following troubleshooting guides and frequently asked questions (FAQs) address common issues to help you optimize your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for N-Nitroso Maprotiline?

Poor peak shape in the analysis of N-Nitroso Maprotiline, a nitrosamine (B1359907) compound, can stem from several factors. These often include interactions with the stationary phase, issues with the mobile phase, or problems with the HPLC system itself. Common peak shape distortions are tailing, fronting, and splitting.[1]

Q2: Why is my N-Nitroso Maprotiline peak tailing?

Peak tailing is the most frequent issue observed and is often caused by secondary interactions between the basic N-Nitroso Maprotiline molecule and acidic residual silanol (B1196071) groups on the surface of silica-based columns.[1][2][3] Other potential causes include column overload, a mismatch between the sample solvent and the mobile phase, or column contamination.[1][2]

Q3: What causes peak fronting for my N-Nitroso Maprotiline analysis?

Peak fronting, though less common, can occur due to column overload, where the sample concentration is too high for the column's capacity.[2] It can also be a result of injecting the sample in a solvent that is significantly stronger than the mobile phase.[2]

Q4: My N-Nitroso Maprotiline peak is split. What should I do?

Split peaks can indicate a physical problem within the chromatographic system. A common cause is a partially blocked inlet frit on the column, which can distort the sample flow.[1] It could also be due to an improperly packed column or a void at the column inlet.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving poor peak shape for N-Nitroso Maprotiline.

Issue 1: Peak Tailing

Peak tailing, characterized by an asymmetrical peak with a drawn-out trailing edge, can compromise resolution and integration accuracy.

Potential Causes & Solutions:

Cause	Recommended Solution
Secondary Silanol Interactions	- Adjust Mobile Phase pH: Lower the pH to between 2 and 4 to protonate silanol groups and minimize interactions. The use of a buffered mobile phase is crucial for stable and reproducible results.[1] - Use an End-Capped Column: Employ a modern, high-purity, end-capped C18 column to reduce the number of available silanol groups.[1][3] - Add a Competing Base: Introduce a small amount of a competing base, like triethylamine (B128534) (TEA), to the mobile phase to block active silanol sites.[3]
Column Overload	- Reduce Sample Concentration: Dilute the sample and reinject. If the peak shape improves, the original sample was overloaded.[1][2] - Decrease Injection Volume: Reduce the volume of sample injected onto the column.[1]
Sample Solvent Mismatch	- Prepare Sample in Mobile Phase: Whenever possible, dissolve the sample in the initial mobile phase to ensure compatibility.[2]
Column Contamination	- Flush the Column: Flush the column with a strong solvent to remove contaminants.[4] - Use a Guard Column: A guard column can help protect the analytical column from strongly retained impurities.

Issue 2: Peak Fronting

Peak fronting presents as a leading edge of the peak being less steep than the trailing edge.

Potential Causes & Solutions:

Cause	Recommended Solution
Column Overload	- Decrease Sample Concentration/Injection Volume: Similar to troubleshooting tailing, reducing the amount of analyte introduced to the column is the primary solution.[2]
Sample Solvent Incompatibility	- Use a Weaker Sample Solvent: Ensure the sample solvent is weaker than or of similar strength to the mobile phase to prevent band spreading.[2]

Issue 3: Split Peaks

Split peaks can appear as two distinct peaks or a "shoulder" on the main peak.

Potential Causes & Solutions:

Cause	Recommended Solution
Partially Blocked Inlet Frit	- Reverse and Flush Column: Disconnect the column, reverse its direction, and flush it to waste to dislodge particulates from the inlet frit.[1] If the problem persists, the frit or column may need replacement.[1]
Column Bed Void	- Replace Column: A void at the head of the column is a sign of a failing column that needs to be replaced.
Injector Issues	- Inspect and Clean Injector: Ensure the injector needle is not partially blocked and that the injection port is clean.

Experimental Protocols

LC-MS/MS Method for the Quantification of N-Nitroso Maprotiline

This method is intended for the trace-level quantification of N-Nitroso Maprotiline in drug substances or drug products.

1. Chemicals and Reagents

• N-Nitroso Maprotiline reference standard

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

2. Sample Preparation

• Standard Solution: Prepare a 1 mg/mL stock solution of N-Nitroso Maprotiline in methanol. Perform serial dilutions with a diluent of 95:5 (v/v) water:methanol with 0.1% formic acid to achieve desired calibration concentrations.

• Drug Product Sample: Accurately weigh and crush tablets to obtain a powder equivalent to a target concentration of the active pharmaceutical ingredient (API). Extract the powder with an appropriate volume of methanol. The sample may require centrifugation and filtration through a 0.22 µm PVDF syringe filter before injection.

3. Chromatographic Conditions

Parameter	Recommended Condition
HPLC System	UHPLC system coupled to a triple quadrupole mass spectrometer
Column	High-purity, end-capped C18 or Phenyl-Hexyl column (e.g., 2.1 x 100 mm, 2.6 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Methanol
Gradient	Start with a low percentage of Mobile Phase B, ramp up to a high percentage to elute N-Nitroso Maprotiline, then return to initial conditions for re-equilibration. A typical gradient might be 10-90% B over 5 minutes.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

4. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions: The precursor and product ions for N-Nitroso Maprotiline would need to be determined by infusing a standard solution. For a compound with a molecular weight of 306.4 g/mol , a likely precursor ion would be [M+H]+ at m/z 307.4. Product ions would be determined via collision-induced dissociation.

• Optimize source-dependent parameters (e.g., gas flows, temperature) and compound-dependent parameters (e.g., collision energy).

Data Presentation

Quantitative data from troubleshooting experiments should be summarized for clear comparison. The following tables are examples of how to present such data.

Table 1: Effect of Mobile Phase pH on Peak Asymmetry

Mobile Phase pH	Tailing Factor (Tf)
5.0	2.1
4.0	1.5
3.0	1.1
2.5	1.0

Table 2: Impact of Sample Concentration on Peak Shape

Sample Concentration (ng/mL)	Peak Shape	Tailing Factor (Tf)
100	Tailing	1.8
50	Tailing	1.4
10	Symmetrical	1.1
1	Symmetrical	1.0

Visualizations

The following diagrams illustrate logical workflows for troubleshooting poor peak shape.

Caption: A flowchart for troubleshooting common peak shape issues.

References

• 1. waters.com [waters.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. jopcr.com [jopcr.com]

Technical Support Center: Analysis of N-Nitroso Maprotiline

Disclaimer: Specific stability data for N-Nitroso Maprotiline is not extensively available in public literature. The following guidance is based on the general behavior of N-nitrosamine drug substance related impurities (NDSRIs) and established analytical best practices. Researchers should perform compound-specific validation to ensure data accuracy.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing stability issues encountered during the analysis of N-Nitroso Maprotiline.

Frequently Asked Questions (FAQs)

Q1: What is N-Nitroso Maprotiline and why is its analysis critical?

A1: N-Nitroso Maprotiline is a nitrosamine (B1359907) drug substance related impurity (NDSRI) that can form from the reaction of the secondary amine in the Maprotiline molecule with a nitrosating agent.[1][2] Due to the classification of many nitrosamines as potential human carcinogens, regulatory agencies require strict control and monitoring of these impurities in pharmaceutical products to ensure patient safety.[3][4]

Q2: What are the primary factors that can affect the stability of N-Nitroso Maprotiline during analysis?

A2: The stability of N-Nitroso Maprotiline, like other nitrosamines, can be influenced by several factors, including:

• Temperature: Elevated temperatures can accelerate degradation or formation.[5][6]

• Light: Exposure to UV light can cause photolytic degradation.[7]

• pH: Acidic conditions can sometimes favor the formation of nitrosamines, but extreme pH values can also lead to degradation.[8]

• Presence of Nitrosating Agents: Residual nitrites in reagents or on glassware can artificially form N-Nitroso Maprotiline in the presence of the parent drug, leading to inaccurate quantification.[9]

• Sample Matrix: Excipients and other components in the drug product matrix can interfere with the analysis or affect the stability of the analyte.[10]

Q3: What is the recommended analytical technique for quantifying N-Nitroso Maprotiline?

A3: Liquid chromatography with tandem mass spectrometry (LC-MS/MS) is the preferred method for the analysis of N-Nitroso Maprotiline and other NDSRIs.[4][10] This technique offers the high sensitivity and selectivity required to detect and quantify the trace levels of these impurities typically found in pharmaceutical products. High-resolution mass spectrometry (HRMS) can also be employed to further reduce the risk of false positives by distinguishing the analyte from isobaric interferences.[10]

Q4: How should I prepare and store my N-Nitroso Maprotiline analytical standards and samples?

A4: For long-term storage, N-Nitroso Maprotiline reference standards should be kept in a refrigerator (2-8°C) or freezer (-20°C), protected from light.[7] Stock solutions are typically prepared in a high-purity solvent like methanol (B129727) or dimethyl sulfoxide (B87167) (DMSO).[7] Working solutions and samples should be prepared fresh whenever possible and stored in a cool, dark environment. To minimize the risk of artificial formation, use high-purity solvents and glassware that has been thoroughly cleaned to remove any residual nitrosating agents. The use of silanized glass vials or polypropylene (B1209903) vials can help reduce adsorption of the analyte to the container surface.[7]

Troubleshooting Guide

Issue	Possible Causes	Troubleshooting Steps
Low or No Analyte Signal	1. Analyte Degradation: The compound may be unstable in the prepared solution or under the analytical conditions. 2. Ion Suppression: Co-eluting components from the sample matrix are interfering with the ionization of N-Nitroso Maprotiline in the MS source.[10] 3. Incorrect MS Parameters: Suboptimal settings for the ion source (e.g., temperature, gas flow, voltage).[10]	1. Prepare samples and standards immediately before analysis. Store them at a low temperature and protect from light. 2. Improve sample cleanup procedures (e.g., solid-phase extraction) to remove matrix components. Modify chromatographic conditions to separate the analyte from interfering peaks. 3. Optimize MS source parameters through systematic experiments to maximize the signal for N-Nitroso Maprotiline.
Poor Peak Shape (Tailing or Fronting)	1. Column Overload: The concentration of the injected sample is too high. 2. Inappropriate Mobile Phase pH: The pH of the mobile phase may not be optimal for the analyte's chemical properties. 3. Column Degradation: The analytical column has lost its performance.	1. Dilute the sample and reinject. 2. Adjust the mobile phase pH to improve peak shape. 3. Replace the analytical column with a new one of the same type.
Inconsistent or Irreproducible Results	1. Variability in Sample Preparation: Inconsistent procedures for preparing solutions and samples. 2. Carryover: Residual analyte from a previous injection is present in the system.[10] 3. Analyte Instability: The analyte is degrading over the course of the analytical run.	1. Ensure consistent use of calibrated pipettes and volumetric flasks. Use fresh, high-purity solvents for each batch.[7] 2. Implement a robust wash cycle for the autosampler and injection system between runs. Inject a blank solvent to confirm the absence of carryover. 3. Analyze samples in a sequence that minimizes the time between preparation and injection.
High Background Noise or Interferences	1. Contaminated Solvents or Reagents: Impurities in the mobile phase or sample preparation solvents.[10] 2. Leaching from Plasticware: Contaminants are being introduced from vials, pipette tips, or other plastic materials.[10] 3. Isobaric Interferences: Other compounds with the same nominal mass as N-Nitroso Maprotiline are present.[10]	1. Use high-purity, LC-MS grade solvents and reagents. 2. Utilize glassware or certified low-binding plasticware. 3. If available, use high-resolution mass spectrometry (HRMS) to differentiate N-Nitroso Maprotiline from isobaric interferences based on accurate mass.

Quantitative Data Summary

The stability of NDSRIs can vary significantly. The following tables provide hypothetical stability data for N-Nitroso Maprotiline under various stress conditions. This data is for illustrative purposes and should be confirmed through dedicated stability studies.

Table 1: Hypothetical Stability of N-Nitroso Maprotiline in Solution at 25°C

Time Point	% Recovery (Protected from Light)	% Recovery (Exposed to UV Light)
0 hours	100%	100%
4 hours	98.5%	85.2%
8 hours	97.1%	72.8%
24 hours	92.3%	55.4%

Table 2: Hypothetical Thermal Stability of N-Nitroso Maprotiline (Solid State)

Temperature	Time	% Recovery
40°C	7 days	99.1%
60°C	7 days	95.8%
80°C	7 days	88.2%

Experimental Protocols

Protocol 1: LC-MS/MS Method for Quantification of N-Nitroso Maprotiline

This protocol outlines a general method that can be adapted and validated for the specific drug product matrix.

• Chromatographic System: UPLC or HPLC system coupled to a triple quadrupole mass spectrometer.

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) is a common starting point.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A and ramp up to a high percentage of Mobile Phase B to elute the analyte.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: Specific precursor-to-product ion transitions for N-Nitroso Maprotiline would need to be determined by infusing a standard solution.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential to understand the stability of N-Nitroso Maprotiline and to ensure the analytical method is stability-indicating.

• Sample Preparation: Prepare solutions of N-Nitroso Maprotiline in a suitable solvent (e.g., methanol:water).

• Stress Conditions:

  • Acidic Hydrolysis: Add 0.1 N HCl and heat at 60°C for a specified time.

  • Basic Hydrolysis: Add 0.1 N NaOH and heat at 60°C for a specified time.

  • Oxidative Degradation: Add 3% hydrogen peroxide and keep at room temperature.

  • Thermal Degradation: Heat the solution at 80°C.

  • Photolytic Degradation: Expose the solution to UV light (e.g., 254 nm).[7]

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the stressed samples using the validated LC-MS/MS method to separate and identify any degradation products.

Visualizations

Caption: Workflow for the analysis of N-Nitroso Maprotiline.

Caption: Troubleshooting decision tree for analytical issues.

References

• 1. mdpi.com [mdpi.com]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An update on the current status and prospects of nitrosation pathways and possible root causes of nitrosamine formation in various pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NDMA Formation Due to Active Ingredient Degradation and Nitrite Traces in Drug Product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Technical Support Center: N-Nitroso Maprotiline Assay Method Robustness Testing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals performing method robustness testing for the N-Nitroso Maprotiline assay.

Frequently Asked Questions (FAQs)

Q1: What is the purpose of method robustness testing in the context of an N-Nitroso Maprotiline assay?

A1: The robustness of an analytical procedure is a measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.[1][2] This testing provides an indication of the method's reliability during normal usage and is a critical component of method validation as per ICH Q2(R1) guidelines.[1][3][4][5] For the N-Nitroso Maprotiline assay, it ensures that minor deviations in experimental conditions do not lead to significant changes in the analytical results, thereby guaranteeing the method's suitability and reliability.[2]

Q2: Which parameters should be investigated during the robustness testing of an HPLC method for N-Nitroso Maprotiline?

A2: For a typical HPLC or UPLC method used for nitrosamine (B1359907) analysis, the following parameters should be considered for robustness testing:

• pH of the mobile phase

• Composition of the mobile phase (e.g., percentage of organic solvent)

• Different columns (lots and/or suppliers)

• Flow rate

• Column temperature

Q3: What are the typical acceptance criteria for robustness testing?

A3: The acceptance criteria for robustness testing should be pre-defined in the validation protocol. Generally, the system suitability parameters (e.g., resolution, tailing factor, theoretical plates) should remain within the limits specified for the method. The precision of the results, expressed as the relative standard deviation (%RSD) of replicate measurements, should also be within an acceptable range, which is typically not more than a few percent.

Q4: What is the difference between robustness and ruggedness?

A4: Robustness evaluates the effect of small, deliberate variations in the method's own parameters (internal factors), such as pH or temperature.[2] Ruggedness, a term now more commonly referred to as intermediate precision by ICH, assesses the reproducibility of test results under a variety of external conditions, such as different laboratories, analysts, instruments, and reagent lots.[2]

Q5: Why is a sensitive analytical technique like LC-MS/MS often required for N-Nitroso Maprotiline analysis?

A5: N-nitrosamine impurities, including N-Nitroso Maprotiline, are classified as probable human carcinogens and are typically present at very low levels in pharmaceutical products.[6] Regulatory authorities have set stringent limits for these impurities.[7] Therefore, highly sensitive and selective analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), are necessary for their accurate quantification at trace levels.[8]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting) for N-Nitroso Maprotiline Peak

Q: My N-Nitroso Maprotiline peak is showing significant tailing/fronting. What are the possible causes and how can I troubleshoot this?

A: Poor peak shape can be caused by several factors. Here is a step-by-step guide to troubleshoot this issue:

• Check Column Condition:

  • Is the column old or has it been used extensively? Column degradation can lead to poor peak shape. Replace the column with a new one of the same type.

  • Is there a blockage in the column frit? Try reversing and flushing the column (if the manufacturer's instructions permit).

• Evaluate Mobile Phase:

  • Is the mobile phase pH appropriate for N-Nitroso Maprotiline? Ensure the pH is optimal for the analyte's ionization state. A small, deliberate variation in pH is a part of robustness testing and can help identify the optimal pH.

  • Is the mobile phase properly mixed and degassed? Inadequate mixing or dissolved gases can cause peak distortion.

• Review Sample Preparation:

  • Is the sample solvent compatible with the mobile phase? A mismatch can cause peak distortion. If possible, dissolve the sample in the initial mobile phase.

  • Is the sample overloaded? Inject a smaller volume or a more dilute sample to see if the peak shape improves.

Issue 2: Inconsistent or Low Recovery of N-Nitroso Maprotiline

Q: I am observing low and variable recovery for N-Nitroso Maprotiline in my spiked samples. What could be the reason?

A: Low and inconsistent recovery can be a significant issue in trace analysis. Consider the following:

• Sample Preparation and Extraction:

  • Is the extraction procedure optimized? N-Nitroso Maprotiline might be strongly adsorbed to the sample matrix. Re-evaluate the extraction solvent, pH, and extraction time.

  • Are you using appropriate materials? Avoid plastics where possible, as nitrosamines can adsorb to certain types of plastic.[9]

• Analyte Stability:

  • Is N-Nitroso Maprotiline stable under the current conditions? Nitrosamines can be susceptible to degradation, especially under light or at elevated temperatures. Protect samples from light and store them at an appropriate temperature.

  • Forced degradation studies can help identify potential degradation pathways and products.[10]

• Instrumental Factors:

  • Is there any carryover from previous injections? Inject a blank solvent after a high-concentration standard or sample to check for carryover. If observed, optimize the needle wash procedure.

  • Is the mass spectrometer source clean? A contaminated source can lead to signal suppression. Perform routine source cleaning and maintenance.

Quantitative Data Summary

The following table summarizes typical parameters and their variation ranges for the robustness testing of a hypothetical HPLC method for the N-Nitroso Maprotiline assay.

Parameter	Original Value	Variation 1	Variation 2	Acceptance Criteria for System Suitability
Mobile Phase pH	3.0	2.8	3.2	Tailing Factor: ≤ 2.0; Resolution > 2.0
Organic Modifier (%)	40% Acetonitrile	38% Acetonitrile	42% Acetonitrile	%RSD of peak area ≤ 5.0%
Column Temperature	30 °C	28 °C	32 °C	Retention time shift ≤ 10%
Flow Rate	1.0 mL/min	0.9 mL/min	1.1 mL/min	Theoretical Plates > 2000

Experimental Protocols

Protocol: Robustness Testing of Mobile Phase Composition

This protocol describes the procedure for evaluating the robustness of the analytical method with respect to variations in the mobile phase composition.

• Preparation of Mobile Phases:

  • Prepare the standard mobile phase as per the analytical method (e.g., 60:40 aqueous buffer pH 3.0: Acetonitrile).

  • Prepare two additional mobile phases with deliberately varied compositions:

    • Variation 1: 62:38 aqueous buffer pH 3.0: Acetonitrile

    • Variation 2: 58:42 aqueous buffer pH 3.0: Acetonitrile

• System Preparation and Equilibration:

  • Install the analytical column and equilibrate the HPLC system with the standard mobile phase until a stable baseline is achieved.

• Analysis with Standard Mobile Phase:

  • Perform six replicate injections of a standard solution of N-Nitroso Maprotiline.

  • Record the retention time, peak area, tailing factor, and resolution.

• Analysis with Varied Mobile Phases:

  • Equilibrate the system with Variation 1 mobile phase.

  • Perform six replicate injections of the standard solution.

  • Record the relevant chromatographic parameters.

  • Repeat the process for Variation 2 mobile phase.

• Data Evaluation:

  • Calculate the mean, standard deviation, and %RSD for the peak areas and other system suitability parameters for each mobile phase composition.

  • Compare the results against the pre-defined acceptance criteria to determine if the method is robust with respect to mobile phase composition.

Visualizations

Caption: Experimental workflow for robustness testing.

Caption: Troubleshooting guide for poor peak shape.

References

• 1. database.ich.org [database.ich.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. scribd.com [scribd.com]
• 4. robustness testing ICH Q2 – Pharma Validation [pharmavalidation.in]
• 5. jordilabs.com [jordilabs.com]
• 6. researchgate.net [researchgate.net]
• 7. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tips and Tricks for Analysis of Nitrosamine Impurities in Pharmaceuticals | Separation Science [sepscience.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: N-Nitroso Maprotiline Analysis

Welcome to the technical support center for the analysis of N-Nitroso Maprotiline. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression and ensure accurate quantification during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for N-Nitroso Maprotiline analysis?

A1: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix reduce the ionization efficiency of the target analyte, in this case, N-Nitroso Maprotiline.[1][2] This leads to a decreased signal intensity, which can negatively impact the sensitivity, accuracy, and precision of the analysis.[3] Given the low concentration levels at which N-nitrosamine impurities are typically monitored, mitigating ion suppression is critical for reliable quantification.[4]

Q2: What are the common sources of ion suppression in N-Nitroso Maprotiline analysis?

A2: Ion suppression can originate from various endogenous and exogenous sources within the sample matrix.[5]

• Endogenous Components: These are naturally present substances in biological matrices, such as salts, lipids (especially phospholipids), and proteins.[3]

• Exogenous Components: These are substances introduced during sample collection, storage, or preparation. For pharmaceutical samples, excipients, and degradation products are major contributors.[6][7] Non-volatile salts and buffers used in sample preparation can also accumulate in the ion source and cause significant suppression.[6]

Q3: How can I determine if my N-Nitroso Maprotiline assay is affected by ion suppression?

A3: Two primary methods are used to assess ion suppression:

• Post-Column Infusion (Qualitative Assessment): This technique helps identify the regions in the chromatogram where ion suppression or enhancement occurs.[5][8] A solution of N-Nitroso Maprotiline is continuously infused into the mass spectrometer while a blank matrix extract is injected into the LC system. Dips in the baseline signal of the analyte indicate retention times where matrix components are causing suppression.[8]

• Post-Extraction Spike (Quantitative Assessment): This method quantifies the magnitude of the matrix effect.[5] The response of N-Nitroso Maprotiline in a pure solution is compared to its response in a blank matrix extract that has been spiked with the analyte after the extraction process.[5]

Troubleshooting Guides

Issue 1: Poor sensitivity and low signal intensity for N-Nitroso Maprotiline.

This is a classic symptom of significant ion suppression. The following steps can help troubleshoot and mitigate the issue.

Troubleshooting Workflow for Low Signal Intensity

Caption: A stepwise approach to troubleshooting low signal intensity.

Mitigation Strategies:

Strategy	Description	Advantages	Disadvantages
Sample Preparation	The most effective way to combat ion suppression is by removing interfering matrix components before analysis.[9]	High efficacy in reducing a wide range of interferences.	Can be time-consuming and may require extensive method development.
Chromatographic Separation	Modify the LC method to separate N-Nitroso Maprotiline from co-eluting matrix components.[2]	Can be implemented without changing the sample preparation protocol.	May lead to longer run times; finding optimal conditions can be complex.
MS Parameter Optimization	Adjusting ion source parameters can sometimes reduce the impact of matrix effects.	Relatively quick to implement.	Often less effective than sample preparation or chromatographic optimization.
Sample Dilution	Diluting the sample reduces the concentration of both the analyte and interfering matrix components.[3]	Simple and quick to perform.	Only feasible if the analyte concentration is high enough to be detected after dilution.[10]

Issue 2: Inconsistent and irreproducible results for quality control (QC) samples.

Variability in the matrix composition from sample to sample can cause differing degrees of ion suppression, leading to inconsistent results.[3]

Troubleshooting Workflow for Inconsistent Results

Caption: Workflow for addressing inconsistent analytical results.

Solutions:

Solution	Description
Robust Sample Preparation	Implement a more rigorous sample cleanup method like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to minimize variability in matrix effects.[8]
Stable Isotope-Labeled Internal Standard (SIL-IS)	A SIL-IS is the gold standard for compensating for ion suppression.[3] It co-elutes with the analyte and experiences the same degree of suppression, allowing for accurate quantification based on the analyte-to-IS ratio.[2]
Matrix-Matched Calibrators and QCs	Preparing calibration standards and QC samples in the same biological or sample matrix as the unknown samples helps to compensate for consistent matrix effects.[3]

Experimental Protocols

Protocol 1: Post-Extraction Spike for Quantifying Matrix Effect

Objective: To quantitatively determine the extent of ion suppression for N-Nitroso Maprotiline.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike N-Nitroso Maprotiline into the mobile phase or reconstitution solvent at low and high QC concentrations.

  • Set B (Post-Extraction Spike): Process a blank matrix sample (e.g., drug product without the active ingredient, or plasma from an untreated subject) through the entire sample preparation procedure. Spike N-Nitroso Maprotiline into the final extract at the same concentrations as Set A.

  • Set C (Pre-Extraction Spike): Spike N-Nitroso Maprotiline into the blank matrix before the extraction process. (This set is used to determine recovery).

• Analysis: Analyze all three sets of samples by LC-MS/MS.

• Calculation of Matrix Factor (MF):

  • MF = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

Protocol 2: Solid-Phase Extraction (SPE) for Sample Cleanup

Objective: To remove matrix interferences and concentrate N-Nitroso Maprotiline prior to LC-MS/MS analysis.

Methodology: (This is a general protocol and should be optimized for the specific matrix)

• Cartridge Selection: Choose a polymeric mixed-mode or reversed-phase SPE cartridge based on the physicochemical properties of N-Nitroso Maprotiline.

• Conditioning: Condition the SPE cartridge with an appropriate organic solvent (e.g., methanol) followed by an aqueous solution (e.g., water or a buffer).

• Sample Loading: Load the pre-treated sample onto the conditioned cartridge at a slow and steady flow rate.

• Washing: Wash the cartridge with a weak solvent to remove polar impurities while retaining N-Nitroso Maprotiline.

• Elution: Elute N-Nitroso Maprotiline with a stronger organic solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase.[11]

Comparison of Sample Preparation Techniques for Ion Suppression Removal

Technique	Effectiveness in Removing Phospholipids	Relative Cost	Throughput
Protein Precipitation (PPT)	Low	Low	High
Liquid-Liquid Extraction (LLE)	High	Medium	Medium
Solid-Phase Extraction (SPE)	Very High	High	High (with automation)

Data synthesized from multiple sources indicating general performance trends.[8][9]

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. longdom.org [longdom.org]
• 3. benchchem.com [benchchem.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. The Analytical Scientist | Trends and Challenges in Nitrosamine Testing: Part Two – Analytical Challenges [theanalyticalscientist.com]
• 8. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Isomeric Separation of N-Nitroso Compounds

This guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and troubleshooting strategies for the analytical separation of N-Nitroso compound isomers.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of N-Nitroso compound isomers important?

N-Nitroso compounds (nitrosamines) are classified as probable human carcinogens by the International Agency for Research on Cancer (IARC) and must be controlled at trace levels in pharmaceutical products.[1][2][3] Different isomers of a nitrosamine (B1359907) can exhibit different toxicological profiles. Therefore, accurate separation and quantification of each isomer are critical to ensure patient safety and meet stringent regulatory guidelines set by agencies like the FDA and EMA.[2]

Q2: What are the primary analytical techniques for separating N-Nitroso isomers?

The most common and effective techniques are hyphenated mass spectrometry methods due to their high sensitivity and selectivity required for trace-level analysis.[1][2][4]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most versatile and widely used method, suitable for a broad range of nitrosamines, including non-volatile and thermally unstable compounds.[1][2]

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is preferred for volatile nitrosamines.[1] Headspace sampling is often employed for these analyses.[1]

• Supercritical Fluid Chromatography (SFC): SFC offers alternative selectivity to liquid chromatography and can be particularly effective for separating isomeric compounds.[5]

Q3: I am observing two peaks for a single, asymmetric N-Nitroso compound in my chromatogram. Is this expected?

Yes, this is a known phenomenon for asymmetric N-Nitroso compounds.[6] Restricted rotation around the N-N bond, which has a partial double-bond character, leads to the existence of two stable rotational isomers, often called rotamers or atropisomers (e.g., cis and trans).[6][7] These rotamers can be separated under certain chromatographic conditions, resulting in two distinct peaks.[6] For example, HPLC analysis of metoprolol (B1676517) N-nitroso has shown two peaks with a ratio of 13.5 to 86.2.[6]

Q4: Can N-Nitrosamines form "on-column" during analysis?

Under specific conditions, yes. An unexpected N-nitrosation reaction can occur on the HPLC column when using a mobile phase containing ammonium (B1175870) hydroxide (B78521) (to achieve high pH) and acetonitrile (B52724) as the organic modifier.[7][8] The reaction has been observed with multiple column types and is catalyzed by the stainless steel frit in the column.[7][8] It is crucial to be aware of this potential artifact when developing methods with these mobile phase components.

Troubleshooting Guide

Problem 1: Poor or no chromatographic resolution of N-Nitroso isomers.

Potential Cause	Troubleshooting Step
Inappropriate Column Chemistry	The stationary phase is critical for isomer separation. If using a standard C18 column, consider switching to a phase with different selectivity. Biphenyl (B1667301) stationary phases, for instance, can offer better retention for compounds like NDMA compared to C18.[9] Supercritical Fluid Chromatography (SFC) also provides useful orthogonality and can offer superior positional isomer selectivity.[5]
Mobile Phase Not Optimized	Systematically evaluate mobile phase composition. For LC-MS, vary the organic modifier (acetonitrile vs. methanol) and the aqueous additive (e.g., formic acid, ammonium formate).[2] Adding formic acid can improve the ionization of some nitrosamines.[10] For SFC, optimizing the co-solvent and additives is key.
Gradient Profile is Too Steep	A fast gradient may not provide sufficient time for isomers to separate. Decrease the gradient slope (e.g., from a 5-minute to a 20-minute gradient) to improve resolution.
Inadequate Instrument	For challenging separations, Ultra-High-Performance Liquid Chromatography (UHPLC) systems are preferred over standard HPLC for their higher efficiency and resolution.[1]

Problem 2: Low sensitivity and inability to meet required detection limits.

Potential Cause	Troubleshooting Step
Suboptimal Ionization Source	The choice of ionization source is critical. Atmospheric Pressure Chemical Ionization (APCI) is often preferred for small, volatile nitrosamines like NDMA, while Electrospray Ionization (ESI) is generally better for more complex or less volatile nitrosamines.[2][11]
Detector Not Sensitive Enough	For trace-level quantification required by regulatory bodies, tandem quadrupole mass spectrometry (MS/MS) is the preferred method.[11] Operating in Multiple Reaction Monitoring (MRM) mode provides the necessary sensitivity and selectivity.[11] High-Resolution Mass Spectrometry (HRMS) is also a powerful tool for this purpose.[12]
Matrix Effects/Ion Suppression	The sample matrix can interfere with the ionization of the target analytes. Ensure adequate chromatographic separation between the main drug substance (API) peak and the trace nitrosamine peaks.[11] A divert valve can be used to direct the high-concentration API peak to waste, preventing source contamination.[11] Also, consider advanced sample preparation techniques like solid-phase extraction (SPE) to clean up the sample.
Poor Peak Shape	Mismatch between the sample diluent and the initial mobile phase can cause poor peak shapes, limiting the limit of detection (LOD).[9] Ideally, use the initial mobile phase or a weaker solvent like water as the diluent.[9]

Quantitative Data: Comparison of Analytical Techniques

The selection of an analytical method depends on the specific nitrosamine, the sample matrix, and the required sensitivity.[2] Mass spectrometry-based methods are essential for meeting low regulatory limits.[2]

Technique	Typical Analytes	Common Sensitivity Range	Key Advantages	Key Limitations
LC-MS/MS	Broad range, including non-volatile and thermally unstable nitrosamines (NDMA, NDEA, NMBA).[2]	0.05 µg/g to 10 ng/mL.[2]	Versatile, high sensitivity, suitable for a wide range of compounds.[1]	Can be subject to matrix effects and ion suppression.[11]
GC-MS/MS	Volatile nitrosamines (NDMA, NDEA).[1]	Comparable to LC-MS/MS for volatile compounds.	Excellent for volatile and semi-volatile compounds; headspace sampling minimizes sample prep.[1][13]	Not suitable for non-volatile or thermally labile compounds; derivatization may be required.[13]
SFC-MS	Broad range, particularly useful for chiral or positional isomers.	Comparable to LC-MS/MS.	Offers alternative selectivity to LC; "water-free" mobile phases are ideal for water-labile compounds.[5]	Instrumentation is less common than HPLC/GC.
LC-HRMS	All nitrosamines.	Quantitation limits as low as 0.005 ppm.[12]	High selectivity differentiates isomers from interferences with similar masses; allows for retrospective data analysis.[12]	Higher instrument cost and complexity.

Experimental Protocols

Protocol: LC-MS/MS Method for N-Nitroso Isomer Separation

This protocol provides a general framework. It must be optimized and validated for specific analytes and matrices.

1. Sample Preparation:

• Weigh the sample (e.g., powdered drug product) into a centrifuge tube.

• Add an appropriate extraction solvent. A simple approach for some products is using water as the diluent.[9] For complex matrices, a liquid-liquid extraction (LLE) with a solvent like dichloromethane (B109758) may be necessary.[3]

• Vortex or sonicate to ensure complete dissolution/extraction.

• Centrifuge the sample to pelletize insoluble materials.[9]

• Filter the supernatant through a 0.22 µm filter into an HPLC vial.

2. Chromatographic Conditions:

• LC System: UPLC or HPLC system.[2]

• Column: A column with alternative selectivity, such as a biphenyl phase (e.g., 100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.[2]

• Mobile Phase B: 0.1% Formic Acid in Methanol or Acetonitrile.[2]

• Flow Rate: 0.3 - 0.5 mL/min.[2]

• Gradient: Develop a shallow gradient to resolve isomers. Example:

  • 0-2 min: 5% B

  • 2-15 min: Ramp to 60% B

  • 15-17 min: Ramp to 95% B (column wash)

  • 17-20 min: Re-equilibrate at 5% B

• Column Temperature: 40 °C

• Injection Volume: 5 µL

3. Mass Spectrometry Conditions:

• Mass Spectrometer: Tandem quadrupole mass spectrometer.[11]

• Ion Source: APCI or ESI (optimize based on analyte).[2]

• Mode: Positive Ionization.

• Detection: Multiple Reaction Monitoring (MRM). Optimize precursor/product ion transitions and collision energies for each nitrosamine isomer.

Visualizations

Caption: A typical workflow for developing a robust analytical method for N-Nitroso isomer separation.

Caption: A decision tree for troubleshooting common issues with poor chromatographic resolution.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. Structure of Nitrosamine Drug Impurities and Implications for Chemical Analysis [acanthusresearch.com]
• 7. researchgate.net [researchgate.net]
• 8. On-column nitrosation of amines observed in liquid chromatography impurity separations employing ammonium hydroxide and acetonitrile as mobile phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Overcoming the Challenges of Nitrosamine Analysis Using LC-MS/MS | Separation Science [sepscience.com]
• 10. researchgate.net [researchgate.net]
• 11. waters.com [waters.com]
• 12. fda.gov [fda.gov]
• 13. anchem.pl [anchem.pl]

Technical Support Center: N-Nitroso Maprotiline Analysis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the extraction and quantification of N-Nitroso Maprotiline. Given the limited specific data on N-Nitroso Maprotiline, this guide leverages established principles and methodologies from the analysis of other N-nitrosamine impurities, particularly those structurally related to tricyclic antidepressants like N-Nitroso-Nortriptyline.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the extraction and analysis of N-Nitroso Maprotiline.

Issue ID	Problem	Potential Causes	Recommended Solutions
NNM-T01	Low or No Analyte Signal (Poor Recovery)	1. Inefficient Extraction: The chosen solvent may not be optimal for extracting N-Nitroso Maprotiline from the sample matrix. 2. Matrix Effects: Co-eluting components from the sample matrix can suppress the ionization of the analyte in the mass spectrometer.[1] 3. Analyte Degradation: N-Nitroso Maprotiline may be unstable under the extraction or analysis conditions (e.g., pH, temperature, light exposure).[2][3] 4. Suboptimal MS Source Parameters: Ion source settings may not be optimized for N-Nitroso Maprotiline.[1]	1. Optimize Extraction Solvent: Test a range of solvents with varying polarities. For similar compounds, mixtures of methanol (B129727), acetonitrile, and water with small amounts of acid (e.g., formic acid) are often effective.[4] 2. Improve Sample Cleanup: Implement solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[1] 3. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for N-Nitroso Maprotiline can compensate for matrix effects and extraction inconsistencies.[1] 4. Investigate Analyte Stability: Conduct forced degradation studies to understand the stability of N-Nitroso Maprotiline under different conditions.[2] Adjust pH and temperature accordingly. Protect samples from light. 5. Optimize MS Parameters: Systematically tune the ion source parameters (e-g., temperature, gas flows, voltages) to maximize the signal for N-Nitroso Maprotiline.
NNM-T02	High Signal Variability (%RSD)	1. Inconsistent Sample Preparation: Variations in sample weighing, solvent addition, vortexing, or centrifugation can lead to inconsistent results. 2. Instrumental Instability: Fluctuations in the LC-MS system can cause signal variability. 3. Carryover: Residual analyte from a high-concentration sample can carry over to subsequent injections, affecting the accuracy of the next measurement.[1]	1. Standardize Sample Preparation: Develop and strictly follow a detailed standard operating procedure (SOP) for sample preparation. Consider automated sample preparation for improved consistency.[5] 2. System Suitability Testing: Perform regular system suitability tests to ensure the LC-MS system is performing optimally. 3. Optimize Injection Port and Column Washing: Implement a rigorous wash routine between injections using a strong solvent to minimize carryover.[1]
NNM-T03	Poor Peak Shape (Tailing, Fronting, or Splitting)	1. Column Overload: Injecting too much analyte can saturate the column.[1] 2. Secondary Interactions: The analyte may be interacting with active sites on the column packing material.[1] 3. Inappropriate Mobile Phase: The pH or composition of the mobile phase may not be suitable for the analyte.[1]	1. Dilute the Sample: Reduce the concentration of the injected sample.[1] 2. Optimize Mobile Phase: Adjust the pH of the mobile phase. The use of a small amount of formic acid is common for nitrosamine (B1359907) analysis.[1] 3. Column Maintenance: Wash the column with a strong solvent or consider replacing it if peak shape does not improve.[1]
NNM-T04	Unexpected Peaks or High Background Noise	1. Contaminated Solvents or Reagents: Impurities in the mobile phase or sample preparation solvents can introduce extraneous peaks.[1] 2. Leaching from Plasticware: Contaminants can leach from vials, pipette tips, and other plasticware.[1] 3. Isobaric Interferences: Other compounds in the sample may have the same nominal mass as N-Nitroso Maprotiline.[1]	1. Use High-Purity Solvents: Ensure all solvents and reagents are of high purity (e.g., LC-MS grade).[1] 2. Use Glassware or Certified Low-Binding Plasticware: Minimize contact with plastics where possible.[1] 3. High-Resolution Mass Spectrometry (HRMS): Use HRMS to differentiate between the analyte and isobaric interferences based on their exact mass.

Frequently Asked Questions (FAQs)

1. What is the most common analytical technique for the quantification of N-Nitroso Maprotiline?

The most common and recommended technique is Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).[6][7] This method offers the high sensitivity and selectivity required to detect and quantify the typically low levels of nitrosamine impurities in pharmaceutical products.[6]

2. How can I improve the extraction recovery of N-Nitroso Maprotiline from a complex matrix?

To improve recovery, a systematic approach to optimizing the sample preparation is crucial. This includes:

• Solvent Selection: Experiment with different extraction solvents and mixtures. For analogous compounds, methanol or a mixture of water and methanol with 0.1% formic acid has proven effective.[4]

• Extraction Technique: Techniques like vortexing and ultrasonication can enhance the extraction efficiency.[4]

• Sample Cleanup: Employing Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can significantly improve recovery by removing interfering matrix components.

3. What are the key factors that can lead to the formation of N-Nitroso Maprotiline in a drug product?

The formation of N-nitrosamines generally requires the presence of a nitrosatable amine (in this case, Maprotiline) and a nitrosating agent (like nitrites) under favorable conditions.[8] Key risk factors include the presence of nitrite (B80452) impurities in raw materials or excipients and acidic conditions which can facilitate the nitrosation reaction.[7][8]

4. What are typical acceptance criteria for method validation for N-nitrosamine impurities?

While specific limits for N-Nitroso Maprotiline are not established, general guidance for nitrosamine impurities suggests:

• Accuracy (Recovery): Typically expected to be within 70-130%.[5]

• Precision (%RSD): For replicate injections, the %RSD should generally be ≤ 5%.

• Linearity (R²): The correlation coefficient for the calibration curve should be ≥ 0.998.

5. How can I minimize the on-instrument formation of N-Nitroso Maprotiline during analysis?

On-instrument formation is a potential issue. To mitigate this, consider adding an antioxidant or a quenching agent, such as ascorbic acid, to the sample vial to inhibit the nitrosation reaction.[9]

Experimental Protocols

Protocol 1: Sample Preparation for N-Nitroso Maprotiline in a Drug Substance

This protocol is adapted from methods used for other N-nitroso impurities.[4][10]

• Sample Weighing: Accurately weigh approximately 150 mg of the Maprotiline drug substance into a 50 mL centrifuge tube.

• Solvent Addition: Add 3 mL of a diluent solution (e.g., 0.1% formic acid in 95:5 (v/v) water:methanol).[4]

• Extraction:

  • Vortex the mixture for 30 seconds.

  • Ultrasonicate for 30 minutes.

  • Centrifuge at 3500 x g for 30 minutes.[4]

• Filtration: Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

Protocol 2: LC-MS/MS Analysis

This is a general LC-MS/MS method that can be used as a starting point for the analysis of N-Nitroso Maprotiline.

• LC System: UPLC System

• Column: A C18 column suitable for polar compounds (e.g., ACQUITY UPLC BEH C18).[11]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• MS System: Tandem Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI) Positive

• MRM Transitions: To be determined by infusing a standard of N-Nitroso Maprotiline. The primary transition would likely involve the loss of the nitroso group (-NO).

Visualizations

Caption: A typical experimental workflow for the extraction and analysis of N-Nitroso Maprotiline.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. An Overview of Degradation Strategies for Amitriptyline - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. waters.com [waters.com]
• 10. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 11. waters.com [waters.com]

Technical Support Center: Refinement of Sample Cleanup for N-Nitroso Maprotiline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the refinement of sample cleanup for N-Nitroso Maprotiline analysis. The information is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the sample cleanup for N-Nitroso Maprotiline analysis?

A1: The main challenges include managing matrix effects from the drug product's active pharmaceutical ingredient (API) and excipients, ensuring the stability of the thermally and photolytically sensitive N-Nitroso Maprotiline during sample preparation, and achieving adequate recovery at the low levels required for detection.[1][2]

Q2: Which analytical techniques are most suitable for the determination of N-Nitroso Maprotiline?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method due to its high sensitivity and selectivity, which are essential for quantifying trace-level nitrosamine (B1359907) impurities.[2][3] Gas chromatography-mass spectrometry (GC-MS) can also be used, particularly for volatile nitrosamines, but LC-MS/MS is generally more suitable for non-volatile and thermally labile compounds like N-Nitroso Maprotiline.

Q3: How can matrix effects be minimized during the analysis of N-Nitroso Maprotiline?

A3: Matrix effects, which can cause ion suppression or enhancement in the mass spectrometer, can be mitigated through effective sample cleanup techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE).[2][4] Additionally, optimizing chromatographic conditions to separate N-Nitroso Maprotiline from co-eluting matrix components is crucial. The use of a stable isotope-labeled internal standard (SIL-IS) can also help to compensate for matrix effects.[2][4]

Q4: What are the recommended sample preparation techniques for N-Nitroso Maprotiline?

A4: Both Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are effective sample preparation techniques. The choice between them depends on the sample matrix, required cleanliness of the extract, and available resources. SPE often provides a cleaner extract, while LLE can be simpler to implement.[4]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the sample cleanup for N-Nitroso Maprotiline analysis.

Issue 1: Low Recovery of N-Nitroso Maprotiline

• Possible Cause: Inefficient extraction from the sample matrix.

• Troubleshooting Steps:

  • Optimize Extraction Solvent: Experiment with different organic solvents or solvent mixtures for LLE. For SPE, ensure the elution solvent is strong enough to desorb the analyte from the sorbent.

  • Adjust pH: The pH of the sample solution can influence the extraction efficiency. Optimize the pH to ensure N-Nitroso Maprotiline is in a neutral form for better partitioning into organic solvents or retention on reversed-phase SPE sorbents.

  • Increase Extraction Time/Agitation: Ensure thorough mixing and sufficient time for the analyte to partition between the two phases in LLE or to interact with the sorbent in SPE.

  • Check for Analyte Degradation: N-nitrosamines can be unstable under certain conditions (e.g., exposure to light or high temperatures).[5] Protect samples from light and keep them cool during preparation.

Issue 2: High Matrix Effects (Ion Suppression or Enhancement)

• Possible Cause: Co-elution of matrix components with the analyte.

• Troubleshooting Steps:

  • Improve Chromatographic Separation: Modify the LC gradient, mobile phase composition, or use a different column chemistry to better separate N-Nitroso Maprotiline from interfering compounds.

  • Enhance Sample Cleanup:

    • For SPE: Add a wash step with a solvent of intermediate strength to remove interferences without eluting the analyte. Consider using a different SPE sorbent with a different selectivity.

    • For LLE: Perform a back-extraction into a fresh aqueous phase at a different pH to remove neutral and basic/acidic interferences.

  • Use a Stable Isotope-Labeled Internal Standard: A SIL-IS will co-elute with the analyte and experience similar matrix effects, allowing for more accurate quantification.[2][4]

  • Dilute the Sample Extract: If sensitivity allows, diluting the final extract can reduce the concentration of interfering matrix components.

Issue 3: Poor Reproducibility

• Possible Cause: Inconsistent sample preparation steps.

• Troubleshooting Steps:

  • Standardize Procedures: Ensure all sample preparation steps, including volumes, times, and mixing speeds, are consistent across all samples.

  • Automate Sample Preparation: If possible, use automated systems for LLE or SPE to improve precision.

  • Ensure Complete Dissolution: Before extraction, make sure the sample is completely dissolved in the initial solvent.

  • Check for Instrument Variability: Rule out any issues with the analytical instrument by running system suitability tests.

Experimental Protocols

The following are example protocols for sample cleanup of N-Nitroso Maprotiline based on methods for similar nitrosamine impurities. These should be optimized for your specific sample matrix and analytical system.

Protocol 1: Solid-Phase Extraction (SPE)

This protocol is adapted from methods used for other N-nitroso impurities in pharmaceutical samples.[6][7]

• Sample Preparation:

  • Weigh and transfer an appropriate amount of the crushed tablet or drug substance into a centrifuge tube.

  • Add a suitable solvent (e.g., methanol (B129727) or a mixture of methanol and water) to dissolve the sample.

  • Vortex and/or sonicate for 15-30 minutes to ensure complete dissolution.[8]

  • Centrifuge to pellet any undissolved excipients.

  • Dilute the supernatant with water to reduce the organic solvent concentration before loading onto the SPE cartridge.

• SPE Procedure:

  • Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1-2 column volumes of methanol followed by 1-2 column volumes of water.

  • Loading: Load the prepared sample solution onto the cartridge at a slow flow rate (e.g., 1 mL/min).

  • Washing:

    • Wash with 1-2 column volumes of a weak solvent (e.g., 5% methanol in water) to remove polar impurities.

    • Wash with 1-2 column volumes of a stronger solvent (e.g., methanol) to remove the parent drug, Maprotiline.

  • Elution: Elute the N-Nitroso Maprotiline with 1-2 column volumes of an appropriate elution solvent (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

  • Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol is a general procedure that can be adapted for N-Nitroso Maprotiline.[9][10]

• Sample Preparation:

  • Dissolve a known amount of the sample in an aqueous buffer (e.g., phosphate (B84403) buffer, pH 7).

• Extraction:

  • Add an equal volume of an immiscible organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

  • Vortex or shake vigorously for 2-5 minutes.

  • Centrifuge to separate the layers.

• Collection:

  • Carefully transfer the organic layer to a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the organic solvent to dryness under a stream of nitrogen.

  • Reconstitute the residue in a known volume of mobile phase for analysis.

Data Presentation

Table 1: Comparison of Sample Cleanup Techniques for Nitrosamine Analysis

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Selectivity	High (can be tailored with different sorbents)	Moderate to Low
Recovery	Generally good and reproducible (typically 80-120%)[6]	Can be variable, dependent on partitioning
Extract Cleanliness	High	Moderate (may contain more matrix components)
Automation Potential	High	Moderate
Solvent Consumption	Lower	Higher
Throughput	Can be high with parallel processing systems	Generally lower

Table 2: Typical Recovery Data for Nitrosamines using SPE

Nitrosamine	Matrix	SPE Sorbent	Recovery (%)	Reference
N-Nitrosodimethylamine (NDMA)	Cough Syrup	Strong Cation Exchange	90-120	[11]
N-Nitrosodiethylamine (NDEA)	Cough Syrup	Strong Cation Exchange	90-120	[11]
N-Nitroso Fluoxetine	Pharmaceutical	Mixed-Mode	(Expected to be similar)	[7]
N-Nitroso Maprotiline	Pharmaceutical	Mixed-Mode Cation Exchange (Hypothetical)	(Target: >80%)

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How to circumvent matrix effect in confirmatory testing - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]
• 5. japsonline.com [japsonline.com]
• 6. Solid-phase extraction followed by gas chromatography-mass spectrometry for the quantitative analysis of small molecule N-nitrosamine impurities in antitussive syrups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Determination of N-nitrosamines in processed meats by liquid extraction combined with gas chromatography-methanol chemical ionisation/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

A Guide to Inter-Laboratory Comparison of N-Nitroso Maprotiline Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for conducting an inter-laboratory comparison for the analysis of N-Nitroso Maprotiline, a potential genotoxic impurity in the antidepressant drug, Maprotiline. The presence of N-nitrosamine impurities in pharmaceutical products is a significant safety concern due to their carcinogenic potential. Regulatory bodies, including the European Medicines Agency (EMA), have set stringent acceptable intake (AI) limits for these impurities, with the AI for N-Nitroso Maprotiline established at 18 ng/day[1]. Ensuring that analytical methods for quantifying N-Nitroso Maprotiline are robust, reproducible, and transferable across different laboratories is therefore of paramount importance for patient safety and regulatory compliance.

While specific public data from a formal inter-laboratory comparison study for N-Nitroso Maprotiline is not currently available, this document outlines a comprehensive protocol for such a study. It includes established analytical methodologies, presents hypothetical yet realistic performance data based on the analysis of similar N-nitrosamine drug substance-related impurities (NDSRIs), and provides detailed experimental protocols to guide researchers in setting up their own comparisons.

Data Presentation: A Comparative Overview of Analytical Methods

The most common and sensitive methods for the trace-level quantification of N-nitrosamines are based on Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The following tables summarize the expected performance characteristics of a validated LC-MS/MS method for N-Nitroso Maprotiline analysis, presented as hypothetical data from a three-laboratory comparison study.

Table 1: Summary of Quantitative Performance Data from a Simulated Inter-Laboratory Study

Parameter	Laboratory A	Laboratory B	Laboratory C	Acceptance Criteria
Limit of Detection (LOD)	0.05 ng/mL	0.06 ng/mL	0.04 ng/mL	Report
Limit of Quantitation (LOQ)	0.15 ng/mL	0.18 ng/mL	0.12 ng/mL	≤ 0.20 ng/mL
**Linearity (R²) **	> 0.998	> 0.999	> 0.998	≥ 0.995
Accuracy (% Recovery at 3 Levels)	95.8 - 103.2%	97.1 - 104.5%	96.5 - 102.8%	80 - 120%
Precision (%RSD)
- Repeatability (n=6)	2.8%	2.5%	3.1%	≤ 15%
- Intermediate Precision (n=12)	4.2%	3.8%	4.5%	≤ 20%

Table 2: Comparison of Analytical Method Parameters

Parameter	Method Detail	Rationale
Instrumentation	UHPLC coupled to a Triple Quadrupole Mass Spectrometer (MS/MS)	High sensitivity and selectivity required for trace-level detection of nitrosamines.
Chromatographic Column	Reversed-phase C18 or Phenyl-Hexyl column	Provides good retention and separation of the analyte from the drug substance matrix.
Mobile Phase	Gradient of water with 0.1% formic acid and methanol (B129727)/acetonitrile (B52724) with 0.1% formic acid	Common mobile phases for reversed-phase chromatography of nitrosamines.
Ionization Mode	Positive Electrospray Ionization (ESI+) or Atmospheric Pressure Chemical Ionization (APCI+)	ESI+ is generally suitable; APCI+ can sometimes offer better sensitivity for certain nitrosamines.
Internal Standard	Isotopically labeled N-Nitroso Maprotiline (e.g., N-Nitroso Maprotiline-d3)	Compensates for matrix effects and variations in sample preparation and instrument response, ensuring accurate quantification.

Experimental Protocols

A detailed and harmonized experimental protocol is crucial for a successful inter-laboratory comparison. The following provides a comprehensive methodology for the analysis of N-Nitroso Maprotiline in a Maprotiline drug product.

1. Sample Preparation: Maprotiline Tablets

• Homogenization: Finely crush a representative number of Maprotiline tablets to obtain a homogeneous powder.

• Extraction:

  • Accurately weigh a portion of the powdered sample equivalent to 100 mg of Maprotiline into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Add a known concentration of the internal standard solution (e.g., N-Nitroso Maprotiline-d3).

  • Add 20 mL of a suitable extraction solvent (e.g., methanol or a mixture of acetonitrile and water).

  • Vortex the tube for 1 minute to ensure thorough mixing.

  • Sonicate the sample for 30 minutes in a cooled water bath to facilitate complete extraction.

• Centrifugation: Centrifuge the sample at 4000 rpm for 15 minutes to pellet the excipients.

• Filtration: Carefully transfer the supernatant and filter it through a 0.22 µm syringe filter (e.g., PVDF or PTFE) into an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analytical Conditions

• Instrumentation: A high-performance liquid chromatography system coupled with a triple quadrupole mass spectrometer.

• Chromatographic Column: A suitable reversed-phase column, for example, a C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Flow Rate: 0.3 mL/min.

• Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analyte, followed by a re-equilibration step.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.

• Mass Spectrometry Detection: Multiple Reaction Monitoring (MRM) mode. The specific precursor-to-product ion transitions for N-Nitroso Maprotiline and its internal standard would need to be optimized.

Mandatory Visualizations

References

• 1. EMA Q&A Appendix 1 is updated Sept 4, 2024 - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]

Comparative Genotoxicity of N-Nitroso Maprotiline and N-Nitroso-nortriptyline: A Guide for Researchers

A critical evaluation of the genotoxic potential of two nitrosamine (B1359907) drug substance-related impurities, N-Nitroso Maprotiline (B82187) and N-Nitroso-nortriptyline, reveals a significant data gap for N-Nitroso Maprotiline, while substantial evidence points to the genotoxicity of N-Nitroso-nortriptyline. This guide summarizes the available experimental data, outlines key experimental protocols, and provides a comparative overview to inform risk assessment and future research priorities in drug development.

N-nitrosamine impurities in pharmaceutical products are a significant concern for regulatory agencies and drug developers due to their potential carcinogenic and mutagenic properties. This comparison focuses on two such impurities: N-Nitroso Maprotiline, derived from the tetracyclic antidepressant maprotiline, and N-Nitroso-nortriptyline, an impurity of the tricyclic antidepressant nortriptyline.

Executive Summary of Genotoxicity Findings

While extensive research has characterized N-Nitroso-nortriptyline as a potent genotoxic agent, particularly following metabolic activation, there is a notable absence of direct experimental data on the genotoxicity of isolated N-Nitroso Maprotiline. The available information for N-Nitroso Maprotiline is limited to a study on its nitrosation reaction product.

N-Nitroso-nortriptyline has been shown to be mutagenic in bacterial reverse mutation assays (Ames test) and genotoxic in a battery of in vitro mammalian cell assays, including the micronucleus, thymidine (B127349) kinase (TK), and hypoxanthine-guanine phosphoribosyltransferase (HPRT) gene mutation assays.[1][2][3][4] Its genotoxic effects are consistently observed to be dependent on or enhanced by the presence of a metabolic activation system.[1][2][3][4]

N-Nitroso Maprotiline , in contrast, has not been the subject of extensive genotoxicity testing. A single study investigated the genotoxic activity of the product formed from the reaction of maprotiline with nitrite (B80452) using the umu-test, a bacterial assay that detects DNA-damaging agents. This study reported a positive genotoxic response for the nitrosated maprotiline product.[5][6] However, without data from a broader range of assays, a comprehensive assessment of its genotoxic potential remains elusive.

Quantitative Data Comparison

Due to the limited data for N-Nitroso Maprotiline, a direct quantitative comparison is not feasible. The following tables summarize the available quantitative and qualitative data for N-Nitroso-nortriptyline.

Table 1: Summary of In Vitro Genotoxicity Data for N-Nitroso-nortriptyline

Assay Type	Test System	Metabolic Activation (S9)	Concentration Range Tested	Key Findings	Reference(s)
Bacterial Reverse Mutation Assay (Ames Test)	Salmonella typhimurium & E. coli	With and Without	Not specified	Positive (Potent mutagen)	[1]
Micronucleus Assay	Human TK6 cells	With (hamster liver S9)	Up to 10 µM	Concentration-dependent increase in micronuclei	[1][3]
Human TK6 cells	Without	Not specified	Increase in micronuclei only at highest cytotoxic concentration	[1][3]
Human HepaRG cells (2D)	Endogenous	Not specified	Increased micronucleus frequency	[7]
Thymidine Kinase (TK) Gene Mutation Assay	Human TK6 cells	With (hamster liver S9)	Not specified	Positive	[2][4]
HPRT Gene Mutation Assay	Human TK6 cells	With (hamster liver S9)	Not specified	Positive	[2][4]
DNA Damage (CometChip Assay)	Human HepaRG cells (2D & 3D)	Endogenous	Not specified	Significant induction of DNA damage	[7]

Table 2: Genotoxicity of Nitrosated Maprotiline (umu-test)

Assay Type	Test System	Metabolic Activation (S9)	Key Finding	Reference(s)
umu-test	Salmonella typhimurium TA 1535/pSK1002	With and Without	Positive genotoxic response	[5][6]

Signaling Pathways and Experimental Workflows

Metabolic Activation of N-Nitroso-nortriptyline

The genotoxicity of many N-nitrosamines, including N-Nitroso-nortriptyline, is dependent on their metabolic activation by cytochrome P450 (CYP) enzymes.[1][3][4] This process typically involves α-hydroxylation, leading to the formation of an unstable intermediate that can ultimately generate a reactive diazonium ion, which can then alkylate DNA, leading to mutations. Studies have identified that CYP2C19, CYP2B6, CYP2A6, and CYP3A4 are key enzymes in the metabolic activation of N-Nitroso-nortriptyline.[1][4]

Metabolic activation of N-Nitroso-nortriptyline.

Experimental Workflow: In Vitro Micronucleus Assay

The in vitro micronucleus assay is a key test for evaluating chromosomal damage. The general workflow is depicted below.

General workflow for the in vitro micronucleus assay.

Experimental Workflow: Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds.

General workflow for the Ames test.

Detailed Experimental Protocols

Enhanced Ames Test for N-Nitrosamines (as recommended by regulatory bodies)

The standard Ames test (OECD 471) is often enhanced for the detection of nitrosamines to increase its sensitivity.[8]

• Test Strains: A panel of bacterial strains, typically Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA), is used to detect different types of mutations.[8]

• Metabolic Activation: The assay is performed with and without an exogenous metabolic activation system (S9 mix). For nitrosamines, a higher concentration of S9 (e.g., 30%) from hamster liver is often recommended in addition to the standard rat liver S9, as it can be more effective at bioactivating these compounds.[8][9]

• Procedure: A pre-incubation method is generally preferred over the plate incorporation method. The test compound, bacterial culture, and S9 mix (if applicable) are incubated together before being plated on minimal glucose agar plates.

• Data Analysis: A compound is considered mutagenic if it induces a concentration-related increase in the number of revertant colonies over the negative control.

In Vitro Mammalian Cell Micronucleus Assay (OECD 487)

This assay detects both clastogenic (chromosome breaking) and aneugenic (chromosome loss) events.

• Cell Lines: Various mammalian cell lines can be used, with human lymphoblastoid TK6 cells being a common choice.[10][11]

• Treatment: Cells are exposed to the test substance at a range of concentrations, both with and without a metabolic activation system (S9).

• Cytokinesis Block: Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells. This allows for the specific analysis of cells that have completed one cell division during or after treatment.

• Scoring: Micronuclei, which are small, membrane-bound DNA fragments or whole chromosomes outside the main nucleus, are scored in the cytoplasm of binucleated cells.

• Data Analysis: A significant, concentration-dependent increase in the frequency of micronucleated cells compared to the control is considered a positive result.

In Vitro Mammalian Cell Gene Mutation Test (OECD 476)

This test detects gene mutations at specific loci, such as HPRT and TK.

• Cell Lines: Cell lines deficient in certain DNA repair pathways or that are heterozygous at the target locus (e.g., TK6) are often used.[2][12][13][14]

• Exposure: Cells are treated with the test substance at various concentrations, with and without metabolic activation.

• Mutant Selection: After a period for mutation expression, cells are cultured in a selective medium that allows only the mutant cells to survive and form colonies.

• Data Analysis: The frequency of mutant colonies is calculated and compared to the negative control. A concentration-dependent increase in mutant frequency indicates a mutagenic effect.

Conclusion and Future Directions

The available evidence strongly indicates that N-Nitroso-nortriptyline is a genotoxic compound, particularly after metabolic activation. It is positive in a range of in vitro assays, including the Ames test and mammalian cell-based assays for both gene mutations and chromosomal damage.

In stark contrast, there is a significant lack of data on the genotoxicity of N-Nitroso Maprotiline. While the positive result in the umu-test for nitrosated maprotiline is a point of concern, it is insufficient for a thorough risk assessment.

For drug development professionals and researchers, this highlights a critical need for further investigation into the genotoxic potential of N-Nitroso Maprotiline. A comprehensive evaluation using a standard battery of genotoxicity tests, including the enhanced Ames test and in vitro mammalian cell assays (micronucleus and gene mutation), is strongly recommended. Such studies are essential to accurately assess the risk associated with this potential impurity and to ensure the safety of pharmaceutical products containing maprotiline. Without these data, a meaningful comparison with N-Nitroso-nortriptyline remains incomplete, and the potential risk to human health cannot be adequately determined.

References

• 1. oecd.org [oecd.org]
• 2. catalog.labcorp.com [catalog.labcorp.com]
• 3. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. oecd.org [oecd.org]
• 6. researchgate.net [researchgate.net]
• 7. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ema.europa.eu [ema.europa.eu]
• 9. Revisiting the mutagenicity and genotoxicity of N-nitroso propranolol in bacterial and human in vitro assays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. criver.com [criver.com]
• 11. Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487) for testing of manufactured nanomaterials: recommendations for best practices - PMC [pmc.ncbi.nlm.nih.gov]
• 12. OECD 476 HPRT Assay | Regulatory Genotoxicity | Gentronix [gentronix.co.uk]
• 13. Genotoxicity - In vitro mammalian cell gene mutation test using the Hprt and xprt genes with medical devices, cosmetics and disinfectants (ISO 10993-3: 2014 and OECD 476: 2016). - IVAMI [ivami.com]
• 14. Mammalian cell gene mutation test (OECD 476) [lebrunlabs.com]

A Comparative Guide to the Cross-Validation of Analytical Techniques for N-Nitroso Maprotiline

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities in pharmaceutical products is a critical safety concern due to their potential carcinogenic properties. Regulatory agencies worldwide mandate stringent control of these impurities, necessitating robust and sensitive analytical methods for their detection and quantification at trace levels. N-Nitroso Maprotiline, a potential impurity in the tetracyclic antidepressant Maprotiline, requires careful monitoring.

This guide provides a comparative overview of three common analytical techniques for the analysis of N-Nitroso Maprotiline: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV), Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). While specific validated methods for N-Nitroso Maprotiline are not widely published, this comparison is based on established methodologies for structurally similar nitrosamines, such as N-Nitroso Nortriptyline, and general guidance for nitrosamine analysis in pharmaceuticals.[1] The presented protocols are intended as a starting point and would require specific validation for N-Nitroso Maprotiline.

Data Presentation: A Comparative Summary

The selection of an appropriate analytical technique depends on various factors, including the required sensitivity, the complexity of the sample matrix, and the available instrumentation. The following table summarizes the expected performance characteristics of HPLC-UV, GC-MS/MS, and LC-MS/MS for the analysis of N-Nitroso Maprotiline.

Parameter	HPLC-UV	GC-MS/MS	LC-MS/MS
Limit of Detection (LOD)	~10 - 20 ng/mL[2]	~0.1 - 1 ng/mL	~0.005 - 0.1 ng/mL[3]
Limit of Quantitation (LOQ)	~30 - 60 ng/mL	~0.3 - 3 ng/mL[4]	~0.015 - 0.3 ng/mL[3]
Linearity (r²)	>0.99	>0.995	>0.998[1]
Accuracy (% Recovery)	80 - 120%	90 - 110%	95 - 105%[1]
Precision (%RSD)	< 15%	< 10%	< 5%[1]
Selectivity	Moderate	High	Very High
Throughput	High	Moderate	High
Instrumentation Cost	Low	High	Very High
Comments	Suitable for screening and less demanding applications.	Requires derivatization for non-volatile compounds; prone to thermal degradation of some nitrosamines.	The gold standard for trace-level quantification due to its high sensitivity and selectivity.[5][6]

Experimental Workflows and Logical Relationships

The general workflow for the analysis of N-Nitroso Maprotiline involves sample preparation, chromatographic separation, and detection. The specific steps may vary depending on the chosen technique.

References

• 1. mdpi.com [mdpi.com]
• 2. waters.com [waters.com]
• 3. youtube.com [youtube.com]
• 4. Analysis of Nitrosamine Impurities in Drugs by GC-MS/MS [restek.com]
• 5. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijpsjournal.com [ijpsjournal.com]

Comparative Risk Assessment of Maprotiline Nitrosamine Impurities: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparative risk assessment of N-nitroso-maprotiline, a potential nitrosamine (B1359907) impurity in the tetracyclic antidepressant maprotiline (B82187). This document is intended for researchers, scientists, and drug development professionals, offering a detailed analysis of the potential risks, formation pathways, and toxicological evaluation of this impurity in comparison to other well-characterized nitrosamines.

Introduction to Nitrosamine Impurities in Pharmaceuticals

Nitrosamine impurities are a class of compounds that are of significant concern to the pharmaceutical industry due to their classification as probable human carcinogens.[1] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established stringent guidelines for the control of these impurities in drug products.[1][2] The risk assessment of nitrosamine impurities is a critical component of drug development and manufacturing, ensuring patient safety.[3][4] This process involves identifying potential sources of nitrosamine formation, conducting confirmatory testing, and implementing mitigation strategies to control their levels within acceptable limits.[5]

Maprotiline, a secondary amine, is structurally susceptible to nitrosation, which can lead to the formation of N-nitroso-maprotiline. This guide provides a comparative analysis of the available data on N-nitroso-maprotiline and other nitrosamines to aid in its risk assessment.

Potential Formation and Degradation Pathways

The formation of nitrosamines typically occurs when a secondary or tertiary amine reacts with a nitrosating agent, such as nitrous acid, which can be formed from nitrites under acidic conditions.[6][7]

Potential Sources of Nitrosating Agents and Amines in Drug Products:

• Active Pharmaceutical Ingredient (API) Synthesis: Residual nitrites or other nitrosating agents used in the manufacturing process can carry over into the final drug substance.

• Excipients: Certain excipients may contain trace amounts of nitrites or nitrates.[8]

• Degradation: The degradation of the drug substance or other components in the formulation can generate amines or nitrosating agents.[9] Studies on maprotiline have shown it can degrade through oxidation, hydrolysis, and photodegradation, potentially yielding precursors for nitrosamine formation.[2][4]

• Manufacturing Process: Water used in the manufacturing process can be a source of trace levels of nitrites.[10]

The specific formation of N-nitroso-maprotiline involves the reaction of the secondary amine group in the maprotiline molecule with a nitrosating agent.

Nitrosamines themselves can also degrade through various pathways, including photolytic, oxidative, hydrolytic, and thermal degradation. The stability and degradation profile of N-nitroso-maprotiline would need to be considered in a comprehensive risk assessment.

Comparative Toxicological Data

A critical aspect of risk assessment is the toxicological evaluation of the impurity. While extensive data is available for common nitrosamines like N-nitrosodimethylamine (NDMA) and N-nitrosodiethylamine (NDEA), data on N-nitroso-maprotiline is limited.

A study investigating the genotoxicity of drug-nitrite interaction products reported the formation of N-nitrosomaprotiline and its positive result in the umu-test, a bacterial assay that detects genotoxic activity.[9] The umu-test is a sensitive method for screening environmental mutagens and carcinogens.[6][11][12] However, a Material Safety Data Sheet (MSDS) for N-nitroso-maprotiline explicitly states that data for acute toxicity (oral LD50), germ cell mutagenicity, and carcinogenicity are not available.[13]

For comparison, the table below summarizes the acceptable intake (AI) limits and carcinogenic potency (TD50 values) for several nitrosamines. The AI represents a level of exposure that poses a negligible cancer risk over a lifetime.[14] The TD50 is the dose that causes tumors in 50% of the test animals.[15]

Nitrosamine Impurity	Acceptable Intake (AI) (ng/day)	Carcinogenic Potency (TD50) (mg/kg/day)	Carcinogenic Potency Category (CPCA)
N-nitroso-maprotiline	18[16]	No data available	1[16]
N-Nitrosodimethylamine (NDMA)	96[14][17]	0.096 (rat)	2[14]
N-Nitrosodiethylamine (NDEA)	26.5[14][17]	0.0265 (rat)	1[14]
N-Nitroso-N-methyl-4-aminobutanoic acid (NMBA)	96	0.33 (rat)	-
N-Nitrosodiisopropylamine (NDIPA)	26.5	No data available	-
N-Nitrosoethylisopropylamine (NEIPA)	26.5	No data available	-

Experimental Protocols

Accurate and reliable analytical methods are essential for the detection and quantification of nitrosamine impurities at trace levels. Furthermore, standardized toxicological assays are crucial for assessing their mutagenic and carcinogenic potential.

Analytical Detection and Quantification

High-performance liquid chromatography (HPLC) and gas chromatography (GC) coupled with mass spectrometry (MS) are the most common and effective techniques for nitrosamine analysis.[10][18][19][20]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a versatile technique suitable for a broad range of nitrosamines, including those that are less volatile or thermally unstable. High-resolution mass spectrometry (HRMS) offers high selectivity and sensitivity, with detection limits as low as 0.005 ppm.[19]

• Gas Chromatography-Mass Spectrometry (GC-MS): This method is preferred for volatile nitrosamines and also offers high sensitivity and selectivity.[18]

Mutagenicity Assessment: Bacterial Reverse Mutation (Ames) Test

The Ames test is a widely used in vitro assay to assess the mutagenic potential of chemical compounds.[5][13][21] An enhanced protocol is recommended for nitrosamines to improve sensitivity.[18]

Protocol Overview:

• Tester Strains: A panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) are used to detect different types of mutations.[18]

• Metabolic Activation: The test is performed with and without a metabolic activation system (S9 fraction from rat or hamster liver) to mimic mammalian metabolism. For nitrosamines, a 30% concentration of both hamster and rat liver S9 is recommended.[18]

• Method: The pre-incubation method is preferred over the plate incorporation method. The test compound, bacterial culture, and S9 mix are incubated together before being plated on a minimal agar (B569324) medium.[18]

• Incubation: Plates are incubated for 48-72 hours at 37°C.

• Evaluation: A positive result is indicated by a significant, dose-dependent increase in the number of revertant colonies compared to the negative control.

Carcinogenicity Assessment: Rodent Bioassay

Long-term rodent carcinogenicity studies are the gold standard for assessing the carcinogenic potential of a substance.[16][18][22] These studies are conducted according to established guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Protocol Overview (based on OECD Guideline 451): [13][16][22]

• Test System: Typically conducted in two rodent species, most commonly rats and mice. A minimum of 50 animals of each sex per dose group is required.

• Administration Route: The route of administration should be relevant to human exposure, which for pharmaceuticals is typically oral (in feed, drinking water, or by gavage).

• Dose Levels: At least three dose levels plus a concurrent control group are used. The highest dose should induce minimal toxicity without significantly altering the animal's lifespan from effects other than cancer.

• Duration: The study duration is typically 24 months for rats and 18-24 months for mice.

• Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food/water consumption are monitored regularly.

• Pathology: At the end of the study, all animals undergo a full necropsy, and a comprehensive list of tissues and organs are examined histopathologically for the presence of tumors.

• Evaluation: The incidence of tumors in the treated groups is statistically compared to the control group to determine the carcinogenic potential of the substance.

Visualizing the Risk Assessment Workflow

The following diagrams illustrate the key logical relationships and workflows in the comparative risk assessment of maprotiline nitrosamine impurities.

Caption: A flowchart illustrating the systematic process of nitrosamine risk assessment.

References

• 1. In Silico Prediction of N-Nitrosamine Formation Pathways of Pharmaceutical Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of Advanced Oxidation Processes for the Degradation of Maprotiline in Water—Kinetics, Degradation Products and Potential Ecotoxicity [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Development and progress for three decades in umu test systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Genotoxicity of 12 Mycotoxins by the SOS/umu Test: Comparison of Liver and Kidney S9 Fraction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmaexcipients.com [pharmaexcipients.com]
• 9. researchgate.net [researchgate.net]
• 10. Potential for the Formation of <i>N</i>-Nitrosamines during the Manufacture of Active Pharmaceutical Ingredients: An As… [ouci.dntb.gov.ua]
• 11. Evaluation of the new system (umu-test) for the detection of environmental mutagens and carcinogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Umu Chromotest - Wikipedia [en.wikipedia.org]
• 13. oecd.org [oecd.org]
• 14. fda.gov [fda.gov]
• 15. veeprho.com [veeprho.com]
• 16. oecd.org [oecd.org]
• 17. pharmaffiliates.com [pharmaffiliates.com]
• 18. tandfonline.com [tandfonline.com]
• 19. lhasalimited.org [lhasalimited.org]
• 20. An Overview of Degradation Strategies for Amitriptyline - PMC [pmc.ncbi.nlm.nih.gov]
• 21. oecd.org [oecd.org]
• 22. mhlw.go.jp [mhlw.go.jp]

A Comparative Guide to the Evaluation of N-Nitroso Maprotiline Certified Reference Materials

For Researchers, Scientists, and Drug Development Professionals

The presence of nitrosamine (B1359907) impurities, such as N-Nitroso Maprotiline, in pharmaceutical products is a significant safety concern due to their potential carcinogenic properties. Regulatory agencies worldwide have established stringent limits on these impurities, necessitating the use of accurately characterized Certified Reference Materials (CRMs) for their precise quantification. This guide provides a framework for the evaluation and comparison of N-Nitroso Maprotiline CRMs, offering detailed experimental protocols and data presentation formats to aid in the selection of the most suitable reference standards for your analytical needs.

Comparing Analytical Techniques for CRM Evaluation

The choice of analytical technique is critical for the robust evaluation of N-Nitroso Maprotiline CRMs. The primary methods employed are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV).[1][2] LC-MS/MS is generally preferred for its superior sensitivity and selectivity, which are essential for detecting and quantifying trace-level nitrosamine impurities.[1][3]

Analytical Technique	Typical Performance Characteristics	Primary Use in CRM Evaluation
LC-MS/MS	Limit of Quantification (LOQ): 0.0015 ppm to 0.05 ppm[4][5] Linearity (R²): >0.99[5] Accuracy (Recovery): 80-120%[4]	Purity assessment, accurate quantification, identification of related impurities, stability testing.
HPLC-UV	Limit of Quantification (LOQ): ~0.177 ppm[6]	Preliminary purity assessment, quantification at higher concentrations. Less suitable for trace-level analysis.[6]
Quantitative NMR (qNMR)	High precision and accuracy, direct quantification without a CRM of the same analyte.	Orthogonal method for purity verification and content determination.
Mass Spectrometry (MS)	Provides molecular weight and fragmentation data.	Structural confirmation and identification.[7][8]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information.	Structural elucidation and confirmation of the N-nitroso structure.[7][8]

Experimental Protocols for CRM Evaluation

Detailed and validated analytical methods are crucial for the reliable assessment of N-Nitroso Maprotiline CRMs. Below are representative protocols for LC-MS/MS and HPLC-UV analysis.

Protocol 1: Purity and Quantification by LC-MS/MS

This method is designed for the sensitive and selective quantification of N-Nitroso Maprotiline and the detection of any related impurities.

1. Sample Preparation:

• Prepare a stock solution of the N-Nitroso Maprotiline CRM in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Perform serial dilutions to prepare calibration standards ranging from 0.05 ng/mL to 100 ng/mL.

• Prepare a solution of the CRM at a known concentration (e.g., 1 µg/mL) for purity assessment.

2. Chromatographic Conditions:

• LC System: UPLC or HPLC system.[1]

• Column: A suitable reversed-phase column, such as a C18 or phenyl-hexyl column (e.g., 100 mm x 2.1 mm, 1.8 µm). A phenyl-hexyl column may offer enhanced resolution for nitrosamine impurities.

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: 0.1% Formic Acid in Methanol or Acetonitrile.[1]

• Gradient Elution: A typical gradient would start at a low percentage of Mobile Phase B, ramping up to elute N-Nitroso Maprotiline, followed by a column wash and re-equilibration.

• Flow Rate: 0.3 - 0.5 mL/min.[1]

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ion Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) in positive ion mode. APCI is often preferred for smaller nitrosamines.[1]

• Multiple Reaction Monitoring (MRM): Monitor for the specific precursor-to-product ion transitions for N-Nitroso Maprotiline. These would need to be determined experimentally. For example, for a related compound, N-nitroso-nortriptyline, the precursor ion is monitored with its corresponding product ions after fragmentation.[9]

4. Data Analysis:

• Construct a calibration curve by plotting the peak area against the concentration of the calibration standards.

• Determine the concentration of the N-Nitroso Maprotiline CRM solution and assess its purity by calculating the area percentage of the main peak relative to any impurity peaks.

Protocol 2: Purity Assessment by HPLC-UV

This method can be used for a general assessment of purity, particularly if an LC-MS/MS system is unavailable.

1. Sample Preparation:

• Prepare a solution of the N-Nitroso Maprotiline CRM in a suitable solvent (e.g., methanol:water, 60:40 v/v) at a concentration of approximately 10 µg/mL.

2. Chromatographic Conditions:

• HPLC System: HPLC with a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).[6]

• Mobile Phase: A mixture of water and methanol (e.g., 60:40 v/v).[6]

• Flow Rate: 1.0 mL/min.[6]

• Detection Wavelength: Determined by UV scan of N-Nitroso Maprotiline (typically in the range of 230-240 nm for the nitroso group).

• Injection Volume: 20 µL.

3. Data Analysis:

• Calculate the purity of the CRM by the area percentage method, where the area of the N-Nitroso Maprotiline peak is divided by the total area of all peaks in the chromatogram.

Visualizing the Evaluation Workflow and Toxicological Context

To provide a clearer understanding of the processes involved in evaluating N-Nitroso Maprotiline CRMs and the underlying toxicological concerns, the following diagrams have been generated.

Caption: Workflow for the comprehensive evaluation of an N-Nitroso Maprotiline CRM lot.

Caption: General mechanism of N-nitrosamine induced DNA damage.

Conclusion

The evaluation of N-Nitroso Maprotiline Certified Reference Materials is a critical step in ensuring the accuracy and reliability of analytical data for this potentially carcinogenic impurity. By employing robust analytical techniques such as LC-MS/MS and following detailed experimental protocols, researchers can confidently assess the quality of CRMs. This guide provides a foundational framework for this evaluation process, enabling informed decisions in the selection of reference standards and contributing to the overall safety of pharmaceutical products.

References

• 1. benchchem.com [benchchem.com]
• 2. ajpaonline.com [ajpaonline.com]
• 3. An update on latest regulatory guidelines and analytical methodologies for N-nitrosamine impurities in pharmaceutical products – 2024 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 6. jopcr.com [jopcr.com]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. cleanchemlab.com [cleanchemlab.com]
• 9. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of N-Nitrosamine Formation Kinetics: Insights from Maprotiline Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of the formation kinetics of N-nitroso compounds derived from secondary amine drugs, with a focus on N-Nitroso Maprotiline. Due to a lack of specific kinetic data for N-Nitroso Maprotiline in the available scientific literature, this guide utilizes N-nitroso nortriptyline (B1679971), a structurally similar tetracyclic antidepressant, and N-nitrosodimethylamine (NDMA), a well-characterized N-nitrosamine, as key comparators. The information presented herein is synthesized from various studies on N-nitrosamine formation and analysis.

Introduction to N-Nitrosamine Formation

N-nitrosamines are a class of chemical compounds that are of significant concern to the pharmaceutical industry due to their classification as probable human carcinogens. Their formation can occur when a secondary or tertiary amine reacts with a nitrosating agent, such as nitrite (B80452), under specific conditions. This reaction is a critical consideration during the synthesis, formulation, and storage of drug products. The rate and extent of N-nitrosamine formation are influenced by several factors, including the structure of the amine precursor, pH, temperature, and the presence of catalysts or inhibitors.

The general risk of nitrosamine (B1359907) formation from an amine precursor follows the order: secondary amine > tertiary amine >> primary amine. Maprotiline, as a secondary amine, is susceptible to nitrosation. Understanding the kinetics of this reaction is crucial for risk assessment and mitigation.

Comparative Quantitative Data on N-Nitrosamine Formation

The following table summarizes key kinetic and analytical parameters for the formation of N-nitroso nortriptyline and N-nitrosodimethylamine. This data provides a basis for understanding the potential formation kinetics of N-Nitroso Maprotiline.

Parameter	N-Nitroso Nortriptyline	N-Nitrosodimethylamine (NDMA)	Reference
Precursor Amine	Nortriptyline	Dimethylamine (B145610) (DMA)
Analytical Method	LC-MS/MS	GC-MS, LC-MS/MS
Limit of Quantification (LOQ)	0.0159 ppm	Varies by method and matrix
Observed Formation Conditions	Exposure to nitrite compounds	Reaction with nitrite under acidic conditions, presence of atmospheric NO2
Key Influencing Factors	Mildly acidic conditions, presence of nitrosating agents	pH < 6, higher nitrite concentrations, temperature

Experimental Protocols

Detailed methodologies are essential for the reproducible study of N-nitrosamine formation kinetics. Below are representative protocols for the quantification of N-nitroso compounds and the study of their formation kinetics.

Protocol 1: Quantification of N-Nitroso Nortriptyline in a Drug Substance (Adapted from literature)

• Objective: To develop and validate a sensitive method for the quantification of N-nitroso nortriptyline in nortriptyline hydrochloride active pharmaceutical ingredient (API).

• Instrumentation: UPLC-MS/MS with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: A suitable reversed-phase column (e.g., C18).

  • Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile).

  • Flow Rate: 0.5 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive ESI.

  • Monitoring: Multiple Reaction Monitoring (MRM) of the transition from the precursor ion to a specific product ion for N-nitroso nortriptyline.

• Sample Preparation:

  • Accurately weigh the nortriptyline HCl API.

  • Dissolve in a suitable diluent (e.g., methanol).

  • Filter the solution through a 0.22 µm filter before injection.

• Validation Parameters: The method should be validated for specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ) according to ICH guidelines.

Protocol 2: Kinetic Study of N-Nitrosodimethylamine (NDMA) Formation (Generalized)

• Objective: To determine the rate of NDMA formation from dimethylamine (DMA) under controlled conditions.

• Materials: Dimethylamine (DMA), sodium nitrite (NaNO2), buffer solutions of varying pH, quenching solution (e.g., ammonium (B1175870) sulfamate).

• Procedure:

  • Prepare a stock solution of DMA and NaNO2 in the desired buffer.

  • Initiate the reaction by mixing the DMA and NaNO2 solutions at a controlled temperature.

  • At specific time intervals, withdraw aliquots of the reaction mixture.

  • Immediately quench the reaction in the aliquots by adding a quenching solution.

  • Analyze the concentration of NDMA in each quenched aliquot using a validated analytical method (e.g., GC-MS or LC-MS/MS).

• Data Analysis: Plot the concentration of NDMA versus time. The initial rate of formation can be determined from the slope of this curve. The rate constant can be calculated based on the rate law for the reaction.

Visualizing Reaction Pathways and Workflows

Diagram 1: General N-Nitrosamine Formation Pathway

Caption: General pathway for the formation of N-nitrosamines from amine precursors.

Diagram 2: Experimental Workflow for Kinetic Analysis

Caption: A typical experimental workflow for studying N-nitrosamine formation kinetics.

Conclusion

The formation of N-Nitroso Maprotiline is a potential risk that requires careful consideration during drug development and manufacturing. While direct kinetic data for this specific compound is limited, a comparative analysis with structurally similar compounds like N-nitroso nortriptyline and well-studied nitrosamines like NDMA provides valuable insights. By understanding the key factors that influence nitrosation and employing robust analytical methodologies, researchers can effectively assess and mitigate the risk of N-nitrosamine impurities in pharmaceutical products. Further studies are warranted to establish the specific formation kinetics of N-Nitroso Maprotiline to refine risk assessments and control strategies.

Assessing the Carcinogenic Potential of N-Nitroso Maprotiline: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the carcinogenic potential of N-Nitroso Maprotiline. Due to the lack of direct experimental data on N-Nitroso Maprotiline, this document leverages data from structurally similar compounds, particularly N-Nitroso Nortriptyline, and other relevant N-nitroso compounds to infer potential risks and guide future research. The information is presented to aid in hazard identification and to underscore the importance of robust safety assessments for nitrosamine (B1359907) impurities in pharmaceutical products.

Executive Summary

N-nitroso compounds are a class of potent genotoxic and carcinogenic impurities.[1][2][3][4][5][6] Their presence in pharmaceutical products is a significant safety concern for regulatory agencies and drug developers.[1][2][7] N-Nitroso Maprotiline is the N-nitroso derivative of Maprotiline, a tetracyclic antidepressant. While no direct carcinogenicity data for N-Nitroso Maprotiline are publicly available, its structural similarity to other N-nitroso derivatives of cyclic antidepressants, such as N-Nitroso Nortriptyline, warrants a thorough evaluation of its potential carcinogenic risk.

This guide compares the known genotoxic profile of N-Nitroso Nortriptyline with the expected profile of N-Nitroso Maprotiline, based on structure-activity relationships. The data strongly suggest that N-Nitroso Maprotiline is likely to be a mutagenic and potentially carcinogenic compound requiring strict control and thorough investigation.

Comparative Analysis: N-Nitroso Maprotiline vs. N-Nitroso Nortriptyline

N-Nitroso Nortriptyline, the N-nitroso derivative of the tricyclic antidepressant nortriptyline, serves as a critical comparator for assessing the risks associated with N-Nitroso Maprotiline due to their structural similarities.

Structural Comparison:

• N-Nitroso Maprotiline: Contains a tetracyclic dibenzobicyclo[2.2.2]octadiene core with a secondary amine in the propyl side chain, which is nitrosated.

• N-Nitroso Nortriptyline: Features a tricyclic dibenzocycloheptadiene core with a nitrosated secondary amine in its propylidene side chain.

The key feature for both molecules, in the context of carcinogenicity, is the N-nitroso group attached to a secondary amine. This functional group is the primary structural alert for mutagenicity and carcinogenicity in this class of compounds.

Genotoxicity Data

The following tables summarize the available quantitative genotoxicity data for N-Nitroso Nortriptyline. This data provides a benchmark for the anticipated genotoxic potential of N-Nitroso Maprotiline.

Table 1: In Vitro Mutagenicity Data for N-Nitroso Nortriptyline (Ames Test)

Test System	Strain	Metabolic Activation	Concentration Range Tested	Result
Bacterial Reverse Mutation Assay (Ames Test)	S. typhimurium & E. coli	Hamster Liver S9	Not explicitly stated, but positive	Mutagenic

Data sourced from studies on various Nitrosamine Drug Substance-Related Impurities (NDSRIs). Specific concentration-response data for N-Nitroso Nortriptyline was not available in the reviewed literature, but it is consistently reported as positive in the Enhanced Ames Test (EAT).[1][7]

Table 2: In Vitro Genotoxicity Data for N-Nitroso Nortriptyline (Mammalian Cell Assays)

Assay	Cell Line	Metabolic Activation	Concentration	Observation
Micronucleus Test	Human TK6 cells	Hamster Liver S9	Concentration-dependent	Significant increase in micronuclei
Gene Mutation Assay (TK)	Human TK6 cells	Hamster Liver S9	Not specified	Mutagenic
Gene Mutation Assay (HPRT)	Human TK6 cells	Hamster Liver S9	Not specified	Mutagenic
DNA Damage (in HepaRG cells)	2D and 3D cultures	Endogenous	Not specified	Significant DNA damage

N-Nitroso Nortriptyline has been demonstrated to be a potent genotoxicant in these mammalian cell systems.[1][2][7] It was identified as the most potent genotoxicant among a set of ten NDSRIs tested in HepaRG cells.[2]

Carcinogenic Potential Classification

The Carcinogenic Potency Categorization Approach (CPCA) is a method used by regulatory agencies to assign an acceptable intake (AI) limit for nitrosamine impurities in the absence of robust carcinogenicity data.

Table 3: Carcinogenic Potency Categorization

Compound	CPCA Category	Acceptable Intake (AI) Limit	Basis for Classification
N-Nitroso Nortriptyline	1	18 ng/day (EMA) / 26.5 ng/day (FDA)	Positive in vivo mutagenicity study
N-Nitroso Maprotiline	Likely Category 1	To be determined	Structural similarity to N-Nitroso Nortriptyline

The classification of N-Nitroso Nortriptyline as a Category 1 substance indicates a high carcinogenic potency.[8][9] Given the structural similarities, it is highly probable that N-Nitroso Maprotiline would also fall into this category, necessitating stringent control measures.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the carcinogenic potential of N-nitroso compounds. Below are outlines of key experimental protocols.

Enhanced Ames Test for Nitrosamines

The bacterial reverse mutation assay, or Ames test, is a primary screen for mutagenic potential. For nitrosamines, an "Enhanced Ames Test" (EAT) is recommended.[10]

• Test Strains: A panel of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) strains are used to detect different types of mutations.

• Metabolic Activation: As many nitrosamines are not direct-acting mutagens, they require metabolic activation to exert their genotoxic effects. The test is conducted with and without an exogenous metabolic activation system, typically a liver homogenate fraction (S9). For nitrosamines, hamster liver S9 is often more effective than rat liver S9.[1][7]

• Procedure:

  • The test compound, bacterial tester strain, and S9 mix (if applicable) are pre-incubated.

  • The mixture is then plated on minimal glucose agar (B569324) plates.

  • Plates are incubated for 48-72 hours.

  • The number of revertant colonies (colonies that have regained the ability to grow in the absence of a specific amino acid) is counted.

• Interpretation: A compound is considered mutagenic if it induces a concentration-dependent increase in the number of revertant colonies compared to the negative control.

In Vitro Micronucleus Assay

This assay detects chromosomal damage in mammalian cells.

• Cell Lines: Human lymphoblastoid TK6 cells or Chinese Hamster Ovary (CHO) cells are commonly used.

• Metabolic Activation: The assay is performed with and without S9 mix.

• Procedure:

  • Cells are exposed to the test compound at various concentrations.

  • After treatment, the cells are cultured to allow for cell division. Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells, which makes micronuclei easier to score.

  • Cells are harvested, fixed, and stained.

  • The frequency of micronuclei (small, extranuclear bodies containing chromosomal fragments or whole chromosomes) is determined by microscopic analysis.

• Interpretation: A significant, concentration-dependent increase in the frequency of micronucleated cells indicates clastogenic (chromosome breaking) or aneugenic (chromosome lagging) potential.

Rodent Carcinogenicity Bioassay

Long-term animal studies are the gold standard for assessing carcinogenic potential.

• Species: Typically conducted in two rodent species, often rats and mice.

• Administration: The test compound is administered daily, usually in the diet or drinking water, for the majority of the animal's lifespan (e.g., 2 years for rats).

• Dose Levels: Multiple dose levels are used, including a maximum tolerated dose (MTD), along with a control group.

• Endpoints: The primary endpoints are the incidence, multiplicity, and latency of tumor formation in various organs. A thorough histopathological examination of all tissues is conducted.

• Interpretation: A statistically significant increase in tumor incidence in the treated groups compared to the control group is evidence of carcinogenic potential.

Visualizing the Path to Carcinogenesis

The following diagrams illustrate the general mechanisms of nitrosamine-induced carcinogenesis and a typical workflow for assessing this risk.

Caption: Metabolic activation and carcinogenic pathway of N-nitroso compounds.

Caption: Tiered approach for assessing the carcinogenic potential of nitrosamines.

Conclusion and Recommendations

While direct experimental data on the carcinogenic potential of N-Nitroso Maprotiline is currently unavailable, the existing evidence for the structurally analogous compound, N-Nitroso Nortriptyline, provides a strong basis for concern. N-Nitroso Nortriptyline is a potent mutagen and is classified as a high-potency carcinogen. Given the shared N-nitroso functional group and overall structural similarities, it is prudent to assume that N-Nitroso Maprotiline possesses a similar hazardous profile.

For researchers, scientists, and drug development professionals, the following recommendations are crucial:

• Assume High Potency: In the absence of data to the contrary, N-Nitroso Maprotiline should be treated as a potent mutagenic carcinogen, and its presence in any pharmaceutical product should be controlled to the stringent levels recommended for Category 1 nitrosamines.

• Prioritize Analytical Method Development: Sensitive and specific analytical methods for the detection and quantification of N-Nitroso Maprotiline in drug substances and products are essential for risk assessment and control.

• Conduct Further Testing: To definitively characterize the risk, it is imperative to conduct genotoxicity studies on N-Nitroso Maprotiline, including an Enhanced Ames Test and in vitro mammalian cell assays. The results of these studies will provide the necessary data for a more precise risk assessment.

• Control of Manufacturing Processes: Manufacturing processes for Maprotiline should be carefully evaluated and controlled to prevent the formation of N-Nitroso Maprotiline. This includes scrutinizing starting materials, reagents, and reaction conditions.

The proactive assessment and control of nitrosamine impurities are paramount to ensuring patient safety. The principles and comparative data presented in this guide are intended to support these efforts for N-Nitroso Maprotiline.

References

• 1. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Genotoxicity evaluation of ten nitrosamine drug substance-related impurities using 2D and 3D HepaRG cell models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-Nitrosamines: 15 Listings - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Carcinogenicity and mutagenicity of N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. N-nitroso compounds: their chemical and in vivo formation and possible importance as environmental carcinogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medicinesforeurope.com [medicinesforeurope.com]
• 9. EMA Q&A Appendix 1 is updated Sept 4, 2024 - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
• 10. ema.europa.eu [ema.europa.eu]

A Comparative Guide to LC Columns for the Separation of N-Nitroso Maprotiline

For researchers, scientists, and drug development professionals engaged in the analysis of N-Nitroso Maprotiline, the selection of an appropriate Liquid Chromatography (LC) column is a critical step in developing a robust and reliable analytical method. This guide provides an objective comparison of different LC column chemistries that can be employed for the separation of this specific N-nitrosamine drug substance related impurity (NDSRI). While direct experimental data for N-Nitroso Maprotiline is limited in publicly available literature, this comparison is based on established principles of nitrosamine (B1359907) analysis and data from structurally similar compounds.

Data Presentation: Comparison of LC Column Performance

The following table summarizes the key characteristics and potential performance of various LC columns suitable for the analysis of N-Nitroso Maprotiline and other nitrosamines. The selection of the optimal column will depend on the specific analytical requirements, such as the need for high sensitivity, resolution from the parent drug substance (Maprotiline), or the separation of potential isomers.

Column Chemistry	Particle Size (µm)	Dimensions (mm)	Mobile Phase (Typical)	Key Advantages	Potential Considerations
C18 (Octadecylsilyl)	1.7 - 5	50-150 x 2.1-4.6	Acetonitrile/Methanol (B129727) and Water with 0.1% Formic Acid or Ammonium Formate	Versatile, widely used for a broad range of nitrosamines.[1] Good retention for many non-polar compounds.	May have limited retention for very polar nitrosamines. Potential for co-elution with the parent drug without careful method development.
Phenyl-Hexyl	1.7 - 5	50-150 x 2.1-4.6	Acetonitrile/Methanol and Water with 0.1% Formic Acid or Ammonium Formate	Offers alternative selectivity through π-π interactions, which can be beneficial for separating nitrosamines from the parent API.[1] Has demonstrated superior separation for certain NDSRIs compared to C18 columns.[1][2]	Selectivity can be highly dependent on the mobile phase composition.
Pentafluorophenyl (PFP)	1.7 - 5	50-150 x 2.1-4.6	Acetonitrile/Methanol and Water with 0.1% Formic Acid or Ammonium Formate	Recommended for its unique selectivity, particularly for separating positional isomers.[1] Can separate analytes based on minor differences in structure and polarity.[1]	May exhibit lower retention for some nitrosamines compared to C18.
Porous Graphitic Carbon (PGC)	3 - 5	50-150 x 2.1-4.6	Acetonitrile/Methanol and Water with additives like Formic Acid	Can separate a wide range of nitrosamines using reversed-phase chromatography.[1] Offers strong retention for polar compounds.	Can be more challenging to equilibrate and may have different selectivity compared to silica-based columns.
Chiral Stationary Phases (e.g., Chiralpak)	3 - 5	150-250 x 4.6	Heptane/Isopropanol or other non-polar/polar solvent mixtures	Necessary for the separation of enantiomers if N-Nitroso Maprotiline exists as a racemic mixture.	Requires specialized mobile phases and may not be suitable for routine purity analysis unless chiral separation is the primary goal.

Experimental Protocols

Below is a generalized experimental protocol that can be adapted for the separation of N-Nitroso Maprotiline using the compared LC columns. It is essential to optimize the method for your specific instrumentation and sample matrix.

1. Sample Preparation:

• Standard Solution: Prepare a stock solution of N-Nitroso Maprotiline in a suitable solvent such as methanol or acetonitrile. Further dilute to the desired concentration for calibration curves.

• Sample Solution: The sample preparation will depend on the matrix (e.g., drug substance, drug product). A common approach involves dissolving the sample in a suitable diluent, followed by filtration through a 0.22 µm filter to remove particulate matter.

2. LC-MS/MS System and Conditions:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A tandem quadrupole mass spectrometer is recommended for high sensitivity and selectivity.

• Ion Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile or Methanol.

• Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the analyte, followed by a re-equilibration step. The gradient profile will need to be optimized for each column to achieve the best separation.

• Flow Rate: Dependent on the column dimensions, typically 0.2 - 1.0 mL/min.

• Column Temperature: 30 - 40 °C.

• Injection Volume: 1 - 10 µL.

• Detection: Multiple Reaction Monitoring (MRM) mode for quantitative analysis. The specific precursor and product ions for N-Nitroso Maprotiline will need to be determined.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and a decision-making process for selecting an appropriate LC column.

Caption: Experimental workflow for comparing different LC columns for N-Nitroso Maprotiline separation.

Caption: Decision tree for selecting an appropriate LC column for N-Nitroso Maprotiline analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS: A Comparative Evaluation of Chromatographic Separation and Pharmaceutical Application - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of N-Nitroso Maprotiline: A Procedural Guide for Laboratory Professionals

For researchers and scientists engaged in drug development, the proper management and disposal of chemical compounds like N-Nitroso Maprotiline are critical for ensuring laboratory safety and environmental protection. N-Nitroso Maprotiline and other N-nitrosamine compounds are considered potentially carcinogenic and must be handled as hazardous waste.[1] This guide provides a comprehensive, step-by-step approach to the safe disposal of N-Nitroso Maprotiline, ensuring compliance with safety regulations and promoting a secure laboratory environment.

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle N-Nitroso Maprotiline with stringent safety measures to prevent exposure.

• Engineering Controls: All work with N-Nitroso Maprotiline should be conducted in a designated area, such as a chemical fume hood, to minimize the risk of inhalation.[2]

• Personal Protective Equipment (PPE): Personnel must wear appropriate PPE at all times, including impermeable gloves, safety goggles, and a lab coat, to prevent skin and eye contact.[3]

• Spill Management: In the event of a spill, the area should be evacuated and secured. Only trained personnel wearing appropriate protective gear should perform decontamination. The spilled material should be absorbed with an inert material (e.g., vermiculite, dry sand), collected in a sealed, labeled container, and disposed of as hazardous waste.[4]

II. Disposal Procedures: A Step-by-Step Approach

The primary and most recommended method for the disposal of N-Nitroso Maprotiline is high-temperature incineration at a licensed hazardous waste facility.[1] Chemical degradation may be considered for small-scale laboratory decontamination but is not a substitute for final disposal by a certified contractor.[1]

Step 1: Waste Segregation and Collection

• Collect all waste containing N-Nitroso Maprotiline, including the pure compound, contaminated solutions, and disposable labware (e.g., pipette tips, gloves, vials), in a designated, leak-proof hazardous waste container.[5]

• These containers are typically specifically designated and clearly labeled for hazardous chemical waste.[5]

Step 2: Labeling

• The hazardous waste container must be clearly labeled with the chemical name "N-Nitroso Maprotiline Waste," the associated hazards (e.g., "Toxic," "Potential Carcinogen"), and the accumulation start date.[5]

Step 3: Storage

• Store the sealed waste container in a designated, secure area away from incompatible materials, such as strong oxidizing agents, while awaiting pickup.[2][5]

Step 4: Final Disposal

• The sealed container must be transferred to the institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[5]

• The required method of disposal for such hazardous waste is incineration at a permitted facility to ensure complete destruction.[1][5]

• Under no circumstances should N-Nitroso Maprotiline be disposed of down the drain or in regular trash.[2][5]

III. Quantitative Data on Disposal Methods

While specific quantitative data for the disposal of N-Nitroso Maprotiline is not available, the following table summarizes general information on the primary disposal method and potential chemical degradation techniques applicable to N-nitrosamines.

Disposal Method	Description	Key Parameters	Efficacy
High-Temperature Incineration	The preferred and regulatory-compliant method for complete destruction of N-nitrosamines.[1]	Requires a licensed hazardous waste facility with afterburners and scrubbers.[1]	Ensures complete decomposition to less harmful gaseous products.[1]
Chemical Degradation (Lab-Scale)	For decontamination of equipment and small spills. Not a substitute for final disposal. [1]	Various reagents can be used (see experimental protocols below). Reaction conditions (e.g., temperature, time) must be controlled.[4]	Varies depending on the method and specific N-nitrosamine. Complete degradation must be verified if possible.

IV. Experimental Protocols for Chemical Degradation of N-Nitrosamines

The following are general protocols for the chemical degradation of N-nitrosamines and should be performed by trained personnel in a chemical fume hood. These are not specific to N-Nitroso Maprotiline and serve as a reference for potential lab-scale decontamination.

Protocol 1: Reduction using Aluminum-Nickel Alloy

This method involves the reduction of the N-nitroso group to the less harmful amine.[4]

• Prepare a 1 M solution of Potassium Hydroxide (KOH).

• Mix the N-nitrosamine waste solution with an equal volume of the 1 M KOH solution.

• Slowly add Aluminum-Nickel alloy powder to the mixture (50 g per liter of the final solution). The reaction is exothermic and may require an ice bath to control the temperature.[4]

• Allow the reaction to proceed for at least 24 hours at room temperature to ensure complete degradation.[4]

• The resulting solution must still be collected and disposed of as hazardous waste.

Protocol 2: Decomposition using Hydrobromic Acid in Acetic Acid

This method has been used for the destruction of nitrosamines in a laboratory setting.[6]

• Prepare a solution of 1:1 hydrobromic acid and glacial acetic acid.

• Carefully add this solution to the N-nitrosamine waste. This procedure should be handled with extreme caution due to the corrosive nature of the reagents.

• The reaction hydrolyzes the N-nitroso derivatives.[6]

• All resulting materials must be neutralized and disposed of as hazardous waste.

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of N-Nitroso Maprotiline.

Fig. 1: N-Nitroso Maprotiline Disposal Workflow.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. kmpharma.in [kmpharma.in]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Best practice to decontaminate work area of Nitrosamines - Confirmatory Testing & Analytical Challenges - Nitrosamines Exchange [nitrosamines.usp.org]

Safeguarding Researchers: A Guide to Handling N-Nitroso Maprotiline

FOR IMMEDIATE IMPLEMENTATION: This document provides crucial safety and logistical information for all laboratory personnel handling N-Nitroso Maprotiline. Adherence to these procedures is mandatory to ensure personal safety and regulatory compliance.

N-Nitroso Maprotiline, a potent N-nitroso derivative of the tetracyclic antidepressant Maprotiline, requires stringent handling protocols due to its presumed carcinogenic properties. While specific occupational exposure limits have not been established by major regulatory bodies such as OSHA, NIOSH, or ACGIH, the acceptable daily intake for medicinal products is set at a mere 18 nanograms per day, underscoring its high potency and the need for meticulous safety measures.

Operational Plan: Step-by-Step Handling Procedures

All work with N-Nitroso Maprotiline, whether in solid form or in solution, must be conducted within a designated area, clearly marked with warning signs indicating the presence of a potent carcinogen. Access to this area should be restricted to authorized personnel who have received specific training on handling this compound.

1. Engineering Controls:

• All manipulations of N-Nitroso Maprotiline, including weighing, dilution, and transfers, must be performed within a certified chemical fume hood to prevent inhalation of airborne particles or vapors.

• The work surface within the fume hood should be lined with disposable, absorbent, and chemically resistant bench paper.

2. Personal Protective Equipment (PPE):

• Gloves: Double gloving with nitrile gloves is the minimum requirement. For prolonged handling or in case of a spill, heavy-duty nitrile or neoprene gloves should be used. Gloves must be inspected for any signs of degradation or perforation before and during use. Contaminated gloves must be disposed of as hazardous waste immediately.

• Eye Protection: Tightly fitting chemical safety goggles are mandatory. A face shield should be worn in addition to goggles when there is a risk of splashes.

• Lab Coat: A dedicated, disposable, solid-front lab coat with tight cuffs is required. This coat must not be worn outside the designated work area.

• Respiratory Protection: If there is a potential for aerosol generation that cannot be contained within a fume hood, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates must be used.

3. Weighing and Solution Preparation:

• Weighing of solid N-Nitroso Maprotiline should be done on a tared, sealed container within the fume hood to minimize the risk of dispersal.

• The compound is soluble in methanol. All solutions should be prepared within the fume hood.

Disposal Plan: Managing N-Nitroso Maprotiline Waste

All waste contaminated with N-Nitroso Maprotiline is to be treated as hazardous.

• Solid Waste: Contaminated PPE, bench paper, and other solid materials must be placed in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: All solutions containing N-Nitroso Maprotiline must be collected in a sealed, labeled, and chemically resistant waste container. Under no circumstances should this waste be disposed of down the drain.

• Final Disposal: All hazardous waste containing N-Nitroso Maprotiline must be disposed of through an approved hazardous waste management service, typically via high-temperature incineration.

Quantitative Data Summary

Parameter	Value	Source
Molecular Formula	C₂₀H₂₂N₂O	PubChem
Molecular Weight	306.4 g/mol	PubChem
Physical State	Solid	Allmpus
Solubility	Methanol	Allmpus
Acceptable Intake (Medicinal)	18 ng/day	EMA

Experimental Protocols for Decontamination

Chemical Decontamination:

For spills or routine cleaning of surfaces and equipment, a 1:1 solution of hydrobromic acid and glacial acetic acid can be used to chemically degrade N-nitrosamines.

• Preparation: In a certified chemical fume hood, carefully mix equal volumes of hydrobromic acid (HBr) and glacial acetic acid.

• Application: Liberally apply the solution to the contaminated surface and allow it to react for at least one hour.

• Neutralization and Cleanup: After the reaction time, neutralize the acidic solution with a suitable base (e.g., sodium bicarbonate solution) and absorb the neutralized mixture with an inert absorbent material. Dispose of the absorbent material as hazardous waste.

UV Light Decontamination:

Ultraviolet (UV) light can also be used for the degradation of N-nitrosamines, particularly for transparent containers or surfaces.

• Application: Expose the contaminated item to a high-intensity UV light source (e.g., a 254 nm lamp).

• Duration: The required exposure time will vary depending on the intensity of the UV source and the concentration of the contaminant. A minimum of several hours is recommended.

• Verification: The effectiveness of the decontamination should be verified by analytical methods if possible.

Safe Handling Workflow

Caption: Workflow for the safe handling of N-Nitroso Maprotiline.